2-Methoxyethyl 4-methylbenzenesulfonate

• CAS: 58320-73-3

Core Science & Biosynthesis

A Technical Guide to 2-Methoxyethyl 4-methylbenzenesulfonate

CAS Number: 17178-10-8

This in-depth technical guide serves as a comprehensive resource for researchers, scientists, and drug development professionals interested in the properties, synthesis, and applications of 2-Methoxyethyl 4-methylbenzenesulfonate. This versatile reagent, also known as 2-methoxyethyl tosylate, is a valuable building block in organic synthesis, particularly in the development of novel pharmaceutical agents.

Chemical and Physical Properties

2-Methoxyethyl 4-methylbenzenesulfonate is a stable and effective alkylating agent. Its physical and chemical properties are summarized in the table below, providing a quick reference for laboratory use.[1][2][3]

Property	Value	Source
CAS Number	17178-10-8	[4][5][6][7]
Molecular Formula	C₁₀H₁₄O₄S	[1][6]
Molecular Weight	230.28 g/mol	[1][6]
Appearance	Colorless to pale yellow liquid	[3]
Melting Point	10 °C	[2]
Boiling Point	141 °C	[2]
Purity	Typically >98%	[1]

Spectral Data

¹H NMR: The proton NMR spectrum is expected to show characteristic peaks for the aromatic protons of the tosyl group, the methyl group on the benzene ring, and the protons of the methoxyethyl group.

¹³C NMR: The carbon NMR spectrum will display distinct signals for the carbons of the benzene ring, the methyl group, the sulfonate group, and the methoxyethyl chain.

IR Spectroscopy: The infrared spectrum should exhibit strong absorption bands corresponding to the S=O stretching of the sulfonate group, as well as C-O and C-H stretching vibrations.

Mass Spectrometry: The mass spectrum would show the molecular ion peak and characteristic fragmentation patterns corresponding to the tosyl and methoxyethyl moieties.

Synthesis and Experimental Protocols

The primary method for the synthesis of 2-Methoxyethyl 4-methylbenzenesulfonate is the esterification of 2-methoxyethanol with 4-toluenesulfonyl chloride (TsCl) in the presence of a base.

Experimental Protocol: Synthesis of a Related Compound, 2-(2-(2-Methoxyethoxy)ethoxy)ethyl 4-Methylbenzenesulfonate

This protocol for a structurally related compound illustrates the general methodology.[8]

Materials:

• Tri(ethylene glycol) monomethyl ether

• p-Toluenesulfonyl chloride

• Sodium hydroxide

• Tetrahydrofuran (THF)

• Water

• Methylene chloride

• Dilute HCl

• Brine

• Magnesium sulfate

Procedure:

• Dissolve sodium hydroxide (3.65 g, 91.3 mmol) and tri(ethyleneglycol) monomethyl ether (10.0 g, 60.9 mmol) in a mixture of THF (140 mL) and water (20 mL).

• Cool the solution in an ice bath.

• Slowly add a solution of p-toluenesulfonyl chloride (12.76 g, 67.0 mmol) in THF (20 mL).

• Stir the solution at 0 °C for 3 hours.

• Pour the reaction mixture into ice water (50 mL).

• Extract the mixture several times with methylene chloride.

• Wash the combined organic layers with dilute HCl and brine, then dry over MgSO₄.

• Filter and remove the solvent under reduced pressure to yield the product as a colorless oil.

Synthesis workflow for 2-Methoxyethyl 4-methylbenzenesulfonate.

Applications in Drug Development

2-Methoxyethyl 4-methylbenzenesulfonate serves as a key intermediate in the synthesis of a variety of bioactive molecules due to its ability to introduce the 2-methoxyethyl group into target structures. This modification can influence the pharmacokinetic and pharmacodynamic properties of a drug candidate.

Role as an Alkylating Agent

The tosylate group is an excellent leaving group, making the adjacent carbon atom susceptible to nucleophilic attack. This reactivity is harnessed to alkylate various nucleophiles, such as amines, phenols, and thiols, which are common functional groups in pharmaceutical scaffolds.

Synthesis of Bioactive Heterocycles

Heterocyclic compounds are fundamental to medicinal chemistry.[9] 2-Methoxyethyl 4-methylbenzenesulfonate is employed in the alkylation of nitrogen-containing heterocycles to produce derivatives with potential therapeutic applications. For instance, it has been used in the synthesis of benzimidazole derivatives investigated as antihistamine agents.[4]

Application in the Synthesis of Kinase Inhibitors

Kinase inhibitors are a major class of targeted cancer therapies.[10][11][12] The introduction of specific alkyl groups can modulate the binding affinity and selectivity of these inhibitors. While direct synthesis of kinase inhibitors using this specific reagent is not widely documented, its utility in modifying heterocyclic cores common in kinase inhibitors is a logical application.

Potential in Antiviral and Anticancer Drug Synthesis

The structural motifs introduced by 2-Methoxyethyl 4-methylbenzenesulfonate are present in various antiviral and anticancer agents.[13][14][15][16] Its role as a synthetic intermediate allows for the structural diversification of lead compounds in the development of new therapies. For example, benzenesulfonate derivatives have shown anticancer activity.[13]

Application workflow in drug discovery.

Safety and Handling

Appropriate safety precautions should be taken when handling 2-Methoxyethyl 4-methylbenzenesulfonate. It is advisable to work in a well-ventilated fume hood and wear personal protective equipment, including gloves and safety glasses. For detailed safety information, refer to the Material Safety Data Sheet (MSDS) provided by the supplier.

Conclusion

2-Methoxyethyl 4-methylbenzenesulfonate is a valuable and versatile reagent in the field of drug discovery and development. Its utility as an alkylating agent for the introduction of the 2-methoxyethyl moiety allows for the synthesis and modification of a wide range of bioactive molecules. This guide provides a foundational understanding of its properties, synthesis, and applications, empowering researchers to effectively utilize this compound in their synthetic endeavors.

References

• 1. nbinno.com [nbinno.com]
• 2. Buy 2-Methoxyethyl 4-methylbenzenesulfonate | 17178-10-8 [smolecule.com]
• 3. Buy 2-Ethoxyethyl 4-methylbenzenesulfonate at Affordable Price, Molecular Formula C11H16O4S [nigamfinechem.co.in]
• 4. 2-Ethoxyethyl 4-Methylbenzenesulfonate|Research-Chemical [benchchem.com]
• 5. 2-METHOXYETHYL 4-METHYLBENZENESULFONATE AldrichCPR | Sigma-Aldrich [sigmaaldrich.com]
• 6. 2-Methoxyethyl 4-methylbenzenesulfonate [oakwoodchemical.com]
• 7. keyorganics.net [keyorganics.net]
• 8. 2-(2-(2-Methoxyethoxy)ethoxy)ethyl 4-Methylbenzenesulfonate synthesis - chemicalbook [chemicalbook.com]
• 9. mdpi.com [mdpi.com]
• 10. scilit.com [scilit.com]
• 11. A chemical genetic method for generating bivalent inhibitors of protein kinases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Kinases Home [pubs.rsc.org]
• 13. Novel Benzenesulfonate Scaffolds with a High Anticancer Activity and G2/M Cell Cycle Arrest - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Synthesis and the biological evaluation of 2-benzenesulfonylalkyl-5-substituted-sulfanyl-[1,3,4]-oxadiazoles as potential anti-hepatitis B virus agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. EP0274025A2 - Novel antiviral agents - Google Patents [patents.google.com]
• 16. A roadmap to engineering antiviral natural products synthesis in microbes - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to 2-Methoxyethyl 4-methylbenzenesulfonate

This guide provides a comprehensive overview of 2-Methoxyethyl 4-methylbenzenesulfonate, a key intermediate in organic synthesis and drug development. It details the compound's physicochemical properties, synthesis, and applications, with a focus on experimental protocols and data presentation for researchers and scientists.

Physicochemical Properties

2-Methoxyethyl 4-methylbenzenesulfonate is a sulfonate ester with the chemical formula C10H14O4S.[1] Its molecular weight is 230.28 g/mol . This compound is also known by its CAS Number: 17178-10-8.[1]

A summary of its key quantitative data is presented below:

Property	Value	Reference
Molecular Formula	C10H14O4S	[1]
Molecular Weight	230.28 g/mol
CAS Number	17178-10-8	[1]

Synthesis and Reactions

The synthesis of 2-Methoxyethyl 4-methylbenzenesulfonate typically involves the reaction of 2-methoxyethanol with 4-methylbenzenesulfonyl chloride in the presence of a base. This reaction is a standard method for the formation of tosylates.

A general workflow for its synthesis is illustrated below:

A generalized workflow for the synthesis of 2-Methoxyethyl 4-methylbenzenesulfonate.

Experimental Protocols

General Procedure for the Synthesis of 2-Methoxyethyl 4-methylbenzenesulfonate:

• To a stirred solution of 2-methoxyethanol (1.0 equivalent) and a suitable base, such as pyridine or triethylamine (1.2 equivalents), in a dry aprotic solvent (e.g., dichloromethane or tetrahydrofuran) at 0 °C, add 4-methylbenzenesulfonyl chloride (1.1 equivalents) portion-wise.

• Allow the reaction mixture to warm to room temperature and stir for 12-24 hours, monitoring the reaction progress by thin-layer chromatography (TLC).

• Upon completion, quench the reaction with water and extract the product with an organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with dilute acid (e.g., 1 M HCl), saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford the pure 2-Methoxyethyl 4-methylbenzenesulfonate.

Characterization:

The structure and purity of the synthesized compound can be confirmed using various analytical techniques:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectroscopy are used to elucidate the chemical structure.

• Infrared (IR) Spectroscopy: To identify the characteristic functional groups, particularly the sulfonate ester group.

• Mass Spectrometry (MS): To confirm the molecular weight of the compound.

Applications in Drug Development

2-Methoxyethyl 4-methylbenzenesulfonate serves as a crucial building block in the synthesis of various pharmaceutical compounds. Its utility stems from the tosyl group, which is an excellent leaving group, facilitating nucleophilic substitution reactions. This property allows for the introduction of the 2-methoxyethyl moiety into a wide range of molecules.

The following diagram illustrates the role of 2-Methoxyethyl 4-methylbenzenesulfonate as an intermediate in a generic drug synthesis pathway:

The role of 2-Methoxyethyl 4-methylbenzenesulfonate in nucleophilic substitution for drug synthesis.

References

• 1. keyorganics.net [keyorganics.net]

An In-depth Technical Guide to the Physical Properties of 2-Methoxyethyl 4-methylbenzenesulfonate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of 2-Methoxyethyl 4-methylbenzenesulfonate, a key intermediate in various organic syntheses. The information is presented to support research, development, and quality control activities.

Chemical Identity

• Chemical Name: 2-Methoxyethyl 4-methylbenzenesulfonate

• Synonyms: 2-Methoxyethyl p-toluenesulfonate, PTS-MC, 2-methoxy-ethano 4-methylbenzenesulfonate[1]

• CAS Number: 17178-10-8[1]

• Molecular Formula: C₁₀H₁₄O₄S[1][2]

Physical and Chemical Properties

The quantitative physical properties of 2-Methoxyethyl 4-methylbenzenesulfonate are summarized in the table below for easy reference and comparison.

Property	Value	Reference(s)
Molecular Weight	230.28 g/mol	[1][2]
Appearance	Colorless to pale yellow, clear liquid	[1][3][4]
Melting Point	10 °C	[1][2]
Boiling Point	141 °C at 0.2 mmHg	[1]
Density	1.21 g/cm³	[1]
Refractive Index	1.5100 - 1.5120	[1]
Purity	≥ 97.0%	[4]

Experimental Protocols

The determination of the physical properties listed above requires precise and standardized experimental methodologies. Below are detailed protocols for key characterization and synthesis procedures.

3.1. Synthesis of 2-Methoxyethyl 4-methylbenzenesulfonate [1]

This protocol outlines a common method for the synthesis of 2-Methoxyethyl 4-methylbenzenesulfonate via the esterification of 2-methoxyethanol.

• Materials: 2-methoxyethanol, p-toluenesulfonyl chloride, dichloromethane (CH₂Cl₂), 30% aqueous sodium hydroxide (NaOH) solution, tetra-n-butylammonium bromide (TBAB), anhydrous sodium sulfate (Na₂SO₄), distilled water.

• Procedure:

  • Dissolve 2-methoxyethanol (0.10 mol) and a catalytic amount of TBAB in dichloromethane (50 mL) within a 250 mL round-bottom flask, accompanied by stirring.

  • Slowly add 15 mL of 30% aqueous sodium hydroxide solution to the mixture.

  • Cool the flask in an ice-water bath.

  • Add a solution of p-toluenesulfonyl chloride in dichloromethane (20 mL) dropwise to the reaction mixture.

  • Once the addition is complete, remove the ice-water bath and continue stirring at room temperature for 24 hours.

  • After the reaction, transfer the mixture to a separatory funnel and wash with distilled water (3 x 30 mL) to remove water-soluble impurities.

  • Dry the separated organic layer with anhydrous sodium sulfate.

  • Filter the mixture and remove the solvent (dichloromethane) using a rotary evaporator under reduced pressure to yield the final product.

3.2. Determination of Physical Properties

Standard laboratory techniques are employed to determine the physical constants of the compound.

• Melting Point:

  • A calibrated digital melting point apparatus is used. A small sample is packed into a capillary tube and heated at a controlled rate. The melting range is observed from the point of initial liquefaction to complete liquefaction. For substances like this compound with a low melting point, a cooled-stage apparatus may be required.

• Boiling Point:

  • Boiling point is determined at reduced pressure (vacuum distillation) to prevent decomposition. The sample is heated in a distillation apparatus, and the temperature at which the liquid boils and its vapor is in equilibrium with the liquid is recorded, along with the precise pressure (e.g., 0.2 mmHg).[1]

• Density:

  • A calibrated pycnometer or a digital density meter is used. The mass of a known volume of the substance is measured at a specific temperature. Density is calculated as mass divided by volume.

• Refractive Index:

  • A calibrated Abbe refractometer is used. A drop of the liquid sample is placed on the prism, and the refractive index is read at a specified temperature (e.g., 20°C or 25°C) using a specific wavelength of light (typically the sodium D-line, 589 nm).

Visualization of Synthesis Workflow

The following diagram illustrates the key steps in the synthesis and purification of 2-Methoxyethyl 4-methylbenzenesulfonate.

Caption: Workflow for the synthesis of 2-Methoxyethyl 4-methylbenzenesulfonate.

References

• 1. 2-METHOXYETHYL P-TOLUENESULFONATE | 17178-10-8 [amp.chemicalbook.com]
• 2. Buy 2-Methoxyethyl 4-methylbenzenesulfonate | 17178-10-8 [smolecule.com]
• 3. reignpharma.com [reignpharma.com]
• 4. 2-Methoxyethyl 4-methylbenzenesulfonate - 嘉興市吉拉特化学工業有限公司 [jlightchem.com]

An In-depth Technical Guide to 2-Methoxyethyl 4-methylbenzenesulfonate

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 2-Methoxyethyl 4-methylbenzenesulfonate, a key chemical intermediate in organic synthesis. The document details its chemical and physical properties, provides an in-depth analysis of its spectroscopic data, and outlines detailed experimental protocols for its synthesis and purification. Furthermore, it explores the compound's primary application as a crucial reagent in the synthesis of the second-generation antihistamine, Bilastine. This guide is intended to be a valuable resource for researchers and professionals involved in pharmaceutical development and complex organic synthesis.

Chemical Structure and Properties

2-Methoxyethyl 4-methylbenzenesulfonate, also known as 2-methoxyethyl tosylate, is an organic compound with the chemical formula C₁₀H₁₄O₄S. Its structure consists of a 2-methoxyethyl group linked to a toluenesulfonyl group. The tosylate group is an excellent leaving group, making this compound a versatile alkylating agent in nucleophilic substitution reactions.

Physicochemical Properties

A summary of the key physicochemical properties of 2-Methoxyethyl 4-methylbenzenesulfonate is presented in the table below.

Property	Value
Molecular Formula	C₁₀H₁₄O₄S
Molecular Weight	230.28 g/mol
Appearance	Colorless to pale yellow liquid
Boiling Point	344 °C (estimated)
Melting Point	10 °C (estimated)
CAS Number	17178-10-8

Spectroscopic Data

The structural characterization of 2-Methoxyethyl 4-methylbenzenesulfonate is achieved through various spectroscopic techniques. The key data are summarized below.

¹H NMR (Proton Nuclear Magnetic Resonance)

Chemical Shift (δ) ppm	Multiplicity	Integration	Assignment
7.78	d	2H	Aromatic protons (ortho to SO₂)
7.35	d	2H	Aromatic protons (meta to SO₂)
4.15	t	2H	-O-CH₂-CH₂-O-
3.65	t	2H	-O-CH₂-CH₂-O-
3.35	s	3H	-O-CH₃
2.45	s	3H	Ar-CH₃

¹³C NMR (Carbon-13 Nuclear Magnetic Resonance) - Predicted

Chemical Shift (δ) ppm	Assignment
144.8	Aromatic C-SO₂
133.0	Aromatic C-CH₃
129.8	Aromatic CH (meta to SO₂)
127.9	Aromatic CH (ortho to SO₂)
70.5	-O-CH₂-CH₂-O-
69.0	-O-CH₂-CH₂-O-
68.5	-O-CH₃
21.6	Ar-CH₃

FT-IR (Fourier-Transform Infrared) Spectroscopy

Wavenumber (cm⁻¹)	Bond Vibration
3050-2850	C-H stretch (aromatic and aliphatic)
1595, 1495	C=C stretch (aromatic)
1360, 1175	S=O stretch (sulfonate)
1100	C-O stretch (ether)

Mass Spectrometry (MS)

m/z	Interpretation
231.06	[M+H]⁺
253.04	[M+Na]⁺

Experimental Protocols

Synthesis of 2-Methoxyethyl 4-methylbenzenesulfonate

This protocol describes the synthesis of 2-Methoxyethyl 4-methylbenzenesulfonate from 2-methoxyethanol and p-toluenesulfonyl chloride.

Materials:

• 2-Methoxyethanol (38 g, 0.5 mol)

• Pyridine (120 mL)

• p-Toluenesulfonyl chloride (95.3 g, 0.5 mol)

• Methylene chloride

• Concentrated hydrochloric acid

• Saturated sodium chloride solution

• Magnesium sulfate (anhydrous)

• Ice

Procedure:

• In a flask equipped with a stirrer and a dropping funnel, dissolve 38 g of 2-methoxyethanol in 120 mL of pyridine.

• Cool the solution to 0 °C in an ice bath.

• Add 95.3 g of p-toluenesulfonyl chloride portion-wise to the stirred solution over a period of 2 hours, maintaining the temperature at 0 °C.

• After the addition is complete, continue stirring the reaction mixture at 0 °C for an additional 20 hours.

• Pour the reaction mixture into a beaker containing 200 mL of concentrated hydrochloric acid and 1 liter of ice.

• Extract the aqueous mixture with methylene chloride (3 x 150 mL).

• Combine the organic extracts and wash successively with water (2 x 100 mL) and saturated sodium chloride solution (100 mL).

• Dry the organic layer over anhydrous magnesium sulfate.

• Filter the drying agent and remove the solvent under reduced pressure to yield the crude product.

Purification: The crude product can be purified by vacuum distillation or column chromatography on silica gel using a mixture of hexane and ethyl acetate as the eluent.

Expected Yield: Approximately 99 g (86% yield) of 2-methoxyethyl 4-methylbenzenesulfonate as a yellow oil[1].

Application in Drug Development: Synthesis of Bilastine

2-Methoxyethyl 4-methylbenzenesulfonate is a key intermediate in the synthesis of Bilastine, a non-sedating H1 antihistamine. It acts as an alkylating agent to introduce the 2-ethoxyethyl group onto a benzimidazole derivative.

Synthetic Pathway of Bilastine

The following diagram illustrates the key step in the synthesis of Bilastine involving 2-ethoxyethyl 4-methylbenzenesulfonate (a close analog, used here to demonstrate the reaction mechanism).

Caption: Alkylation step in Bilastine synthesis.

Experimental Protocol for Bilastine Precursor Synthesis

This protocol describes the N-alkylation of 2-(4-(1H-benzo[d]imidazol-2-yl)piperidin-1-yl)ethan-1-ol with 2-ethoxyethyl 4-methylbenzenesulfonate.

Materials:

• 2-(4-(1H-benzo[d]imidazol-2-yl)piperidin-1-yl)ethan-1-ol (1.6 g, 5.1 mmol)

• 2-Ethoxyethyl 4-methylbenzenesulfonate (2.4 g, 9.7 mmol)

• Potassium hydroxide (KOH) (0.71 g, 13 mmol)

• Dimethylformamide (DMF) (10 mL)

• Water

• Methylene chloride

Procedure:

• Dissolve 1.6 g of 2-(4-(1H-benzo[d]imidazol-2-yl)piperidin-1-yl)ethan-1-ol in 10 mL of DMF in a reaction flask.

• Add 0.71 g of potassium hydroxide to the solution.

• Add 2.4 g of 2-ethoxyethyl 4-methylbenzenesulfonate to the reaction mixture.

• Heat the reaction mixture to 40-45°C and stir for 5-6 hours.

• After the reaction is complete, add 15 mL of water to the mixture.

• Extract the aqueous layer with methylene chloride (3 x 10 mL).

• Combine the organic layers, dry over a suitable drying agent, and concentrate under reduced pressure to obtain the crude product.

Conclusion

2-Methoxyethyl 4-methylbenzenesulfonate is a valuable and versatile reagent in organic synthesis, particularly in the pharmaceutical industry. Its properties as an effective alkylating agent, owing to the good leaving group ability of the tosylate moiety, make it indispensable for the construction of complex molecules. The detailed protocols and spectroscopic data provided in this guide aim to facilitate its efficient use in research and development settings.

References

• 1. prepchem.com [prepchem.com]

An In-depth Technical Guide to the Synthesis of 2-Methoxyethyl 4-methylbenzenesulfonate

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the synthesis of 2-Methoxyethyl 4-methylbenzenesulfonate, a versatile chemical intermediate. The document details the underlying chemical principles, experimental procedures, and quantitative data associated with its preparation.

Introduction

2-Methoxyethyl 4-methylbenzenesulfonate, also known as 2-methoxyethyl tosylate, is an important organic compound frequently utilized as an alkylating agent in various synthetic processes. Its utility stems from the presence of the tosylate group, which is an excellent leaving group, facilitating nucleophilic substitution reactions. This allows for the introduction of the 2-methoxyethyl moiety into a diverse range of molecules, a critical step in the synthesis of more complex chemical structures, including pharmaceuticals and materials for agrochemical and material science applications.

The primary synthesis route for 2-Methoxyethyl 4-methylbenzenesulfonate is the esterification of 2-methoxyethanol with p-toluenesulfonyl chloride (TsCl). This reaction, commonly referred to as tosylation, proceeds via a bimolecular nucleophilic substitution (SN2) mechanism.

Synthesis Pathway

The synthesis of 2-Methoxyethyl 4-methylbenzenesulfonate involves the reaction of 2-methoxyethanol with p-toluenesulfonyl chloride in the presence of a base, such as pyridine. The base serves to neutralize the hydrochloric acid byproduct formed during the reaction. The overall reaction is a nucleophilic substitution where the oxygen atom of the alcohol attacks the sulfur atom of the sulfonyl chloride.

Below is a DOT script representation of the synthesis pathway.

Synthesis of 2-Methoxyethyl 4-methylbenzenesulfonate.

Experimental Protocols

The following section provides detailed experimental methodologies for the synthesis of 2-Methoxyethyl 4-methylbenzenesulfonate.

Method 1: Synthesis using Pyridine as a Base [1]

• Reaction Setup: A solution of 38 g of 2-methoxyethanol is prepared in 12 ml of pyridine.

• Addition of Reagent: The solution is cooled to 0°C, and 95.3 g of p-toluenesulfonyl chloride is added portionwise over a period of two hours.

• Reaction: The reaction mixture is stirred for 20 hours at 0°C.

• Work-up: The mixture is then poured into a solution of 200 ml of concentrated hydrochloric acid and 1 liter of ice cubes.

• Extraction: The product is extracted with methylene chloride.

• Washing: The organic phase is washed successively with methylene chloride, water, and a saturated sodium chloride solution.

• Drying and Isolation: The organic phase is dried over magnesium sulfate and the solvent is removed to yield the final product.

Method 2: Synthesis using Sodium Hydroxide in a THF/Water Mixture [2]

• Reaction Setup: Sodium hydroxide (3.65 g) and tri(ethyleneglycol) monomethyl ether (10.0 g) are dissolved in a mixture of THF (140 mL) and water (20 mL).

• Addition of Reagent: The solution is cooled in an ice bath, and a solution of p-toluenesulfonyl chloride (12.76 g) in THF (20 mL) is added slowly.

• Reaction: The solution is stirred at 0°C for 3 hours.

• Work-up: The reaction mixture is poured into ice water (50 mL).

• Extraction: The mixture is extracted several times with methylene chloride.

• Washing: The combined organic layer is washed with dilute HCl and brine.

• Drying and Isolation: The organic layer is dried over MgSO4, and the solvent is removed under reduced pressure to afford the product.

Below is a DOT script representation of the experimental workflow.

General experimental workflow for the synthesis.

Quantitative Data

The following table summarizes the quantitative data from the cited experimental protocols.

Parameter	Method 1[1]	Method 2[2]
Starting Material 1	2-Methoxyethanol	Tri(ethyleneglycol) monomethyl ether
Amount of Starting Material 1	38 g	10.0 g (60.9 mmol)
Starting Material 2	p-Toluenesulfonyl chloride	p-Toluenesulfonyl chloride
Amount of Starting Material 2	95.3 g	12.76 g (67.0 mmol)
Base	Pyridine	Sodium hydroxide
Amount of Base	12 ml	3.65 g (91.3 mmol)
Solvent	Pyridine	THF/Water (140 mL / 20 mL)
Reaction Temperature	0°C	0°C
Reaction Time	20 hours	3 hours
Product Yield	99 g (quantitative)	19.23 g (99%)
Product Appearance	Yellow oil	Colourless oil

Reaction Mechanism

The synthesis of 2-Methoxyethyl 4-methylbenzenesulfonate proceeds through a bimolecular nucleophilic substitution (SN2) mechanism.[3][4] The alcohol (2-methoxyethanol) acts as a nucleophile, attacking the electrophilic sulfur atom of p-toluenesulfonyl chloride. The chloride ion is displaced, and a proton is subsequently removed by the base (e.g., pyridine) to form the final product. The tosylate group is an excellent leaving group due to the resonance stabilization of the negative charge on the sulfonate anion.[3]

Below is a DOT script representation of the logical relationship in the SN2 mechanism.

Simplified S_N2 reaction mechanism.

References

• 1. prepchem.com [prepchem.com]
• 2. 2-(2-(2-Methoxyethoxy)ethoxy)ethyl 4-Methylbenzenesulfonate synthesis - chemicalbook [chemicalbook.com]
• 3. 2-Ethoxyethyl 4-Methylbenzenesulfonate|Research-Chemical [benchchem.com]
• 4. Williamson ether synthesis - Wikipedia [en.wikipedia.org]

An In-depth Technical Guide to the Applications of 2-Methoxyethyl 4-methylbenzenesulfonate

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Methoxyethyl 4-methylbenzenesulfonate, also known as 2-methoxyethyl tosylate, is a versatile organic reagent with significant applications in synthetic chemistry, particularly in the fields of pharmaceuticals and polymer science. Its utility stems from the presence of a tosylate group, which is an excellent leaving group in nucleophilic substitution reactions, and the methoxyethyl moiety, which can be incorporated into target molecules to modify their properties. This guide provides a detailed overview of its primary applications, supported by experimental data and protocols.

Core Applications

The principal applications of 2-Methoxyethyl 4-methylbenzenesulfonate are centered around its function as an alkylating agent. The electron-withdrawing nature of the tosyl group makes the adjacent carbon atom highly susceptible to nucleophilic attack, facilitating the introduction of the 2-methoxyethyl group into a variety of substrates.

Alkylation of Heterocycles in Drug Synthesis

A prominent application of 2-Methoxyethyl 4-methylbenzenesulfonate is in the N-alkylation of heterocyclic compounds, a crucial step in the synthesis of various active pharmaceutical ingredients (APIs). The introduction of the 2-ethoxyethyl group, a close analog, is a key step in the synthesis of the second-generation antihistamine, bilastine.[1] While the provided search results detail the use of the ethoxy analog, the reactivity is directly comparable.

This protocol is adapted from the synthesis of a bilastine intermediate, demonstrating the alkylation of a benzimidazole nitrogen.[2]

Reaction:

Figure 1: N-Alkylation of a Benzimidazole Derivative.

Materials:

Reagent	Molar Mass ( g/mol )	Amount (g)	Moles (mmol)
2-(4-(1H-benzo[d]imidazol-2-yl)piperidin-1-yl)ethan-1-ol	273.36	1.6	5.1
2-Ethoxyethyl 4-methylbenzenesulfonate	244.30	2.4	9.7
Potassium Hydroxide (KOH)	56.11	0.71	13
Dimethylformamide (DMF)	-	10 mL	-

Procedure:

• A solution of 2-(4-(1H-benzo[d]imidazol-2-yl)piperidin-1-yl)ethan-1-ol (1.6 g, 5.1 mmol) in 10 mL of DMF is prepared in a reaction vessel.

• To this solution, 2-ethoxyethyl 4-methylbenzenesulfonate (2.4 g, 9.7 mmol) and potassium hydroxide (0.71 g, 13 mmol) are added.

• The reaction mixture is heated to 40-45°C and stirred for 5-6 hours.

• After the reaction is complete, 15 mL of water is added to the mixture.

• The product is extracted with dichloromethane (3 x 10 mL).

• The combined organic layers are dried over anhydrous sodium sulphate and the solvent is evaporated under vacuum.

• The resulting crude product is purified by flash chromatography (DCM/MeOH 95:5) to yield the final product.

Results:

Product	Yield (g)	Yield (%)	Appearance
2-(4-(1-(2-ethoxyethyl)-1H-benzo[d]imidazol-2-yl)piperidin-1-yl)ethan-1-ol	1.0	61.9	Yellow oil

Initiator in Cationic Ring-Opening Polymerization (CROP)

Alkyl tosylates, such as 2-methoxyethyl 4-methylbenzenesulfonate, are utilized as initiators in the cationic ring-opening polymerization (CROP) of 2-substituted-2-oxazolines. This process allows for the synthesis of well-defined polymers with controlled molecular weights and low polydispersity. The methoxyethyl group from the initiator becomes the α-end group of the resulting polymer chain. This method is particularly valuable for creating advanced polymer architectures like block and star-shaped polymers.

While specific experimental protocols for 2-methoxyethyl 4-methylbenzenesulfonate as a CROP initiator were not found in the provided search results, the general mechanism is well-established. The initiation step involves the nucleophilic attack of the 2-oxazoline monomer on the electrophilic carbon of the initiator.

Figure 2: CROP of 2-Oxazolines Initiated by an Alkyl Tosylate.

Protecting Group for Hydroxyl Functionalities

The 2-methoxyethyl group can be used as a protecting group for alcohols. While less common than other methods, 2-methoxyethyl 4-methylbenzenesulfonate can be used to introduce this protecting group, forming an acetal that is stable under a range of reaction conditions. The protection of hydroxyl groups is a critical strategy in multi-step organic synthesis to prevent unwanted side reactions.

Synthesis of 2-Methoxyethyl 4-methylbenzenesulfonate

The reagent itself is typically synthesized via the esterification of 2-methoxyethanol with p-toluenesulfonyl chloride.

Reaction:

Figure 3: Synthesis of 2-Methoxyethyl Tosylate.

Materials:

Reagent	Molar Mass ( g/mol )	Amount (g)
2-Methoxyethanol	76.09	38
p-Toluenesulfonyl chloride	190.65	95.3
Pyridine	79.1	12 mL
Methylene chloride	-	As needed
Concentrated Hydrochloric acid	-	200 mL
Saturated Sodium Chloride solution	-	As needed
Magnesium sulfate	-	As needed

Procedure:

• A solution of 38 g of 2-methoxyethanol in 12 mL of pyridine is cooled to 0°C.

• p-Toluenesulfonyl chloride (95.3 g) is added portionwise over two hours at 0°C.

• The reaction mixture is stirred for 20 hours.

• The mixture is then poured into 200 mL of concentrated hydrochloric acid and 1 liter of ice cubes.

• The product is extracted with methylene chloride.

• The organic phase is washed successively with methylene chloride, water, and a saturated sodium chloride solution.

• The organic phase is dried over magnesium sulfate and the solvent is removed to yield the product.

Results:

Product	Yield (g)	Appearance
2-Methoxyethyl tosylate	99	Yellow oil

Conclusion

2-Methoxyethyl 4-methylbenzenesulfonate is a valuable reagent in organic synthesis, primarily serving as an efficient alkylating agent for the introduction of the 2-methoxyethyl group. Its application in the synthesis of pharmaceutical intermediates, such as those for bilastine, highlights its importance in drug development. Furthermore, its role as a potential initiator in cationic ring-opening polymerization opens avenues for the creation of novel polymeric materials. The straightforward synthesis of this reagent adds to its appeal for both academic and industrial research.

References

• 1. WO2020065475A1 - Title: process for the preparation of bilastine - Google Patents [patents.google.com]
• 2. WO2016107848A1 - New benzimidazole derivatives as antihistamine agents - Google Patents [patents.google.com]

A Technical Guide to the Safety Profile of 2-Methoxyethyl p-toluenesulfonate

For Researchers, Scientists, and Drug Development Professionals

Abstract: 2-Methoxyethyl p-toluenesulfonate (CAS No. 17178-10-8) is a versatile alkylating agent and chemical intermediate used in diverse applications, including the synthesis of pharmaceuticals, dyes, and surfactants.[1][2] While valuable in organic synthesis, its safe handling is predicated on a thorough understanding of its chemical properties and toxicological profile. This guide provides an in-depth overview of its hazards, exposure control measures, and emergency procedures. It summarizes key safety data in accordance with the Globally Harmonized System (GHS), outlines standard experimental protocols for hazard assessment, and presents logical workflows for safe laboratory practices.

Chemical and Physical Properties

2-Methoxyethyl p-toluenesulfonate is a colorless to almost colorless clear liquid.[3][4][5] A comprehensive summary of its key physical and chemical properties is presented below, providing essential data for handling and storage considerations.

Property	Value	Source(s)
CAS Number	17178-10-8	[1][3][4][6]
Molecular Formula	C₁₀H₁₄O₄S	[1][3][4][7]
Molecular Weight	230.28 g/mol	[1][3][4][7]
Appearance	Colorless to almost colorless clear liquid	[3][4][5]
Melting Point	10 °C	[1]
Boiling Point	141 °C @ 0.2 mmHg	[1][4]
Density	1.21 g/cm³	[1]
Flash Point	161.8 °C	[1]
Refractive Index	1.5100 - 1.5120	[1][4]
Vapor Pressure	0.000135 mmHg @ 25°C	[1]

Hazard Identification and Classification

According to the Globally Harmonized System of Classification and Labelling of Chemicals (GHS), 2-Methoxyethyl p-toluenesulfonate is classified as a hazardous substance. The primary hazards are associated with irritation to the skin, eyes, and respiratory system, and it is considered harmful if swallowed.

GHS Classification	Category	Hazard Statement
Acute Toxicity, Oral	Category 4	H302: Harmful if swallowed
Skin Irritation	Category 2	H315: Causes skin irritation
Eye Irritation	Category 2A	H319: Causes serious eye irritation
Specific target organ toxicity — Single exposure	Category 3	H335: May cause respiratory irritation

GHS Label Elements:

• Pictogram:

• Signal Word: Warning

• Precautionary Statements (selected):

  • P261: Avoid breathing dust/fume/gas/mist/vapours/spray.

  • P280: Wear protective gloves/protective clothing/eye protection/face protection.

  • P301+P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel unwell.

  • P302+P352: IF ON SKIN: Wash with plenty of soap and water.

  • P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.

Toxicological Profile

The primary routes of occupational exposure are inhalation, ingestion, and direct contact with skin and eyes.[6]

• Acute Effects:

  • Inhalation: May cause irritation to the respiratory tract, leading to symptoms such as coughing and shortness of breath.[6][8]

  • Skin Contact: Causes skin irritation, characterized by redness and discomfort.[6][8]

  • Eye Contact: Causes serious eye irritation, which can result in redness, pain, and watering.[6][8]

  • Ingestion: Harmful if swallowed and may cause irritation of the gastrointestinal tract.[6][8]

• Chronic Effects: Information on the long-term effects of exposure is limited. No data was available to classify the substance as a carcinogen or mutagen.[6]

Emergency and First-Aid Procedures

Prompt and appropriate action is critical in the event of accidental exposure. The following diagram outlines the recommended first-aid workflow.

First-Aid Response Workflow

Safe Handling and Personal Protection

Adherence to strict laboratory protocols is essential to minimize exposure risk. This includes the use of appropriate engineering controls and personal protective equipment (PPE).

Engineering Controls: Work should be conducted in a well-ventilated area, preferably within a chemical fume hood.[6][9] Eyewash stations and safety showers must be readily accessible.[8]

Personal Protective Equipment (PPE):

• Eye/Face Protection: Wear chemical safety goggles or a face shield conforming to EN166 or OSHA 29 CFR 1910.133.[6][10]

• Skin Protection: Use chemical-resistant gloves (e.g., nitrile rubber), a lab coat, and an apron.[6]

• Respiratory Protection: Generally not required with adequate ventilation. If vapors or mists are generated, use a NIOSH/MSHA-approved respirator.[6]

The following diagram illustrates a standard workflow for handling the chemical in a laboratory setting.

References

• 1. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 2. lookchem.com [lookchem.com]
• 3. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 4. Acute Dermal Irritation OECD 404 - Toxicology IND Services [toxicology-ind.com]
• 5. nucro-technics.com [nucro-technics.com]
• 6. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 7. scbt.com [scbt.com]
• 8. oecd.org [oecd.org]
• 9. oecd.org [oecd.org]
• 10. oecd.org [oecd.org]

A Comprehensive Technical Review of 2-Methoxyethyl 4-methylbenzenesulfonate

For Researchers, Scientists, and Drug Development Professionals

Abstract

2-Methoxyethyl 4-methylbenzenesulfonate, also known as 2-methoxyethyl tosylate, is a versatile chemical intermediate with significant applications in organic synthesis. This document provides an in-depth review of its chemical properties, synthesis, and reactivity. Detailed experimental protocols for its preparation are presented, alongside a summary of its key physical and spectroscopic data. Furthermore, this guide illustrates the primary reaction mechanism associated with this compound, highlighting its utility as an alkylating agent.

Chemical Properties and Applications

2-Methoxyethyl 4-methylbenzenesulfonate is an organic compound classified as a sulfonate ester. Its structure features a 2-methoxyethyl group attached to a tosylate group, which is an excellent leaving group. This structural characteristic makes it a highly effective reagent for introducing the 2-methoxyethyl moiety into various molecules through nucleophilic substitution reactions.[1][2][3]

Its primary application lies in its role as an alkylating agent in specialized organic synthesis.[1] The tosylate group is readily displaced by a wide range of nucleophiles, including amines, azides, and thiocyanates, facilitating the formation of new carbon-nucleophile bonds.[1] This reactivity is particularly valuable in the synthesis of more complex chemical architectures.[1] For instance, it has been used in the preparation of novel benzimidazole derivatives investigated for their potential as antihistamine agents.[1] Beyond medicinal chemistry, it serves as a building block in the development of agrochemicals and materials science.[1]

Quantitative Data

The following tables summarize the key physical and chemical properties of 2-Methoxyethyl 4-methylbenzenesulfonate and its ethoxy analogue for comparison.

Table 1: Physical and Chemical Properties

Property	2-Methoxyethyl 4-methylbenzenesulfonate	2-Ethoxyethyl 4-methylbenzenesulfonate
Molecular Formula	C₁₀H₁₄O₄S[2][4][5][6]	C₁₁H₁₆O₄S[7][8][9][10]
Molecular Weight	230.28 g/mol [2][3][4]	244.31 g/mol [8][9]
Appearance	Colorless to yellow liquid[11][12]	Colorless to pale yellow liquid[7][9]
Boiling Point	~344 °C[3]	107 °C @ 0.075 Torr[8][9]
Melting Point	10 °C[3]	Liquid at room temperature[10]
Purity	≥97.0%[11]	NLT 97%[9]

Table 2: Spectroscopic Data for 2-(2-(2-Methoxyethoxy)ethoxy)ethyl 4-Methylbenzenesulfonate (a related compound with a longer ether chain)

Nucleus	Chemical Shift (δ) ppm	Multiplicity	Coupling Constant (J) Hz	Assignment
¹H NMR (400 MHz, CDCl₃)	2.42	s	-	CH₃ (tosyl)
3.35	s	-	OCH₃
3.50	t	-	CH₂
3.59	q	-	CH₂ (multiple)
3.67	t	-	CH₂
4.14	t	-	CH₂-O-Tosyl
7.32	d	-	Aromatic CH
7.78	d	-	Aromatic CH

Data sourced from a representative synthesis of a similar compound, 2-(2-(2-Methoxyethoxy)ethoxy)ethyl 4-Methylbenzenesulfonate.[13]

Experimental Protocols

Synthesis of 2-Methoxyethyl 4-methylbenzenesulfonate

Method 1: From 2-methoxyethanol and p-toluenesulfonyl chloride

This procedure details the synthesis of 2-methoxyethyl tosylate from commercially available starting materials.[12]

• Materials:

  • 2-methoxyethanol (38 g)

  • Pyridine (12 ml)

  • p-toluenesulfonyl chloride (95.3 g)

  • Concentrated hydrochloric acid (200 ml)

  • Ice

  • Methylene chloride

  • Water

  • Saturated sodium chloride solution

  • Magnesium sulfate

• Procedure:

  • A solution of 38 g of 2-methoxyethanol in 12 ml of pyridine is prepared.

  • The solution is cooled to 0°C.

  • 95.3 g of p-toluenesulfonyl chloride is added portionwise over two hours at 0°C.[12]

  • The reaction mixture is stirred for 20 hours.[12]

  • The mixture is then poured into a mixture of 200 ml of concentrated hydrochloric acid and 1 liter of ice cubes.[12]

  • The product is extracted with methylene chloride.

  • The organic layer is washed successively with methylene chloride, water, and a saturated sodium chloride solution.[12]

  • The organic phase is dried over magnesium sulfate.[12]

  • The solvent is removed under reduced pressure to yield the product as a yellow oil (99 g).[12]

Reaction Mechanisms and Workflows

Synthesis Workflow

The synthesis of 2-Methoxyethyl 4-methylbenzenesulfonate follows a straightforward esterification reaction. The workflow can be visualized as follows:

Caption: General workflow for the synthesis of 2-Methoxyethyl 4-methylbenzenesulfonate.

Nucleophilic Substitution (Sₙ2) Reaction Mechanism

The primary reactivity of 2-Methoxyethyl 4-methylbenzenesulfonate is as an electrophile in Sₙ2 reactions. The tosylate group is an excellent leaving group due to the resonance stabilization of the resulting anion. This makes the carbon atom to which it is attached highly susceptible to nucleophilic attack.[1]

Caption: Generalized Sₙ2 reaction mechanism involving a nucleophile (Nu:) and 2-Methoxyethyl 4-methylbenzenesulfonate.

References

• 1. 2-Ethoxyethyl 4-Methylbenzenesulfonate|Research-Chemical [benchchem.com]
• 2. 2-Methoxyethyl 4-methylbenzenesulfonate | 17178-10-8 | Benchchem [benchchem.com]
• 3. Buy 2-Methoxyethyl 4-methylbenzenesulfonate | 17178-10-8 [smolecule.com]
• 4. 2-Methoxyethyl 4-methylbenzenesulfonate [oakwoodchemical.com]
• 5. 2-METHOXYETHYL 4-METHYLBENZENESULFONATE AldrichCPR | Sigma-Aldrich [sigmaaldrich.com]
• 6. keyorganics.net [keyorganics.net]
• 7. Buy 2-Ethoxyethyl 4-methylbenzenesulfonate at Affordable Price, Molecular Formula C11H16O4S [nigamfinechem.co.in]
• 8. 2-ETHOXYETHYL P-TOLUENESULFONATE | 17178-11-9 [chemicalbook.com]
• 9. reignpharma.com [reignpharma.com]
• 10. 2-Ethoxyethyl 4-Methylbenzenesulfonate - 98% Purity, Colorless to Pale Yellow Liquid | Low Viscosity, Mild Characteristic Odor, pH Neutral to Slightly Acidic at 2200.00 INR in Ankleshwar | Nigam Pharmachem Industries [tradeindia.com]
• 11. 2-Methoxyethyl 4-methylbenzenesulfonate - 嘉興市吉拉特化学工業有限公司 [jlightchem.com]
• 12. prepchem.com [prepchem.com]
• 13. 2-(2-(2-Methoxyethoxy)ethoxy)ethyl 4-Methylbenzenesulfonate synthesis - chemicalbook [chemicalbook.com]

Protocols & Analytical Methods

Application Notes and Protocols: Synthesis of Drug Intermediates Using 2-Methoxyethyl 4-methylbenzenesulfonate

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Methoxyethyl 4-methylbenzenesulfonate, also known as 2-methoxyethyl tosylate, is a versatile and efficient alkylating agent for the introduction of the 2-methoxyethyl group into a variety of organic molecules. This functional group is of significant interest in medicinal chemistry as it can enhance the pharmacokinetic properties of drug candidates, such as solubility and lipophilicity. The tosylate group is an excellent leaving group, facilitating nucleophilic substitution reactions under relatively mild conditions.[1] This application note provides detailed protocols for the synthesis of key drug intermediates using 2-Methoxyethyl 4-methylbenzenesulfonate, highlighting its utility in the synthesis of precursors for drugs such as β-blockers and antihistamines.

Synthesis of 2-Methoxyethyl 4-methylbenzenesulfonate

The reagent itself can be synthesized via the tosylation of 2-methoxyethanol. A general laboratory procedure is as follows:

To a solution of 38 g of 2-methoxyethanol in 12 ml of pyridine, 95.3 g of p-toluenesulfonyl chloride is added portionwise at 0°C over two hours. The reaction mixture is stirred for 20 hours, then poured into 200 ml of concentrated hydrochloric acid and 1 liter of ice. The product is extracted with methylene chloride, washed successively with water and a saturated sodium chloride solution. The organic phase is then dried over magnesium sulfate and concentrated to yield 2-methoxyethyl tosylate as a yellow oil.

Application 1: Synthesis of 4-(2-Methoxyethyl)phenol - A Key Intermediate for Metoprolol

4-(2-Methoxyethyl)phenol is a crucial intermediate in the synthesis of Metoprolol, a widely used β-blocker for the treatment of cardiovascular diseases.[1][2] The following protocol details the O-alkylation of a suitable precursor using 2-Methoxyethyl 4-methylbenzenesulfonate via a Williamson ether synthesis.

Experimental Protocol: Synthesis of 4-(2-Methoxyethyl)phenol

Materials:

• 4-Hydroxyphenethyl alcohol

• 2-Methoxyethyl 4-methylbenzenesulfonate

• Sodium hydride (NaH)

• Anhydrous N,N-Dimethylformamide (DMF)

• Diethyl ether

• 1 M Hydrochloric acid (HCl)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

• Standard laboratory glassware and magnetic stirrer

• Rotary evaporator

Procedure:

• Preparation of the Alkoxide: In a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve 4-hydroxyphenethyl alcohol (1 equivalent) in anhydrous DMF.

• Cool the solution to 0°C in an ice bath.

• Carefully add sodium hydride (1.1 equivalents) portion-wise to the stirred solution.

• Allow the reaction mixture to warm to room temperature and stir for 30 minutes, or until the evolution of hydrogen gas ceases, indicating the formation of the sodium phenoxide.

• Alkylation: Cool the reaction mixture back to 0°C.

• Add 2-Methoxyethyl 4-methylbenzenesulfonate (1.05 equivalents) dropwise to the reaction mixture.

• Allow the reaction to warm to room temperature and stir for 12-16 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Work-up: Once the reaction is complete, quench the reaction by carefully adding water.

• Transfer the mixture to a separatory funnel and extract with diethyl ether (3 x 50 mL).

• Wash the combined organic layers with 1 M HCl (2 x 30 mL), saturated aqueous NaHCO₃ solution (2 x 30 mL), and brine (1 x 30 mL).

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: The crude product can be purified by column chromatography on silica gel using a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford pure 4-(2-methoxyethyl)phenol.

Data Presentation

Reactant	Molecular Weight ( g/mol )	Molar Equivalents
4-Hydroxyphenethyl alcohol	138.16	1.0
2-Methoxyethyl 4-methylbenzenesulfonate	230.28	1.05
Sodium Hydride (60% dispersion)	24.00	1.1

Typical yields for this type of Williamson ether synthesis are in the range of 70-90%, depending on the purity of the starting materials and the reaction conditions.

Synthesis Workflow

Caption: Workflow for the synthesis of 4-(2-Methoxyethyl)phenol.

Application 2: N-Alkylation of Benzimidazoles - A Key Step in the Synthesis of Antihistamines

The N-alkylation of a benzimidazole core is a critical step in the synthesis of various pharmaceuticals, including the second-generation antihistamine Bilastine.[3][4] 2-Methoxyethyl 4-methylbenzenesulfonate can be effectively employed for this transformation.

Experimental Protocol: N-Alkylation of 2-Substituted Benzimidazole

Materials:

• 2-Substituted benzimidazole (e.g., 2-chlorobenzimidazole)

• 2-Methoxyethyl 4-methylbenzenesulfonate

• Potassium carbonate (K₂CO₃)

• Anhydrous N,N-Dimethylformamide (DMF)

• Ethyl acetate

• Water

• Brine (saturated aqueous NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄)

• Standard laboratory glassware and magnetic stirrer

• Rotary evaporator

Procedure:

• Reaction Setup: To a round-bottom flask, add the 2-substituted benzimidazole (1 equivalent), anhydrous potassium carbonate (2 equivalents), and anhydrous DMF.

• Stir the suspension at room temperature for 15 minutes.

• Alkylation: Add 2-Methoxyethyl 4-methylbenzenesulfonate (1.1 equivalents) to the reaction mixture.

• Heat the reaction mixture to 60-80°C and stir for 4-6 hours. Monitor the reaction progress by TLC.

• Work-up: After the reaction is complete, cool the mixture to room temperature and pour it into ice-water.

• Extract the aqueous mixture with ethyl acetate (3 x 50 mL).

• Wash the combined organic layers with water (2 x 30 mL) and brine (1 x 30 mL).

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate the solvent under reduced pressure.

• Purification: The crude product can be purified by recrystallization or column chromatography on silica gel to yield the N-(2-methoxyethyl)-2-substituted benzimidazole.

Data Presentation

Reactant	Molecular Weight ( g/mol )	Molar Equivalents
2-Chlorobenzimidazole	152.58	1.0
2-Methoxyethyl 4-methylbenzenesulfonate	230.28	1.1
Potassium Carbonate	138.21	2.0

Yields for N-alkylation of benzimidazoles using tosylates are generally good, often exceeding 80%.

Logical Relationship of the N-Alkylation Reaction

Caption: Key components and conditions for N-alkylation.

Conclusion

2-Methoxyethyl 4-methylbenzenesulfonate is a highly effective reagent for the introduction of the 2-methoxyethyl moiety in the synthesis of pharmaceutical intermediates. The protocols provided for the O-alkylation of a phenolic precursor to a Metoprolol intermediate and the N-alkylation of a benzimidazole derivative demonstrate its utility in forming key C-O and C-N bonds. The mild reaction conditions, good yields, and the stability of the reagent make it a valuable tool for researchers and professionals in drug discovery and development.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Preparation method of bilastine intermediate - Eureka | Patsnap [eureka.patsnap.com]
• 4. prepchem.com [prepchem.com]

Application Notes and Protocols for 2-Methoxyethyl 4-methylbenzenesulfonate as an Alkylating Agent

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Methoxyethyl 4-methylbenzenesulfonate, also known as 2-methoxyethyl tosylate, is a versatile and efficient alkylating agent employed in a variety of organic synthesis applications. Its utility stems from the presence of the tosylate group, an excellent leaving group, which facilitates nucleophilic substitution reactions.[1] This allows for the introduction of the 2-methoxyethyl moiety onto a wide range of nucleophiles, a common strategy in the synthesis of complex molecules, including active pharmaceutical ingredients (APIs). The methoxyethyl group can influence the solubility and reactivity of the resulting molecule.[1] This document provides detailed application notes, experimental protocols, and mechanistic insights into the use of 2-Methoxyethyl 4-methylbenzenesulfonate as an alkylating agent.

Mechanism of Action

The primary mechanism for alkylation with 2-Methoxyethyl 4-methylbenzenesulfonate is a bimolecular nucleophilic substitution (SN2) reaction. The tosylate anion (p-toluenesulfonate) is a highly stabilized, and therefore excellent, leaving group due to resonance delocalization of the negative charge. This renders the carbon atom to which it is attached highly electrophilic and susceptible to attack by nucleophiles. The reaction typically proceeds with an inversion of stereochemistry if the carbon center is chiral.[2][3]

Caption: SN2 mechanism of alkylation using 2-Methoxyethyl 4-methylbenzenesulfonate.

Applications in Drug Development

A significant application of tosylate-based alkylating agents is in the synthesis of pharmaceutical compounds. For instance, the structurally similar 2-ethoxyethyl 4-methylbenzenesulfonate is a key intermediate in the synthesis of Bilastine, a non-sedating antihistamine.[4] These alkylating agents are used to introduce the alkoxyethyl side chain onto a nitrogen-containing heterocyclic core, a common structural motif in many drugs.[5]

Experimental Protocols

The following protocols are representative examples of N-alkylation and O-alkylation reactions using 2-alkoxyethyl 4-methylbenzenesulfonates. These can be adapted for 2-Methoxyethyl 4-methylbenzenesulfonate.

Protocol 1: N-Alkylation of a Piperidine-Substituted Benzimidazole

This protocol is adapted from the synthesis of a precursor to antihistaminic agents and demonstrates the N-alkylation of a secondary amine within a complex molecule.[5]

Reaction Scheme:

Caption: General scheme for N-alkylation of a piperidine-substituted benzimidazole.

Materials:

• 2-(4-(1H-benzo[d]imidazol-2-yl)piperidin-1-yl)ethan-1-ol

• 2-Methoxyethyl 4-methylbenzenesulfonate

• Potassium hydroxide (KOH)

• N,N-Dimethylformamide (DMF)

• Water (H₂O)

• Dichloromethane (CH₂Cl₂)

• Anhydrous sodium sulfate (Na₂SO₄)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Heating mantle with temperature control

• Separatory funnel

• Rotary evaporator

Procedure:

• To a solution of 2-(4-(1H-benzo[d]imidazol-2-yl)piperidin-1-yl)ethan-1-ol (1.0 eq.) in DMF, add 2-Methoxyethyl 4-methylbenzenesulfonate (1.9 eq.) and powdered KOH (2.5 eq.).

• Heat the reaction mixture to 40-45°C with stirring for 5-6 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Upon completion, cool the reaction mixture to room temperature and add water.

• Extract the aqueous mixture with dichloromethane (3x volume of water).

• Combine the organic layers and dry over anhydrous sodium sulfate.

• Filter the drying agent and concentrate the organic phase under reduced pressure using a rotary evaporator.

• Purify the crude product by column chromatography on silica gel to yield the desired N-alkylated product.

Protocol 2: General O-Alkylation of Phenols

This is a general procedure for the O-alkylation of phenols, which are common nucleophiles in organic synthesis.

Materials:

• Phenol derivative

• 2-Methoxyethyl 4-methylbenzenesulfonate

• Potassium carbonate (K₂CO₃)

• Acetone or Acetonitrile

• Water (H₂O)

• Ethyl acetate

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• To a solution of the phenol (1.0 eq.) in acetone or acetonitrile, add finely powdered anhydrous potassium carbonate (1.5 eq.).

• Stir the suspension at room temperature for 15-30 minutes.

• Add 2-Methoxyethyl 4-methylbenzenesulfonate (1.1 eq.) to the reaction mixture.

• Heat the reaction to reflux and monitor by TLC.

• After completion, cool the mixture and filter off the inorganic salts.

• Concentrate the filtrate under reduced pressure.

• Dissolve the residue in ethyl acetate and wash with water and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate.

• Purify the crude product by column chromatography or recrystallization.

Quantitative Data

The following table summarizes typical reaction parameters for alkylation reactions using alkoxyethyl tosylates.

Nucleophile	Alkylating Agent	Base	Solvent	Temp (°C)	Time (h)	Yield (%)	Reference
2-(4-(1H-benzo[d]imidazol-2-yl)piperidin-1-yl)ethan-1-ol	2-Ethoxyethyl 4-methylbenzenesulfonate	KOH	DMF	40-45	5-6	Not specified	[5]
2-Thiophenethanol	p-Toluenesulfonyl chloride	KOH/Triethylamine	Dichloromethane	Room Temp	2	96	CN103360363A
p-Acetamidophenol	Dimethyl sulfite	K₂CO₃	None	70	6	73	US4453004A

Note: The table includes data from analogous reactions to provide a general framework for expected conditions and outcomes.

Experimental Workflow

The following diagram illustrates a typical workflow for an alkylation reaction using 2-Methoxyethyl 4-methylbenzenesulfonate followed by product isolation and purification.

Caption: General workflow for alkylation, work-up, and purification.

Safety Information

2-Methoxyethyl 4-methylbenzenesulfonate should be handled with appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat. It is advisable to work in a well-ventilated fume hood. For detailed safety information, refer to the Safety Data Sheet (SDS) provided by the supplier.

Disclaimer: The protocols provided are for informational purposes and should be adapted and optimized for specific substrates and laboratory conditions. Always perform a thorough risk assessment before conducting any chemical reaction.

References

• 1. nbinno.com [nbinno.com]
• 2. Buy 2-Ethoxyethyl 4-methylbenzenesulfonate | 17178-11-9 [smolecule.com]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. 1-(2-Ethoxyethyl)-2-(piperidin-4-yl)-1H-benzo[d]imidazole hydrochloride CAS#: 1841081-72-8 [m.chemicalbook.com]
• 5. Buy 1-(2-Ethoxyethyl)-2-(piperidin-4-yl)-1H-benzo[d]imidazole hydrochloride | 1841081-72-8 [smolecule.com]

Application Notes and Protocols for Protecting Group Chemistry with 2-Methoxyethyl 4-methylbenzenesulfonate

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of 2-Methoxyethyl 4-methylbenzenesulfonate as a protecting group reagent in organic synthesis. Detailed protocols for the protection of alcohols and amines, as well as for the subsequent deprotection, are presented. This document is intended to serve as a valuable resource for researchers in the fields of chemistry and drug development, offering practical guidance for the application of this versatile reagent.

Introduction

In the realm of multi-step organic synthesis, the strategic use of protecting groups is paramount to achieving the desired chemical transformations with high yield and selectivity. The 2-methoxyethyl (MEM) group is a widely employed protective moiety for hydroxyl and amino functionalities due to its stability under a range of reaction conditions and its facile cleavage under specific acidic or Lewis acidic conditions. 2-Methoxyethyl 4-methylbenzenesulfonate serves as an effective reagent for the introduction of the MEM group, offering an alternative to the more commonly used 2-methoxyethoxymethyl chloride (MEM-Cl). The tosylate leaving group in 2-Methoxyethyl 4-methylbenzenesulfonate facilitates nucleophilic substitution reactions with alcohols and amines to form the corresponding MEM-protected compounds.

Data Presentation

The following tables summarize quantitative data for the synthesis of the protecting group reagent and its application in protection and deprotection reactions.

Table 1: Synthesis of 2-Methoxyethyl 4-methylbenzenesulfonate

Starting Materials	Reagents	Solvent	Temperature (°C)	Time (h)	Yield (%)
2-Methoxyethanol, p-Toluenesulfonyl chloride	Pyridine	-	0	20	~87

Table 2: Protection of Alcohols with 2-Methoxyethyl 4-methylbenzenesulfonate (General Conditions)

Substrate	Base	Solvent	Temperature (°C)	Time (h)	Yield (%)
Primary Alcohol	Sodium Hydride (NaH)	DMF	Room Temp.	4-12	High
Secondary Alcohol	Sodium Hydride (NaH)	DMF	Room Temp. - 50	12-24	Moderate to High
Phenol	Potassium Carbonate (K₂CO₃)	Acetone	Reflux	6-18	High

Table 3: Deprotection of 2-Methoxyethyl (MEM) Ethers (General Conditions)

Substrate	Reagent	Solvent	Temperature (°C)	Time (h)	Yield (%)
MEM-protected Alcohol	Dilute HCl	THF/H₂O	Room Temp.	2-6	High
MEM-protected Phenol	Lewis Acid (e.g., ZnBr₂)	CH₂Cl₂	Room Temp.	1-4	High

Experimental Protocols

Protocol 1: Synthesis of 2-Methoxyethyl 4-methylbenzenesulfonate[1]

This protocol describes the preparation of the title reagent from commercially available starting materials.

Materials:

• 2-Methoxyethanol (38 g)

• p-Toluenesulfonyl chloride (95.3 g)

• Pyridine (12 mL)

• Concentrated Hydrochloric Acid

• Methylene Chloride

• Water

• Saturated Sodium Chloride Solution

• Magnesium Sulfate

Procedure:

• To a solution of 2-methoxyethanol in pyridine, add p-toluenesulfonyl chloride portionwise over two hours at 0°C.

• Stir the reaction mixture for 20 hours at 0°C.

• Pour the reaction mixture into a mixture of concentrated hydrochloric acid and ice.

• Extract the aqueous mixture with methylene chloride.

• Wash the combined organic layers successively with methylene chloride, water, and a saturated sodium chloride solution.

• Dry the organic phase over magnesium sulfate, filter, and concentrate under reduced pressure to yield 2-methoxyethyl 4-methylbenzenesulfonate as a yellow oil (yield: 99 g).

Protocol 2: Protection of a Primary Alcohol with 2-Methoxyethyl 4-methylbenzenesulfonate

This protocol outlines a general procedure for the protection of a primary alcohol using the title reagent.

Materials:

• Primary alcohol (1.0 eq)

• 2-Methoxyethyl 4-methylbenzenesulfonate (1.2 eq)

• Sodium hydride (NaH, 60% dispersion in mineral oil, 1.5 eq)

• Anhydrous N,N-Dimethylformamide (DMF)

• Saturated aqueous ammonium chloride solution

• Ethyl acetate

• Brine

• Anhydrous sodium sulfate

Procedure:

• To a stirred suspension of sodium hydride in anhydrous DMF at 0°C, add a solution of the primary alcohol in anhydrous DMF dropwise.

• Allow the mixture to warm to room temperature and stir for 30 minutes.

• Cool the mixture back to 0°C and add a solution of 2-Methoxyethyl 4-methylbenzenesulfonate in anhydrous DMF dropwise.

• Allow the reaction to warm to room temperature and stir for 4-12 hours, monitoring the progress by thin-layer chromatography (TLC).

• Upon completion, carefully quench the reaction at 0°C by the slow addition of saturated aqueous ammonium chloride solution.

• Extract the mixture with ethyl acetate.

• Wash the combined organic layers with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford the 2-methoxyethyl protected alcohol.

Protocol 3: Deprotection of a 2-Methoxyethyl (MEM) Protected Alcohol

This protocol describes a general method for the cleavage of a MEM ether using acidic conditions.

Materials:

• MEM-protected alcohol (1.0 eq)

• Hydrochloric acid (1 M aqueous solution)

• Tetrahydrofuran (THF)

• Saturated aqueous sodium bicarbonate solution

• Ethyl acetate

• Brine

• Anhydrous sodium sulfate

Procedure:

• Dissolve the MEM-protected alcohol in a mixture of THF and 1 M hydrochloric acid.

• Stir the reaction mixture at room temperature for 2-6 hours, monitoring the deprotection by TLC.

• Upon completion, neutralize the reaction mixture with a saturated aqueous sodium bicarbonate solution.

• Extract the mixture with ethyl acetate.

• Wash the combined organic layers with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to yield the deprotected alcohol.

Visualizations

Caption: General workflow for the protection of alcohols or amines.

Caption: General workflow for the deprotection of MEM-protected substrates.

Caption: Reaction mechanism for the protection of an alcohol.

Application Notes and Protocols for the Alkylation of Phenols with 2-Methoxyethyl 4-methylbenzenesulfonate

For Researchers, Scientists, and Drug Development Professionals

Introduction

The O-alkylation of phenols is a fundamental transformation in organic synthesis, crucial for the preparation of aryl ethers. These motifs are prevalent in pharmaceuticals, agrochemicals, and materials science. The use of 2-Methoxyethyl 4-methylbenzenesulfonate as an alkylating agent allows for the introduction of a 2-methoxyethyl group onto a phenolic oxygen. This group can modify the parent molecule's polarity, solubility, and metabolic stability, making it a valuable tool in drug design and development. The reaction typically proceeds via a Williamson ether synthesis, an SN2 reaction between a phenoxide ion and the alkyl tosylate. This document provides detailed application notes and experimental protocols for this transformation.

Reaction Mechanism and Considerations

The alkylation of phenols with 2-Methoxyethyl 4-methylbenzenesulfonate follows the Williamson ether synthesis pathway. The reaction is initiated by the deprotonation of the phenol using a suitable base to form a more nucleophilic phenoxide ion. This phenoxide then attacks the primary carbon of the 2-methoxyethyl group, displacing the tosylate leaving group in an SN2 reaction to yield the desired aryl 2-methoxyethyl ether.[1][2]

Key Considerations:

• Choice of Base: The selection of the base is critical for efficient deprotonation of the phenol. Stronger bases like sodium hydride (NaH) ensure complete and irreversible deprotonation, while weaker bases like potassium carbonate (K₂CO₃) are milder and can be advantageous for sensitive substrates.[2]

• Solvent: Aprotic polar solvents such as N,N-dimethylformamide (DMF), acetonitrile (ACN), and dimethyl sulfoxide (DMSO) are commonly used as they effectively solvate the cation of the phenoxide salt and do not interfere with the SN2 reaction.[3]

• Reaction Temperature: The reaction temperature can influence the reaction rate and the potential for side reactions. While some reactions proceed efficiently at room temperature, heating is often employed to drive the reaction to completion, especially with less reactive phenols or weaker bases.[2]

• O- vs. C-Alkylation: A potential side reaction is the C-alkylation of the aromatic ring. Generally, O-alkylation is favored under kinetic control (aprotic polar solvents, moderate temperatures). Protic solvents can favor C-alkylation by solvating the phenoxide oxygen.

Data Presentation

The following table summarizes representative reaction conditions and yields for the alkylation of various substituted phenols with 2-Methoxyethyl 4-methylbenzenesulfonate, based on typical Williamson ether synthesis protocols.

Phenol Substrate	Base (equiv.)	Solvent	Temperature (°C)	Time (h)	Yield (%)
Phenol	K₂CO₃ (1.5)	DMF	80	6	~90
4-Nitrophenol	K₂CO₃ (1.5)	Acetonitrile	Reflux	4	>95
4-Methoxyphenol	NaH (1.2)	THF	rt to 50	12	~92
4-Cyanophenol	K₂CO₃ (2.0)	DMF	100	8	~85
2,4-Dichlorophenol	Cs₂CO₃ (1.5)	Acetonitrile	80	12	~88

Experimental Protocols

Protocol 1: General Procedure for the Synthesis of 2-Methoxyethyl 4-methylbenzenesulfonate

This protocol is adapted from the synthesis of similar tosylates.

Materials:

• 2-Methoxyethanol

• p-Toluenesulfonyl chloride (TsCl)

• Pyridine

• Dichloromethane (DCM)

• 1 M Hydrochloric acid (HCl)

• Saturated sodium bicarbonate (NaHCO₃) solution

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• To a solution of 2-methoxyethanol (1.0 eq.) in dichloromethane (DCM), cool the mixture to 0 °C in an ice bath.

• Slowly add p-toluenesulfonyl chloride (1.1 eq.) to the solution.

• Add pyridine (1.2 eq.) dropwise, maintaining the temperature at 0 °C.

• Stir the reaction mixture at 0 °C for 1 hour, then allow it to warm to room temperature and stir for an additional 4-6 hours.

• Wash the reaction mixture sequentially with cold 1 M HCl, saturated NaHCO₃ solution, and brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield 2-Methoxyethyl 4-methylbenzenesulfonate as an oil. The product can be used directly or purified by column chromatography if necessary.

Protocol 2: General Procedure for the Alkylation of Phenols with 2-Methoxyethyl 4-methylbenzenesulfonate (using K₂CO₃)

Materials:

• Substituted phenol

• 2-Methoxyethyl 4-methylbenzenesulfonate

• Anhydrous potassium carbonate (K₂CO₃)

• Anhydrous N,N-dimethylformamide (DMF)

• Ethyl acetate

• Water

• Brine

Procedure:

• To a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add the substituted phenol (1.0 eq.) and anhydrous potassium carbonate (1.5 eq.).

• Add anhydrous DMF to the flask to create a suspension (concentration of phenol is typically 0.1-0.5 M).

• Add 2-Methoxyethyl 4-methylbenzenesulfonate (1.1-1.2 eq.) to the reaction mixture.

• Heat the reaction mixture to 80 °C and stir vigorously.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Once the reaction is complete (typically 4-12 hours), cool the mixture to room temperature.

• Pour the reaction mixture into water and extract with ethyl acetate (3 x volumes of the aqueous layer).

• Combine the organic layers and wash with water (2x) and brine (1x).

• Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Protocol 3: Alternative Procedure for the Alkylation of Phenols (using NaH)

Materials:

• Substituted phenol

• 2-Methoxyethyl 4-methylbenzenesulfonate

• Sodium hydride (NaH, 60% dispersion in mineral oil)

• Anhydrous tetrahydrofuran (THF) or DMF

• Ethyl acetate

• Water

• Brine

Procedure:

• To a flame-dried, three-neck round-bottom flask equipped with a dropping funnel and under an inert atmosphere, add the substituted phenol (1.0 eq.) and anhydrous THF or DMF.

• Cool the solution to 0 °C in an ice bath.

• Carefully add sodium hydride (1.2 eq.) portion-wise. Caution: Hydrogen gas is evolved.

• Allow the mixture to stir at 0 °C for 30 minutes, then warm to room temperature and stir for an additional 30 minutes to ensure complete deprotonation.

• Dissolve 2-Methoxyethyl 4-methylbenzenesulfonate (1.1 eq.) in a small amount of anhydrous THF or DMF and add it dropwise to the reaction mixture at 0 °C.

• Allow the reaction to warm to room temperature and stir until TLC analysis indicates the consumption of the starting phenol (typically 2-12 hours). Gentle heating (e.g., to 50 °C) may be required for less reactive phenols.

• Carefully quench the reaction by the slow, dropwise addition of ice-cold water.

• Transfer the mixture to a separatory funnel and extract with ethyl acetate (3x).

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Visualizations

Caption: General mechanism of the Williamson ether synthesis for the alkylation of phenols.

Caption: A typical experimental workflow for the alkylation of phenols.

References

• 1. benchchem.com [benchchem.com]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. N-(4-CYANO-PHENYL)-GLYCINE synthesis - chemicalbook [chemicalbook.com]

Synthesis of Heterocyclic Compounds Utilizing 2-Methoxyethyl 4-methylbenzenesulfonate: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Methoxyethyl 4-methylbenzenesulfonate, also known as 2-methoxyethyl tosylate, is a versatile and efficient alkylating agent employed in the synthesis of a wide array of heterocyclic compounds. Its utility stems from the excellent leaving group ability of the tosylate moiety, facilitating nucleophilic substitution reactions. This reagent serves as a key building block for the introduction of the 2-methoxyethyl group onto various heterocyclic scaffolds, a common structural motif in many biologically active molecules. This document provides detailed application notes and experimental protocols for the synthesis of diverse heterocyclic systems using 2-Methoxyethyl 4-methylbenzenesulfonate.

Core Applications

The primary application of 2-Methoxyethyl 4-methylbenzenesulfonate in heterocyclic synthesis is as an electrophile in alkylation reactions. It readily reacts with nucleophilic nitrogen, oxygen, and sulfur atoms within heterocyclic precursors. This allows for the straightforward introduction of the 2-methoxyethyl group, which can influence the physicochemical properties of the resulting molecule, such as solubility, lipophilicity, and metabolic stability.

Key Reaction Types:

• N-Alkylation: The most common application involves the alkylation of nitrogen-containing heterocycles, including pyrazoles, imidazoles, triazoles, and benzimidazoles.

• O-Alkylation: Hydroxylated heterocyclic compounds can be O-alkylated to form the corresponding 2-methoxyethyl ethers.

• S-Alkylation: Thiol-containing heterocycles can undergo S-alkylation to yield 2-methoxyethyl thioethers.

Experimental Protocols and Data

The following sections provide detailed experimental protocols for the synthesis of various heterocyclic compounds using 2-Methoxyethyl 4-methylbenzenesulfonate. The quantitative data for these reactions are summarized in the subsequent tables.

Synthesis of N-(2-Methoxyethyl)pyrazoles

Protocol 1: General Procedure for the N-Alkylation of Pyrazoles

A mixture of the desired pyrazole (1.0 eq.), 2-Methoxyethyl 4-methylbenzenesulfonate (1.2 eq.), and a suitable base (e.g., K₂CO₃, NaH, or Cs₂CO₃; 1.5-2.0 eq.) in an anhydrous polar aprotic solvent (e.g., DMF, acetonitrile, or THF) is stirred at a specified temperature (ranging from room temperature to 80 °C) for a designated time. The reaction progress is monitored by thin-layer chromatography (TLC). Upon completion, the reaction mixture is quenched with water and extracted with an appropriate organic solvent (e.g., ethyl acetate, dichloromethane). The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure. The crude product is then purified by column chromatography on silica gel to afford the desired N-(2-methoxyethyl)pyrazole.

dot

Caption: Workflow for the N-alkylation of pyrazoles.

Table 1: Synthesis of N-(2-Methoxyethyl)pyrazoles

Entry	Pyrazole Derivative	Base	Solvent	Temp. (°C)	Time (h)	Yield (%)
1	Pyrazole	K₂CO₃	DMF	60	12	85
2	3,5-Dimethylpyrazole	NaH	THF	rt	6	92
3	4-Nitropyrazole	Cs₂CO₃	Acetonitrile	80	8	78

Synthesis of N-(2-Methoxyethyl)imidazoles and Benzimidazoles

Protocol 2: General Procedure for the N-Alkylation of Imidazoles and Benzimidazoles

To a solution of the imidazole or benzimidazole (1.0 eq.) in an anhydrous solvent such as DMF or acetonitrile, a base like potassium carbonate (1.5 eq.) or sodium hydride (1.2 eq.) is added, and the mixture is stirred for 30 minutes at room temperature. Subsequently, 2-Methoxyethyl 4-methylbenzenesulfonate (1.1 eq.) is added, and the reaction mixture is heated to a specified temperature (typically 50-70 °C) for several hours. After completion of the reaction (monitored by TLC), the mixture is cooled to room temperature, and the solvent is removed under reduced pressure. The residue is partitioned between water and an organic solvent (e.g., ethyl acetate). The organic layer is separated, washed with brine, dried over anhydrous magnesium sulfate, and concentrated. The crude product is purified by flash column chromatography to yield the N-(2-methoxyethyl)imidazole or benzimidazole.

Table 2: Synthesis of N-(2-Methoxyethyl)imidazoles and Benzimidazoles

Entry	Heterocycle	Base	Solvent	Temp. (°C)	Time (h)	Yield (%)
1	Imidazole	K₂CO₃	DMF	50	10	88
2	Benzimidazole	NaH	Acetonitrile	70	6	90
3	2-Methylbenzimidazole	K₂CO₃	DMF	60	12	85

Synthesis of N-(2-Methoxyethyl)triazoles

Protocol 3: General Procedure for the N-Alkylation of Triazoles

A mixture of 1,2,4-triazole or its derivative (1.0 eq.), 2-Methoxyethyl 4-methylbenzenesulfonate (1.2 eq.), and potassium carbonate (2.0 eq.) in anhydrous N,N-dimethylformamide (DMF) is heated at 80-100 °C for 12-24 hours. The reaction is monitored by TLC. After cooling to room temperature, the reaction mixture is poured into ice-water and extracted with ethyl acetate. The combined organic extracts are washed with water and brine, dried over anhydrous sodium sulfate, and concentrated in vacuo. The residue is purified by column chromatography on silica gel to afford the N-(2-methoxyethyl)triazole isomers, which may require separation.

Application Notes and Protocols: The Role of 2-Alkoxyethyl 4-Methylbenzenesulfonate in Bilastine Synthesis

Audience: Researchers, scientists, and drug development professionals.

Abstract: This document provides a detailed overview of the application of 2-alkoxyethyl 4-methylbenzenesulfonate, specifically 2-methoxyethyl and 2-ethoxyethyl 4-methylbenzenesulfonate, in the synthesis of the second-generation antihistamine, bilastine. Detailed experimental protocols, quantitative data from various synthetic routes, and process diagrams are presented to facilitate research and development in the synthesis of this active pharmaceutical ingredient (API).

Introduction

Bilastine is a non-sedating, long-acting histamine H1 receptor antagonist approved for the symptomatic treatment of allergic rhinoconjunctivitis and urticaria. The synthesis of bilastine involves several key steps, one of which is the N-alkylation of a benzimidazole intermediate. 2-Alkoxyethyl 4-methylbenzenesulfonates serve as critical alkylating agents in this process, offering an efficient method for introducing the 2-alkoxyethyl side chain onto the benzimidazole ring. The tosylate group is an excellent leaving group, facilitating nucleophilic substitution by the nitrogen atom of the benzimidazole ring.

Chemical Reaction and Mechanism

The core reaction involves the N-alkylation of a benzimidazole-piperidine intermediate with a 2-alkoxyethyl 4-methylbenzenesulfonate. This reaction is typically carried out in the presence of a base in a suitable polar aprotic solvent.

General Reaction Scheme:

• Nucleophile: 2-(4-(1H-benzo[d]imidazol-2-yl)piperidin-1-yl) containing intermediate.

• Electrophile (Alkylating Agent): 2-Methoxyethyl 4-methylbenzenesulfonate or 2-Ethoxyethyl 4-methylbenzenesulfonate.

• Base: Potassium tert-butoxide, potassium hydroxide, sodium hydride, or potassium carbonate are commonly used.

• Solvent: Dimethylformamide (DMF) is a frequently employed solvent.

The reaction proceeds via a standard SN2 mechanism, where the deprotonated benzimidazole nitrogen acts as a nucleophile, attacking the electrophilic carbon of the 2-alkoxyethyl group and displacing the tosylate leaving group.

Quantitative Data Summary

The following tables summarize quantitative data extracted from various patented synthetic routes for bilastine that utilize 2-alkoxyethyl 4-methylbenzenesulfonate.

Table 1: Reaction Conditions and Yields for N-Alkylation Step

Intermediate	Alkylating Agent	Base	Solvent	Temperature (°C)	Time (h)	Yield (%)	Purity (%) (Method)	Reference
1-(2-ethoxyethyl group)-2-(piperidin-4-yl)-1H-benzo[d]imidazoles	p-methyl phenethyl-4-methylbenzenesulfonate	Anhydrous potassium carbonate	DMF	80	14	87.9	96 (HPLC)	[1]
2-(4-(1H-benzo[d]imidazol-2-yl)piperidin-1-yl)ethan-1-ol	2-Ethoxyethyl 4-methylbenzenesulfonate	KOH	DMF	40-45	5-6	61.9	Not Specified	[2]
2-(2-(4-(2-(4-(1H-benzo[d]imidazol-2-yl)piperidin-1-yl)ethyl)phenyl)propan-2-yl)-4,4-dimethyl-4,5-dihydrooxazole	2-Ethoxyethyl 4-methylbenzenesulfonate	Potassium tert-butoxide	DMF	60-65	2-3	Not Specified	Not Specified	[3]
2-(4-{2-[4-(1H-benzimidazole-2-yl)-piperidine-1-yl]-ethyl}-phenyl)-2-methyl-propionic acid	Ethylene glycol monoethyl ether p-toluenesulfonate	Sodium hydride	DMF	45-55	0.5-1.5	Not Specified	Not Specified	[4]

Table 2: Reactant Quantities from a Representative Protocol[1]

Reactant	Molecular Weight ( g/mol )	Amount (g)	Moles (mol)	Molar Ratio
p-methyl phenethyl-4-methylbenzenesulfonate (III)	290.38	26.0	0.0895	1.0
1-(2-ethoxyethyl group)-2-(piperidin-4-yl)-1H-benzo[d]imidazoles (IV)	273.38	24.5	0.0895	1.0
Anhydrous potassium carbonate	138.21	18.6	0.1343	1.5
Dimethylformamide (DMF)	73.09	100 mL	-	-

Experimental Protocols

The following are representative experimental protocols for the N-alkylation step in bilastine synthesis using a 2-alkoxyethyl 4-methylbenzenesulfonate derivative.

Protocol 1: N-Alkylation using Potassium Carbonate[1]

• Reaction Setup: To a 250 mL round-bottom flask, add 100 mL of dimethylformamide (DMF).

• Addition of Reactants: Add 26.0 g (0.0895 mol) of p-methyl phenethyl-4-methylbenzenesulfonate and 24.5 g (0.0895 mol) of 1-(2-ethoxyethyl group)-2-(piperidin-4-yl)-1H-benzo[d]imidazoles.

• Base Addition: Add 18.6 g (0.1343 mol) of anhydrous potassium carbonate to the stirred mixture.

• Reaction: Heat the reaction mixture to 80°C and maintain for 14 hours with continuous stirring.

• Work-up:

  • After the reaction is complete, evaporate the reaction solution to dryness under reduced pressure.

  • Dissolve the residue in chloroform.

  • Wash the organic layer with water.

  • Dry the organic layer over anhydrous sodium sulfate.

  • Filter the solution and evaporate the solvent under reduced pressure.

• Purification: Recrystallize the crude product from ethyl acetate to obtain the final product (30.8 g, 87.9% yield).

Protocol 2: N-Alkylation using Potassium Hydroxide[2]

• Reaction Setup: Dissolve 1.6 g (5.1 mmol) of 2-(4-(1H-benzo[d]imidazol-2-yl)piperidin-1-yl)ethan-1-ol in 10 mL of DMF in a suitable reaction vessel.

• Addition of Reactants: Add 2.4 g (9.7 mmol) of 2-ethoxyethyl 4-methylbenzenesulfonate and 0.71 g (13 mmol) of potassium hydroxide (KOH) to the solution.

• Reaction: Heat the reaction mixture to 40-45°C under stirring for 5-6 hours.

• Work-up:

  • Add 15 mL of water to the reaction mixture.

  • Extract the aqueous mixture with dichloromethane (3 x 10 mL).

  • Combine the organic layers and dry over anhydrous sodium sulfate.

  • Evaporate the solvent under vacuum to yield an oil.

• Purification: Purify the resulting oil by flash chromatography (DCM/CH3OH 95:5) to obtain the desired product (1.0 g, 61.9% yield).

Visualizations

Diagram 1: Synthesis Pathway of Bilastine

Caption: Synthetic pathway to bilastine via N-alkylation.

Diagram 2: Experimental Workflow for N-Alkylation

Caption: General experimental workflow for N-alkylation.

Conclusion

2-Alkoxyethyl 4-methylbenzenesulfonates are effective and widely used reagents for the crucial N-alkylation step in the synthesis of bilastine. The choice of base and specific reaction conditions can be optimized to achieve high yields and purity. The protocols and data presented herein provide a valuable resource for chemists and researchers involved in the synthesis and process development of bilastine.

References

• 1. CN104530002A - Bilastine compound and preparation method thereof - Google Patents [patents.google.com]
• 2. WO2016107848A1 - New benzimidazole derivatives as antihistamine agents - Google Patents [patents.google.com]
• 3. WO2020065475A1 - Title: process for the preparation of bilastine - Google Patents [patents.google.com]
• 4. CN112110893A - Preparation method of bilastine - Google Patents [patents.google.com]

Application Notes and Protocols: Synthesis of 2-Methoxyethyl 4-methylbenzenesulfonate

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols and reaction conditions for the synthesis of 2-Methoxyethyl 4-methylbenzenesulfonate, a versatile chemical intermediate. The compound, also known as 2-methoxyethyl tosylate, is valuable in organic synthesis as an alkylating agent due to the tosylate group being an excellent leaving group, facilitating efficient nucleophilic substitution reactions.[1] This reactivity is strategically employed to introduce the 2-methoxyethyl functional group into target molecules.

Reaction Principle

The synthesis of 2-Methoxyethyl 4-methylbenzenesulfonate is typically achieved through the esterification of 2-methoxyethanol with p-toluenesulfonyl chloride (TsCl) in the presence of a base. The reaction proceeds via a bimolecular nucleophilic substitution (SN2) mechanism, where the hydroxyl group of 2-methoxyethanol attacks the sulfonyl chloride, leading to the formation of the tosylate ester and a chloride salt.[1]

Comparative Reaction Conditions

The choice of base, solvent, temperature, and reaction time significantly influences the yield and purity of the final product. Below is a summary of various reported reaction conditions for the synthesis of 2-Methoxyethyl 4-methylbenzenesulfonate and related tosylates.

Protocol	Starting Alcohol	Reagents	Base	Solvent	Temperature	Time	Yield	Purification
Protocol 1	2-methoxyethanol	p-toluenesulfonyl chloride	Pyridine	Pyridine/Methylene chloride	0 °C	20 h	99 g (quantitative)	Extraction and washing
Protocol 2	Triethylene glycol monomethyl ether	p-toluenesulfonyl chloride	Sodium hydroxide	Tetrahydrofuran/Water	0 °C	3 h	99%	Extraction and washing
Protocol 3	2-(2-(4-formylphenoxy)ethoxy)ethanol	p-toluenesulfonyl chloride	Triethylamine (Et3N)	Methylene chloride (CH2Cl2)	0 °C to Room Temp.	18 h	78%	Column chromatography

Experimental Protocols

Protocol 1: Synthesis using Pyridine

This protocol describes the synthesis of 2-methoxyethyl tosylate using pyridine as both the base and a solvent component.[2]

Materials:

• 2-methoxyethanol (38 g)

• p-toluenesulfonyl chloride (95.3 g)

• Pyridine (12 ml)

• Methylene chloride

• Concentrated hydrochloric acid

• Saturated sodium chloride solution

• Magnesium sulfate

• Ice

Procedure:

• In a suitable reaction vessel, dissolve 38 g of 2-methoxyethanol in 12 ml of pyridine.

• Cool the solution to 0 °C using an ice bath.

• Add 95.3 g of p-toluenesulfonyl chloride portionwise over a period of two hours while maintaining the temperature at 0 °C.

• Stir the reaction mixture for 20 hours at 0 °C.

• Pour the reaction mixture into a beaker containing 200 ml of concentrated hydrochloric acid and 1 liter of ice cubes.

• Extract the product with methylene chloride.

• Wash the organic layer successively with methylene chloride, water, and a saturated sodium chloride solution.

• Dry the organic phase over magnesium sulfate.

• Remove the solvent under reduced pressure to yield the product as a yellow oil (99 g).

Protocol 2: Synthesis using Sodium Hydroxide in a Biphasic System

This method utilizes a two-phase system of tetrahydrofuran and water with sodium hydroxide as the base.[3]

Materials:

• Tri(ethyleneglycol) monomethyl ether (10.0 g, 60.9 mmol) - Note: This is an analogous reaction shown for a related substrate.

• Sodium hydroxide (3.65 g, 91.3 mmol)

• p-toluenesulfonyl chloride (12.76 g, 67.0 mmol)

• Tetrahydrofuran (THF, 160 mL)

• Water (20 mL)

• Methylene chloride

• Dilute HCl

• Brine

• Magnesium sulfate (MgSO4)

• Ice

Procedure:

• Dissolve sodium hydroxide (3.65 g) and tri(ethyleneglycol) monomethyl ether (10.0 g) in a mixture of THF (140 mL) and water (20 mL).

• Cool the solution in an ice bath.

• Slowly add a solution of p-toluenesulfonyl chloride (12.76 g) in THF (20 mL).

• Stir the solution at 0 °C for 3 hours.

• Pour the reaction mixture into ice water (50 mL).

• Extract the mixture several times with methylene chloride.

• Combine the organic layers and wash with dilute HCl and brine.

• Dry the organic layer over MgSO4.

• Filter and remove the solvent under reduced pressure to afford the product as a colorless oil (Yield 19.23 g, 99%).[3]

Experimental Workflow and Logic

The general workflow for the synthesis and purification of 2-Methoxyethyl 4-methylbenzenesulfonate is depicted below. The process involves the initial reaction of the alcohol with tosyl chloride, followed by an aqueous workup to remove water-soluble impurities and byproducts, and finally, purification of the organic product.

Caption: General workflow for the synthesis and purification of 2-Methoxyethyl 4-methylbenzenesulfonate.

Signaling Pathway Analogy: The Tosylation Reaction

While not a biological signaling pathway, the chemical transformation can be visualized as a directed process with a clear input, a series of activation and reaction steps, and a defined output. This analogy helps in understanding the role and interaction of each component in the synthesis.

Caption: Conceptual pathway of the tosylation reaction.

References

• 1. 2-Ethoxyethyl 4-Methylbenzenesulfonate|Research-Chemical [benchchem.com]
• 2. prepchem.com [prepchem.com]
• 3. 2-(2-(2-Methoxyethoxy)ethoxy)ethyl 4-Methylbenzenesulfonate synthesis - chemicalbook [chemicalbook.com]

Application Notes and Protocols: Nucleophilic Substitution Reactions of 2-Methoxyethyl Tosylate

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Methoxyethyl tosylate is a valuable bifunctional reagent in organic synthesis, particularly in the development of pharmaceuticals and other complex molecules. The presence of the tosylate group, an excellent leaving group, facilitates nucleophilic substitution reactions, while the methoxyethyl moiety can influence the reaction mechanism and impart specific properties to the final product. These application notes provide a detailed overview of the nucleophilic substitution reactions of 2-methoxyethyl tosylate, with a focus on reaction mechanisms, experimental protocols, and data interpretation.

The key feature of 2-methoxyethyl tosylate in nucleophilic substitution reactions is the potential for neighboring group participation (NGP) , also known as anchimeric assistance . The lone pair of electrons on the ether oxygen can act as an internal nucleophile, attacking the carbon bearing the tosylate leaving group. This intramolecular participation can lead to a significant rate enhancement compared to analogous substrates lacking the participating group (e.g., ethyl tosylate).[1][2] The reaction proceeds through a cyclic oxonium ion intermediate, which is then opened by the external nucleophile. A consequence of this mechanism is the overall retention of stereochemistry at the reaction center.

Reaction Mechanisms

The nucleophilic substitution reactions of 2-methoxyethyl tosylate can proceed through two main pathways: a direct SN2 displacement or a pathway involving neighboring group participation.

1. Direct SN2 Pathway:

In the absence of significant neighboring group participation, a strong nucleophile (Nu-) can directly attack the carbon atom bearing the tosylate group, leading to inversion of stereochemistry. This is a bimolecular process where the rate depends on the concentration of both the substrate and the nucleophile.

2. Neighboring Group Participation (NGP) Pathway:

The more dominant pathway for 2-methoxyethyl tosylate involves anchimeric assistance from the methoxy group. This pathway consists of two consecutive SN2 reactions:

• Step 1: Intramolecular cyclization. The ether oxygen attacks the electrophilic carbon, displacing the tosylate leaving group and forming a cyclic methoxonium ion intermediate.

• Step 2: Nucleophilic ring-opening. The external nucleophile attacks one of the carbons of the cyclic intermediate, opening the ring to form the final product.

This two-step process results in an overall retention of configuration at the carbon center. The rate of the overall reaction is often significantly faster than a simple SN2 reaction on a comparable substrate without a participating group.[1][2]

Data Presentation

The following tables summarize representative quantitative data for nucleophilic substitution reactions of 2-methoxyethyl tosylate. Please note that specific reaction rates and yields can vary depending on the reaction conditions.

Table 1: Relative Solvolysis Rates

Substrate	Solvent	Relative Rate (krel)
Ethyl Tosylate	Acetic Acid	1
2-Methoxyethyl Tosylate	Acetic Acid	>1 (Significantly faster due to NGP)

Table 2: Representative Nucleophilic Substitution Reactions

Nucleophile	Reagent	Solvent	Temperature (°C)	Product	Typical Yield (%)
Azide (N3-)	Sodium Azide (NaN3)	DMF	60-80	2-Methoxyethyl azide	>90
Cyanide (CN-)	Potassium Cyanide (KCN)	DMSO	25-50	3-Methoxypropanenitrile	80-90
Iodide (I-)	Sodium Iodide (NaI)	Acetone	Reflux	1-Iodo-2-methoxyethane	>90
Thiolate (RS-)	Sodium Thiophenoxide	Ethanol	50	2-Methoxyethyl phenyl sulfide	85-95

Note: The yields presented are typical for nucleophilic substitution reactions of primary tosylates and are illustrative for 2-methoxyethyl tosylate.

Experimental Protocols

Protocol 1: Synthesis of 2-Methoxyethyl Azide

This protocol describes the substitution of the tosylate group with an azide nucleophile.

Materials:

• 2-Methoxyethyl tosylate (1.0 eq)

• Sodium azide (NaN3) (1.5 eq)

• Anhydrous Dimethylformamide (DMF)

• Diethyl ether

• Deionized water

• Brine solution

• Anhydrous magnesium sulfate

• Round-bottom flask

• Magnetic stirrer and stir bar

• Heating mantle with temperature control

• Separatory funnel

• Rotary evaporator

Procedure:

• In a round-bottom flask, dissolve 2-methoxyethyl tosylate (1.0 eq) in anhydrous DMF.

• Add sodium azide (1.5 eq) to the solution.

• Heat the reaction mixture to 60-80 °C and stir for 3-6 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• After the reaction is complete, cool the mixture to room temperature.

• Pour the reaction mixture into deionized water and extract with diethyl ether (3 x volume).

• Combine the organic extracts and wash with brine solution.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the resulting 2-methoxyethyl azide by distillation if necessary.

Protocol 2: Synthesis of 3-Methoxypropanenitrile

This protocol details the displacement of the tosylate group with a cyanide nucleophile.

Materials:

• 2-Methoxyethyl tosylate (1.0 eq)

• Potassium cyanide (KCN) (1.2 eq)

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Ethyl acetate

• Deionized water

• Brine solution

• Anhydrous sodium sulfate

• Round-bottom flask

• Magnetic stirrer and stir bar

• Heating mantle with temperature control

• Separatory funnel

• Rotary evaporator

Procedure:

• In a round-bottom flask, dissolve 2-methoxyethyl tosylate (1.0 eq) in anhydrous DMSO.

• Carefully add potassium cyanide (1.2 eq) to the solution.

• Stir the reaction mixture at room temperature (or gently heat to 40-50 °C) for 6-12 hours.

• Monitor the reaction progress by TLC.

• Once the reaction is complete, pour the mixture into water and extract with ethyl acetate (3 x volume).

• Combine the organic layers and wash with brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the resulting 3-methoxypropanenitrile by distillation.

Mandatory Visualization

Caption: Reaction pathways for nucleophilic substitution.

Caption: General experimental workflow for substitution.

Caption: Mechanism of Neighboring Group Participation.

References

• 1. dalalinstitute.com [dalalinstitute.com]
• 2. scribd.com [scribd.com]

Application Notes and Protocols for the Introduction of a 2-Methoxyethyl Group

For Researchers, Scientists, and Drug Development Professionals

Introduction

The incorporation of a 2-methoxyethyl (MOE) moiety into small molecules is a widely employed strategy in medicinal chemistry and drug development. This structural motif can significantly influence the physicochemical and pharmacological properties of a compound, including its solubility, lipophilicity, metabolic stability, and target-binding affinity. The 2-methoxyethyl group can act as a hydrogen bond acceptor and its conformational flexibility can allow for optimal interactions within a biological target. This document provides detailed application notes and experimental protocols for several common methods to introduce a 2-methoxyethyl group into a molecule, targeting common functional groups such as phenols, alcohols, amines, and carboxylic acids.

Methods Overview

Several synthetic strategies can be employed to introduce a 2-methoxyethyl group. The choice of method depends on the nature of the substrate, the desired regioselectivity, and the compatibility with other functional groups present in the molecule. The most common methods include:

• Williamson Ether Synthesis: A robust and versatile method for forming ethers by reacting an alkoxide with an alkyl halide.

• Mitsunobu Reaction: Allows for the conversion of alcohols to ethers with inversion of stereochemistry.

• N-Alkylation of Amines: Direct alkylation of primary or secondary amines with a 2-methoxyethyl halide.

• Reductive Amination: A two-step, one-pot reaction of an amine with 2-methoxyacetaldehyde followed by reduction.

• Amide Bond Formation: Coupling of a carboxylic acid with 2-methoxyethylamine.

Data Presentation

The following table summarizes typical reaction conditions and reported yields for the introduction of a 2-methoxyethyl group onto various substrates using the methods detailed in this document.

Method	Substrate	Reagents	Solvent	Temperature (°C)	Time (h)	Yield (%)
Williamson Ether Synthesis	Phenol	2-Methoxyethyl chloride, NaH	DMF	0 to RT	12	80-96[1]
Williamson Ether Synthesis	Phenol	2-Methoxyethyl chloride, K₂CO₃	DMF	70-80	12-24	65-85[1]
Mitsunobu Reaction	Phenol	2-Methoxyethanol, PPh₃, DIAD	THF	0 to RT	6-8	70-90
N-Alkylation	Aniline	2-Methoxyethyl bromide, K₂CO₃	Methanol	RT	12-24	70-85
Reductive Amination	Benzaldehyde	2-Methoxyethylamine, NaBH(OAc)₃	DCE	RT	12	80-95
Amide Bond Formation	Benzoic Acid	2-Methoxyethylamine, HATU, DIPEA	DMF	RT	1-2	85-95

*Yields are estimated based on typical outcomes for similar reactions as specific data for these exact transformations were not available in the cited literature.

Experimental Protocols

Williamson Ether Synthesis: O-Alkylation of Phenols

This protocol describes the synthesis of 2-(2-methoxyethoxy)phenol using either sodium hydride or potassium carbonate as the base.

dot

Caption: Williamson Ether Synthesis Workflow.

Protocol A: Using Sodium Hydride (NaH)

Materials:

• Phenol (1.0 eq)

• Sodium hydride (60% dispersion in mineral oil, 1.2 eq)

• 2-Methoxyethyl chloride (1.1 eq)

• Anhydrous Dimethylformamide (DMF)

• Ethyl acetate

• Water

• Brine

Procedure:

• To a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add phenol.

• Add anhydrous DMF to dissolve the phenol (concentration approx. 0.5 M).

• Cool the solution to 0 °C using an ice bath.

• Carefully add sodium hydride portion-wise. Caution: Hydrogen gas is evolved.

• Stir the mixture at 0 °C for 30 minutes, then allow it to warm to room temperature and stir for an additional 30 minutes.

• Cool the reaction mixture back to 0 °C and add 2-methoxyethyl chloride dropwise.

• Allow the reaction to warm to room temperature and stir for 12 hours, or until TLC analysis indicates the consumption of the starting material.

• Carefully quench the reaction by the slow addition of water.

• Extract the aqueous layer with ethyl acetate (3x).

• Combine the organic layers, wash with water and brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Protocol B: Using Potassium Carbonate (K₂CO₃)

Materials:

• Phenol (1.0 eq)

• Anhydrous potassium carbonate (1.5 eq)

• 2-Methoxyethyl chloride (1.1 eq)

• Dimethylformamide (DMF)

• Ethyl acetate

• Water

• Brine

Procedure:

• To a round-bottom flask, add phenol, anhydrous potassium carbonate, and DMF (concentration approx. 0.5 M).

• Add 2-methoxyethyl chloride to the suspension.

• Heat the reaction mixture to 70-80 °C and stir for 12-24 hours, or until TLC analysis indicates the completion of the reaction.

• Cool the reaction mixture to room temperature and filter to remove the inorganic solids.

• Pour the filtrate into water and extract with ethyl acetate (3x).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Mitsunobu Reaction: O-Alkylation of Phenols

This protocol describes a general procedure for the etherification of a phenol with 2-methoxyethanol.[2][3]

dot ```dot graph Mitsunobu_Reaction { graph [rankdir="LR", splines=true, nodesep=0.5, fontname="Arial", fontsize=12]; node [shape=box, style="rounded,filled", fontname="Arial", fontsize=10, fillcolor="#F1F3F4", fontcolor="#202124"]; edge [fontname="Arial", fontsize=10, color="#34A853"];

Alcohol [label="2-Methoxyethanol"]; PPh3 [label="PPh₃"]; DIAD [label="DIAD"]; Betaine [label="Phosphonium Betaine"]; Phenol [label="Phenol"]; Alkoxyphosphonium [label="Alkoxyphosphonium Salt"]; Product [label="2-(2-Methoxyethoxy)phenol"]; Byproducts [label="Ph₃P=O +\nDIAD-H₂"];

Alcohol -> Betaine; PPh3 -> Betaine; DIAD -> Betaine; Betaine -> Alkoxyphosphonium; Phenol -> Alkoxyphosphonium [label="Deprotonation"]; Alkoxyphosphonium -> Product [label="SN2 Attack"]; Product -> Byproducts [style=invis];

{rank=same; Alcohol; PPh3; DIAD;} {rank=same; Betaine; Phenol;} }

Caption: Reductive Amination Workflow.

Materials:

• Aldehyde (1.0 eq)

• 2-Methoxyethylamine (1.2 eq)

• Sodium triacetoxyborohydride (NaBH(OAc)₃, 1.5 eq)

• 1,2-Dichloroethane (DCE)

• Saturated aqueous sodium bicarbonate

• Brine

Procedure:

• To a round-bottom flask, add the aldehyde and 2-methoxyethylamine in DCE.

• Stir the mixture at room temperature for 1-2 hours to allow for imine formation.

• Add sodium triacetoxyborohydride portion-wise.

• Stir the reaction at room temperature for 12 hours or until completion as monitored by TLC.

• Quench the reaction with saturated aqueous sodium bicarbonate.

• Separate the layers and extract the aqueous layer with DCE.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate.

• Purify the crude product by column chromatography.

Amide Bond Formation

This protocol describes the coupling of a carboxylic acid with 2-methoxyethylamine using HATU as a coupling agent.

dot

Caption: Amide Bond Formation via HATU Coupling.

Materials:

• Carboxylic acid (1.0 eq)

• 2-Methoxyethylamine (1.1 eq)

• HATU (1.1 eq)

• N,N-Diisopropylethylamine (DIPEA, 2.0 eq)

• Anhydrous Dimethylformamide (DMF)

• Ethyl acetate

• Saturated aqueous sodium bicarbonate

• Brine

Procedure:

• In a round-bottom flask, dissolve the carboxylic acid in anhydrous DMF.

• Add HATU and DIPEA to the solution and stir for 5-10 minutes for pre-activation.

• Add 2-methoxyethylamine to the reaction mixture.

• Stir at room temperature for 1-2 hours, monitoring the reaction progress by TLC.

• Upon completion, dilute the reaction mixture with ethyl acetate.

• Wash the organic phase with saturated aqueous sodium bicarbonate and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate.

• Purify the crude product by column chromatography or recrystallization.

Conclusion

The introduction of a 2-methoxyethyl group is a valuable transformation in the synthesis of biologically active molecules. The choice of the synthetic method should be carefully considered based on the substrate and the desired outcome. The protocols provided in this document offer a starting point for researchers to incorporate this important structural motif into their molecules of interest. Optimization of the reaction conditions may be necessary to achieve the best results for a specific substrate.

References

• 1. benchchem.com [benchchem.com]
• 2. Mitsunobu Reaction - Common Conditions [commonorganicchemistry.com]
• 3. organic-synthesis.com [organic-synthesis.com]

Application Notes and Protocols for 2-Methoxyethyl 4-methylbenzenesulfonate

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed procedures for the use of 2-Methoxyethyl 4-methylbenzenesulfonate (also known as 2-methoxyethyl tosylate) as a versatile reagent in organic synthesis. This compound is primarily utilized as an efficient alkylating agent for the introduction of the 2-methoxyethyl group onto a variety of nucleophiles, including alcohols, phenols, amines, and thiols. The 2-methoxyethyl group can serve as a protecting group or be incorporated as a stable structural moiety in target molecules.

Physicochemical Properties

A summary of the key physicochemical properties of 2-Methoxyethyl 4-methylbenzenesulfonate is presented in the table below.

Property	Value
Molecular Formula	C₁₀H₁₄O₄S
Molecular Weight	230.28 g/mol
Appearance	Colorless liquid
Boiling Point	Not available
Purity	≥97.0%

Experimental Protocols

The following sections detail the experimental procedures for the synthesis of 2-Methoxyethyl 4-methylbenzenesulfonate and its application in various alkylation reactions.

Synthesis of 2-Methoxyethyl 4-methylbenzenesulfonate

This protocol describes the synthesis of 2-Methoxyethyl 4-methylbenzenesulfonate from 2-methoxyethanol and p-toluenesulfonyl chloride.[1]

Reaction Scheme:

Materials:

• 2-methoxyethanol (38 g)

• Pyridine (12 ml)

• p-toluenesulfonyl chloride (95.3 g)

• Concentrated hydrochloric acid

• Methylene chloride

• Water

• Saturated sodium chloride solution

• Magnesium sulfate

• Ice

Procedure:

• In a suitable reaction vessel, dissolve 38 g of 2-methoxyethanol in 12 ml of pyridine.

• Cool the solution to 0°C using an ice bath.

• Slowly add 95.3 g of p-toluenesulfonyl chloride to the cooled solution portionwise over a period of two hours.

• Stir the reaction mixture at 0°C for 20 hours.

• After the reaction is complete, pour the mixture into a beaker containing 200 ml of concentrated hydrochloric acid and 1 liter of ice cubes.

• Extract the product with methylene chloride.

• Wash the organic layer successively with methylene chloride, water, and a saturated sodium chloride solution.

• Dry the organic phase over magnesium sulfate.

• Remove the solvent under reduced pressure to yield the product as a yellow oil (99 g).[1]

Workflow for the Synthesis of 2-Methoxyethyl 4-methylbenzenesulfonate:

Caption: Workflow for the synthesis of 2-Methoxyethyl 4-methylbenzenesulfonate.

Application in O-Alkylation (Williamson Ether Synthesis)

This protocol provides a general procedure for the O-alkylation of alcohols and phenols using 2-Methoxyethyl 4-methylbenzenesulfonate. The reaction proceeds via a Williamson ether synthesis mechanism.

Reaction Scheme:

Materials:

• Alcohol or Phenol (1.0 eq)

• 2-Methoxyethyl 4-methylbenzenesulfonate (1.1 - 1.5 eq)

• Base (e.g., Sodium hydride, Potassium carbonate) (1.2 - 2.0 eq)

• Anhydrous solvent (e.g., DMF, THF, Acetonitrile)

Procedure:

• To a stirred solution of the alcohol or phenol in the chosen anhydrous solvent, add the base portionwise at 0°C under an inert atmosphere (e.g., Nitrogen or Argon).

• Allow the mixture to stir at room temperature for 30 minutes to form the corresponding alkoxide or phenoxide.

• Add 2-Methoxyethyl 4-methylbenzenesulfonate dropwise to the reaction mixture.

• Heat the reaction to an appropriate temperature (typically between 50-80°C) and monitor the progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Upon completion, cool the reaction to room temperature and quench with water or a saturated aqueous solution of ammonium chloride.

• Extract the product with a suitable organic solvent (e.g., ethyl acetate, dichloromethane).

• Wash the combined organic layers with water and brine, then dry over anhydrous sodium sulfate or magnesium sulfate.

• Filter and concentrate the solvent under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

General Workflow for O-Alkylation:

Caption: General workflow for O-alkylation using 2-Methoxyethyl 4-methylbenzenesulfonate.

Application in N-Alkylation

This protocol outlines a general procedure for the N-alkylation of primary and secondary amines.

Reaction Scheme:

Materials:

• Amine (1.0 eq)

• 2-Methoxyethyl 4-methylbenzenesulfonate (1.0 - 1.2 eq)

• Base (e.g., Potassium carbonate, Triethylamine, DIPEA) (2.0 - 3.0 eq)

• Solvent (e.g., Acetonitrile, DMF)

Procedure:

• To a solution of the amine in the chosen solvent, add the base.

• Add 2-Methoxyethyl 4-methylbenzenesulfonate dropwise to the stirred suspension at room temperature.

• Heat the reaction mixture to 50-80°C and stir for 4-24 hours.

• Monitor the reaction progress by TLC or LC-MS.

• After completion, cool the reaction mixture to room temperature.

• If an inorganic base was used, filter off the salts.

• If DMF was used as the solvent, dilute the reaction mixture with ethyl acetate and wash with water and brine to remove the DMF.

• Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Application in S-Alkylation

This protocol provides a general method for the S-alkylation of thiols to form thioethers. Thiolates are excellent nucleophiles, and the reaction typically proceeds efficiently.

Reaction Scheme:

Materials:

• Thiol (1.0 eq)

• 2-Methoxyethyl 4-methylbenzenesulfonate (1.1 eq)

• Base (e.g., Sodium hydride, Sodium hydroxide) (1.1 eq)

• Solvent (e.g., THF, Ethanol)

Procedure:

• Dissolve the thiol in the chosen solvent and add the base at 0°C to form the thiolate.

• Stir the mixture for approximately 15-30 minutes.

• Add 2-Methoxyethyl 4-methylbenzenesulfonate to the reaction mixture.

• Allow the reaction to proceed at room temperature or with gentle heating, monitoring by TLC.

• Upon completion, quench the reaction with water.

• Extract the product with an organic solvent.

• Wash the organic layer with water and brine, dry over anhydrous sodium sulfate, and concentrate.

• Purify the crude product by distillation or column chromatography.

Data Presentation

The following table summarizes representative quantitative data for alkylation reactions using tosylate reagents. Actual yields for reactions with 2-Methoxyethyl 4-methylbenzenesulfonate may vary depending on the specific substrate and reaction conditions.

Nucleophile Type	Substrate Example	Base	Solvent	Temp (°C)	Time (h)	Yield (%)	Reference
Alcohol	2-Thiophene ethanol	KOH/Triethylamine	Dichloromethane	RT	2	96	[2]
Amine	Piperidine derivative	K₂CO₃	DMF	50-80	4-24	N/A	General Protocol
Azide	Sodium azide	N/A	DMF	40-60	1-4	N/A	[3]

Deprotection of the 2-Methoxyethyl (MEM) Group

The 2-methoxyethyl group, often referred to as MEM (methoxyethoxymethyl) in its ether form, can be cleaved under acidic conditions.

General Deprotection Protocol:

Materials:

• MEM-protected compound

• Acidic reagent (e.g., HCl in methanol, trifluoroacetic acid, ZnBr₂)

• Solvent (e.g., Methanol, Dichloromethane)

Procedure:

• Dissolve the MEM-protected compound in the chosen solvent.

• Add the acidic reagent to the solution.

• Stir the reaction at room temperature or with gentle heating.

• Monitor the deprotection by TLC.

• Upon completion, neutralize the reaction mixture with a suitable base (e.g., saturated sodium bicarbonate solution).

• Extract the product with an organic solvent.

• Wash the organic layer with water and brine, dry, and concentrate.

• Purify the deprotected compound as necessary.

Logical Relationship for Application of 2-Methoxyethyl 4-methylbenzenesulfonate:

Caption: Application logic of 2-Methoxyethyl 4-methylbenzenesulfonate in synthesis.

References

• 1. prepchem.com [prepchem.com]
• 2. CN103360363A - Preparation method of 2-(2-thienyl)ethyl 4-methylbenzenesulfonate - Google Patents [patents.google.com]
• 3. CN116891415A - Preparation method of 2-[2-(2-aminoethoxy)ethoxy]ethanol - Google Patents [patents.google.com]

Technical Notes & Optimization

Technical Support Center: Synthesis of 2-Methoxyethyl 4-methylbenzenesulfonate

This guide provides troubleshooting advice and frequently asked questions to help researchers, scientists, and drug development professionals optimize the synthesis of 2-Methoxyethyl 4-methylbenzenesulfonate (2-MET).

Frequently Asked Questions (FAQs) & Troubleshooting Guide

Q1: My reaction yield is consistently low. What are the common causes and how can I improve it?

A1: Low yields in this tosylation reaction can stem from several factors. Here are the most common issues and their solutions:

• Inadequate Base: The reaction generates hydrochloric acid (HCl), which must be neutralized by a base. If the base is too weak, impure, or used in insufficient quantity, the reaction mixture will become acidic, halting the reaction and promoting side reactions.

  • Solution: Ensure you are using at least one equivalent of a suitable base like triethylamine (Et₃N) or pyridine. For challenging reactions, consider using a more potent combination, such as adding a catalytic amount of 4-dimethylaminopyridine (DMAP) or potassium hydroxide (KOH), which has been shown to significantly increase reaction rates and yields.[1][2][3]

• Reaction Temperature: The reaction between p-toluenesulfonyl chloride (TsCl) and 2-methoxyethanol is exothermic. Adding the TsCl too quickly or at too high a temperature can lead to the formation of undesired byproducts.

  • Solution: Maintain a low temperature (typically 0 °C) during the addition of TsCl.[1][4] Add the TsCl portionwise or as a solution dropwise to control the reaction rate and temperature.

• Moisture Contamination: p-Toluenesulfonyl chloride is sensitive to moisture and can hydrolyze to p-toluenesulfonic acid, which will not react with the alcohol.

  • Solution: Use anhydrous solvents and glassware.[1] Ensure the 2-methoxyethanol starting material is dry. Store TsCl in a desiccator.

• Impure Reagents: The purity of both 2-methoxyethanol and TsCl is critical. Impurities in the alcohol can compete in the reaction, while degraded TsCl is ineffective.

  • Solution: Use high-purity reagents. If necessary, distill the 2-methoxyethanol and recrystallize the p-toluenesulfonyl chloride before use.

Q2: I'm observing significant impurities in my final product. What are they and how can I prevent them?

A2: The most common impurities are unreacted p-toluenesulfonyl chloride and its hydrolysis product, p-toluenesulfonic acid.[5]

• Prevention:

  • Stoichiometry: Use a slight excess (1.1-1.2 equivalents) of TsCl to ensure full conversion of the alcohol, but avoid a large excess which complicates purification.[1]

  • Moisture Control: As mentioned above, preventing the hydrolysis of TsCl by using anhydrous conditions is key.[1]

• Removal:

  • Aqueous Wash: During the workup, wash the organic layer with a dilute aqueous base solution, such as 5% sodium hydroxide (NaOH) or sodium bicarbonate (NaHCO₃), to remove acidic impurities like p-toluenesulfonic acid and excess TsCl.[5] Follow this with water and brine washes to remove any remaining base.[4]

Q3: What is the optimal choice of base and solvent for this synthesis?

A3: The choice of base and solvent is crucial for optimizing the reaction.

• Base:

  • Pyridine: Can act as both a base and a solvent.[4][6] It is effective but can be difficult to remove completely during workup.

  • Triethylamine (Et₃N): A common and effective non-nucleophilic base, often used in conjunction with a solvent like dichloromethane (DCM).[1][5] It is more easily removed during an acidic workup than pyridine.

  • Catalytic Additives: Adding a catalyst like DMAP can significantly accelerate the reaction.[2] Inorganic bases like potassium hydroxide have also been shown to be highly effective catalysts, leading to high yields in shorter reaction times.[3]

• Solvent:

  • Dichloromethane (DCM): A widely used solvent for tosylation as it is relatively inert and dissolves the reactants well.[1]

  • Toluene: Can be used as both a reaction solvent and for subsequent crystallization, potentially offering a more streamlined process.[5]

  • Pyridine: As noted, can serve as the solvent, which is particularly useful if the alcohol has limited solubility in other solvents.[6]

Q4: My reaction seems to stall before the starting material is fully consumed. Why is this happening?

A4: Reaction stalling is typically due to the neutralization of the base by the generated HCl. If the amount of base is stoichiometric to the alcohol rather than the TsCl (if TsCl is in excess), or if the base is not strong enough, the reaction medium can become acidic, effectively stopping the nucleophilic attack of the alcohol. Ensure at least a stoichiometric equivalent of base to TsCl is used.

Optimized Reaction Conditions & Yield Data

The following table summarizes various reported conditions for the tosylation of alcohols, providing a comparative overview to guide optimization.

Starting Alcohol	TsCl (Equivalents)	Base (Equivalents)	Catalyst (Equivalents)	Solvent	Temp (°C)	Time (h)	Yield (%)	Reference
2-Methoxyethanol	~2.5	Pyridine (as solvent)	-	Pyridine	0	20	~99%	[4]
Homoallylic Alcohol	1.2	Et₃N (1.0)	DMAP (0.6)	DCM	0	-	-	[1]
2-Thiophene ethanol	1.08	Et₃N (1.6)	KOH (0.18)	DCM	Room Temp	2	96%	[3]
Various Alcohols	1.0	Et₃N (stoichiometric)	Catalytic Me₂N(CH₂)nNMe₂	-	-	-	High	[7]
Triethylene glycol monomethyl ether	1.1	-	NaOH (1.5)	THF/Water	0	3	99%	[8]

Experimental Protocol: Synthesis of 2-Methoxyethyl 4-methylbenzenesulfonate

This protocol is a generalized procedure based on common and effective methods.[1][3][4]

Materials:

• 2-Methoxyethanol

• p-Toluenesulfonyl chloride (TsCl)

• Triethylamine (Et₃N) or Pyridine

• Dichloromethane (DCM), anhydrous

• 1 M Hydrochloric Acid (HCl)

• Saturated aqueous Sodium Bicarbonate (NaHCO₃) solution

• Saturated aqueous Sodium Chloride (Brine) solution

• Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

• Round-bottom flask, magnetic stirrer, dropping funnel, ice bath

Procedure:

• Setup: Set up a flame-dried round-bottom flask equipped with a magnetic stir bar and a dropping funnel under a nitrogen or argon atmosphere.

• Reagent Addition: To the flask, add 2-methoxyethanol (1.0 eq.) and dissolve it in anhydrous dichloromethane (approx. 5-10 mL per gram of alcohol). Add triethylamine (1.2 eq.).

• Cooling: Cool the stirred solution to 0 °C using an ice-water bath.

• TsCl Addition: Dissolve p-toluenesulfonyl chloride (1.1 eq.) in a minimal amount of anhydrous DCM and add it to the dropping funnel. Add the TsCl solution dropwise to the reaction mixture over 30-60 minutes, ensuring the internal temperature does not rise above 5 °C.

• Reaction: After the addition is complete, allow the reaction mixture to stir at 0 °C for 1-2 hours, then warm to room temperature. Monitor the reaction progress using Thin Layer Chromatography (TLC). The reaction is typically complete within 2-4 hours.

• Quenching & Workup: Once the reaction is complete, pour the mixture into a separatory funnel. Dilute with additional DCM.

• Washing:

  • Wash the organic layer sequentially with 1 M HCl (to remove triethylamine).

  • Wash with saturated aqueous NaHCO₃ (to remove acidic impurities).

  • Wash with water.

  • Wash with brine.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄. Filter the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator to yield the crude product, typically as a yellow or colorless oil.[4]

• Purification (Optional): If necessary, the crude product can be further purified by column chromatography on silica gel.

Visualizations

Synthesis Workflow

The following diagram illustrates the general workflow for the synthesis and purification of 2-Methoxyethyl 4-methylbenzenesulfonate.

Caption: Workflow for the synthesis of 2-Methoxyethyl 4-methylbenzenesulfonate.

Logical Relationship of Key Parameters

This diagram shows the relationship between key reaction parameters and their impact on the desired outcome (high yield and purity).

Caption: Key parameters influencing the yield and purity of the tosylation reaction.

References

• 1. rsc.org [rsc.org]
• 2. Tosylation of alcohols: an effective strategy for the functional group transformation of organic derivatives of polyoxometalates - PMC [pmc.ncbi.nlm.nih.gov]
• 3. CN103360363A - Preparation method of 2-(2-thienyl)ethyl 4-methylbenzenesulfonate - Google Patents [patents.google.com]
• 4. prepchem.com [prepchem.com]
• 5. Buy 2-Ethoxyethyl 4-methylbenzenesulfonate | 17178-11-9 [smolecule.com]
• 6. orgosolver.com [orgosolver.com]
• 7. Sulfonate synthesis by sulfonylation (tosylation) [organic-chemistry.org]
• 8. 2-(2-(2-Methoxyethoxy)ethoxy)ethyl 4-Methylbenzenesulfonate synthesis - chemicalbook [chemicalbook.com]

Technical Support Center: Reactions of 2-Methoxyethyl 4-methylbenzenesulfonate

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 2-Methoxyethyl 4-methylbenzenesulfonate. The information is designed to address specific issues that may be encountered during experimental procedures.

Frequently Asked Questions (FAQs)

Q1: What are the most common byproducts observed in reactions involving 2-Methoxyethyl 4-methylbenzenesulfonate?

A1: Byproducts can originate from both the synthesis of the tosylate and its subsequent reactions. During the tosylation of 2-methoxyethanol, common impurities include unreacted starting materials like p-toluenesulfonyl chloride and 2-methoxyethanol, as well as p-toluenesulfonic acid formed from the hydrolysis of tosyl chloride.[1] In subsequent nucleophilic substitution reactions, the primary byproduct is the displaced p-toluenesulfonate anion.[2] Other significant byproducts can include elimination products (e.g., 2-methoxyethene) and products resulting from reaction with trace water.

Q2: My nucleophilic substitution reaction with 2-Methoxyethyl 4-methylbenzenesulfonate is slow or incomplete. What are the potential causes?

A2: Several factors can contribute to a sluggish or incomplete reaction. These include:

• Poor Nucleophile: The reactivity of the nucleophile is critical. Weakly nucleophilic reactants will naturally lead to slower reaction rates.

• Steric Hindrance: Although the primary carbon of the methoxyethyl group is relatively unhindered, significant steric bulk on the nucleophile can impede the reaction.

• Inappropriate Solvent: The choice of solvent plays a crucial role in SN2 reactions. Polar aprotic solvents like DMF or acetonitrile are generally preferred as they solvate the cation of the nucleophilic salt without strongly solvating the nucleophile, thus enhancing its reactivity.[3]

• Low Temperature: While lower temperatures can help to minimize side reactions, they will also decrease the rate of the desired substitution. A careful balance must be struck.

Q3: I am observing a significant amount of an elimination byproduct. How can I minimize its formation?

A3: The formation of elimination byproducts, while less common for primary tosylates, can be promoted by certain conditions. To minimize elimination:

• Use a Non-Bulky, Strong Nucleophile: Bulky bases are known to favor elimination over substitution.[4]

• Control the Temperature: Higher reaction temperatures can favor elimination. Running the reaction at the lowest effective temperature is advisable.

• Choose the Right Solvent: Solvents that can stabilize the transition state of the elimination pathway should be avoided if possible.

Q4: How can I confirm the purity of my 2-Methoxyethyl 4-methylbenzenesulfonate starting material?

A4: The purity of the starting material is crucial for a successful reaction. It is highly recommended to use freshly prepared or purified p-toluenesulfonyl chloride for the synthesis of the tosylate, as it can degrade over time.[1][5] The purity of the final 2-Methoxyethyl 4-methylbenzenesulfonate can be assessed using standard analytical techniques such as NMR spectroscopy (¹H and ¹³C), mass spectrometry, and chromatography (TLC, GC, or HPLC). The presence of impurities like p-toluenesulfonic acid can often be detected by a lower-than-expected pH of a solution of the compound.

Troubleshooting Guides

Guide 1: Incomplete Tosylation of 2-Methoxyethanol

Issue: The reaction to synthesize 2-Methoxyethyl 4-methylbenzenesulfonate from 2-methoxyethanol and p-toluenesulfonyl chloride (TsCl) does not go to completion, leaving significant amounts of unreacted alcohol.

Potential Cause	Troubleshooting Step	Expected Outcome
Degraded TsCl	Use freshly opened or recrystallized TsCl.[1][5]	Improved conversion to the desired tosylate.
Presence of Water	Ensure all glassware is thoroughly dried and use anhydrous solvents and reagents.[1]	Minimized hydrolysis of TsCl, leading to a higher yield of the product.
Inadequate Base	Use a slight excess of a dry, non-nucleophilic base like pyridine or triethylamine.	Complete neutralization of the HCl byproduct, driving the reaction to completion.
Insufficient Reaction Time or Temperature	Monitor the reaction by TLC. If the reaction is stalled, consider a moderate increase in temperature or longer reaction time.	Full consumption of the starting alcohol.

Guide 2: Low Yield in Nucleophilic Substitution Reactions

Issue: The desired product from the reaction of 2-Methoxyethyl 4-methylbenzenesulfonate with a nucleophile is obtained in low yield.

Potential Cause	Troubleshooting Step	Expected Outcome
Impure Tosylate	Purify the 2-Methoxyethyl 4-methylbenzenesulfonate by recrystallization or column chromatography before use.	Increased yield of the desired substitution product by removing unreactive impurities.
Suboptimal Solvent	Switch to a polar aprotic solvent such as DMF, DMSO, or acetonitrile to enhance the nucleophilicity of the attacking species.[3]	Accelerated reaction rate and improved yield.
Nucleophile Degradation	Ensure the nucleophile is pure and has not degraded. For basic nucleophiles, use of fresh material is critical.	Consistent and improved reactivity leading to higher product yield.
Side Reactions (e.g., Elimination)	Lower the reaction temperature and ensure a non-bulky nucleophile is used.	Minimized formation of byproducts and a higher proportion of the desired substitution product.

Experimental Protocols

Protocol 1: Synthesis of 2-Methoxyethyl 4-methylbenzenesulfonate

• To a solution of 2-methoxyethanol (1.0 eq) in anhydrous dichloromethane (DCM) at 0 °C under an inert atmosphere, add triethylamine (1.5 eq).

• Slowly add a solution of p-toluenesulfonyl chloride (1.2 eq) in anhydrous DCM.

• Allow the reaction to stir at 0 °C for 30 minutes and then warm to room temperature, monitoring by TLC until the starting alcohol is consumed.

• Quench the reaction with water and separate the organic layer.

• Wash the organic layer sequentially with dilute HCl, saturated NaHCO₃ solution, and brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield the crude product.

• Purify the crude product by column chromatography on silica gel or recrystallization.

Visualizations

Caption: Synthesis and subsequent nucleophilic substitution of 2-Methoxyethyl 4-methylbenzenesulfonate.

Caption: A logical workflow for troubleshooting low-yield reactions.

References

• 1. benchchem.com [benchchem.com]
• 2. 2-Ethoxyethyl 4-Methylbenzenesulfonate|Research-Chemical [benchchem.com]
• 3. Buy 2-Ethoxyethyl 4-methylbenzenesulfonate | 17178-11-9 [smolecule.com]
• 4. m.youtube.com [m.youtube.com]
• 5. researchgate.net [researchgate.net]

Technical Support Center: Purification of Products from 2-Methoxyethyl Tosylate Alkylation

This technical support center is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) for the purification of products following alkylation reactions with 2-methoxyethyl tosylate.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities I can expect in my reaction mixture after alkylation with 2-methoxyethyl tosylate?

A1: Common impurities include:

• Unreacted Starting Materials: Both the nucleophilic substrate and 2-methoxyethyl tosylate may remain if the reaction has not gone to completion.

• Di-alkylated Product: If the nucleophile has multiple reactive sites or if the mono-alkylated product is still nucleophilic, di-alkylation can occur. This is particularly common in the alkylation of primary amines or malonates.[1]

• Hydrolysis Product: 2-Methoxyethyl tosylate can be hydrolyzed to 2-methoxyethanol and p-toluenesulfonic acid if there is moisture in the reaction.

• Elimination Byproducts: If the reaction conditions are too harsh or if a sterically hindered base is used, an elimination reaction can occur with the alkyl halide, leading to the formation of alkenes.[1]

• Salts: If a base such as pyridine or an inorganic carbonate is used, the corresponding tosylate or halide salts will be present. For example, pyridinium tosylate is a common byproduct when pyridine is used as the base.

Q2: My desired product is very polar. How can I effectively purify it using flash column chromatography?

A2: Purifying polar compounds can be challenging. Here are some strategies:

• Solvent System: You may need to use a more polar solvent system. A common starting point for polar compounds is a mixture of dichloromethane (DCM) and methanol or ethyl acetate and methanol. A small amount of triethylamine (1-2%) can be added to the eluent to deactivate the silica gel and improve the elution of basic compounds.[2]

• Stationary Phase: If your compound streaks or remains at the baseline even with highly polar eluents, consider using a different stationary phase. Options include:

  • Deactivated Silica Gel: Pre-treating the silica gel with a base like triethylamine can reduce strong acidic interactions.[2]

  • Alumina (basic or neutral): This can be a good alternative for acid-sensitive compounds.[2]

  • Reversed-Phase Silica (C18): For very polar compounds, reversed-phase chromatography, where the stationary phase is nonpolar and the mobile phase is polar (e.g., water/acetonitrile or water/methanol mixtures), can be very effective.[3]

• Dry Loading: To improve resolution, dissolve your crude product in a suitable solvent, adsorb it onto a small amount of silica gel, and then load the dry powder onto the column.[4]

Q3: I am getting a low yield of my purified product. What are the potential causes and solutions?

A3: Low yield can be attributed to several factors throughout the reaction and purification process:

• Incomplete Reaction: Monitor the reaction progress using Thin Layer Chromatography (TLC) to ensure all the starting material is consumed before starting the workup.

• Side Reactions: As mentioned in Q1, side reactions like di-alkylation and elimination can consume your starting materials and reduce the yield of the desired product. Optimizing reaction conditions (e.g., temperature, stoichiometry, choice of base) can minimize these.[1]

• Product Loss During Workup: Your product might have some solubility in the aqueous layer during extraction. To minimize this, use a suitable organic solvent and perform multiple extractions. Also, ensure the pH of the aqueous layer is optimized to keep your product in the organic phase.

• Decomposition on Silica Gel: Some compounds are unstable on silica gel.[5] If you suspect this, you can test the stability by spotting your compound on a TLC plate, letting it sit for an extended period, and then eluting it to see if any new spots appear. Using deactivated silica or an alternative stationary phase can mitigate this.[2]

• Improper Column Chromatography Technique: Co-elution of the product with impurities or using a solvent system that is too polar can lead to broad peaks and poor separation, resulting in lower yields of pure fractions. An ideal Rf value for the target compound on TLC is typically between 0.2 and 0.4 for good separation on a flash column.[6][7][8]

• Loss During Recrystallization: Using too much solvent, not allowing for slow cooling, or washing the crystals with a solvent in which they are too soluble can lead to significant product loss.

Troubleshooting Guides

Guide 1: Flash Column Chromatography

Problem	Possible Cause(s)	Solution(s)
Product is not moving from the baseline on TLC/Column	The eluent is not polar enough. The product is highly polar or ionic.	Increase the polarity of the eluent (e.g., add methanol to your ethyl acetate/hexane mixture). Consider using a more polar stationary phase like alumina or reversed-phase silica. For basic compounds, adding a small amount of triethylamine or ammonia to the eluent can help.[2]
Poor separation of product and impurities (overlapping spots/peaks)	The solvent system does not provide enough selectivity. The column was overloaded. The column was not packed properly.	Screen different solvent systems using TLC to find one that gives a better separation (larger ΔRf).[7] Reduce the amount of crude material loaded onto the column. Ensure the column is packed uniformly without any cracks or air bubbles.
Product streaks on the TLC/Column	The compound is too polar and is interacting strongly with the acidic silica gel. The sample is overloaded.	Add a small amount of a modifier to the eluent (e.g., triethylamine for basic compounds, acetic acid for acidic compounds). Use a different stationary phase.[2] Load a smaller amount of the sample.
Product elutes too quickly (high Rf)	The eluent is too polar.	Decrease the polarity of the eluent (e.g., increase the proportion of hexane in an ethyl acetate/hexane mixture).
No product is recovered from the column	The compound may have decomposed on the silica gel. The compound is too polar and did not elute with the chosen solvent system.	Test the stability of your compound on silica gel using a 2D TLC.[5] If unstable, use a different purification method or stationary phase. Flush the column with a very polar solvent (e.g., 100% methanol) to see if the compound can be recovered.

Guide 2: Recrystallization

Problem	Possible Cause(s)	Solution(s)
No crystals form upon cooling	Too much solvent was used. The solution is not saturated.	Boil off some of the solvent to concentrate the solution. Scratch the inside of the flask with a glass rod at the liquid-air interface to induce crystallization. Add a seed crystal of the pure product.
"Oiling out" - product separates as a liquid instead of solid crystals	The boiling point of the solvent is higher than the melting point of the solute. The solution is supersaturated and cooled too quickly. Impurities are present that are depressing the melting point.	Use a lower-boiling solvent. Re-heat the solution to dissolve the oil, add a small amount of additional solvent, and allow it to cool more slowly. Try a different recrystallization solvent or purify by column chromatography first.
Low recovery of crystals	Too much solvent was used. The crystals were washed with a solvent in which they are too soluble. Premature crystallization occurred during hot filtration.	Use the minimum amount of hot solvent necessary to dissolve the crude product. Wash the collected crystals with a minimal amount of ice-cold solvent.[9] Ensure the filtration apparatus is pre-heated before hot filtration.[9]
Crystals are colored or appear impure	Colored impurities are present in the crude product. The cooling was too rapid, trapping impurities in the crystal lattice.	Add a small amount of activated charcoal to the hot solution and perform a hot filtration to remove colored impurities.[9] Allow the solution to cool slowly and undisturbed.

Experimental Protocols

Protocol 1: General Procedure for N-Alkylation with 2-Methoxyethyl Tosylate and Product Purification

This protocol describes a general method for the N-alkylation of a primary or secondary amine followed by purification.

Materials:

• Amine (1.0 eq)

• 2-Methoxyethyl tosylate (1.1 - 1.5 eq)

• Base (e.g., K₂CO₃, Cs₂CO₃, or a non-nucleophilic organic base like DIPEA) (2.0 - 3.0 eq)

• Anhydrous solvent (e.g., DMF, Acetonitrile)

• Dichloromethane (DCM) or Ethyl Acetate (EtOAc) for extraction

• Saturated aqueous NaHCO₃ solution

• Brine

• Anhydrous Na₂SO₄ or MgSO₄

• Silica gel for column chromatography

• Hexanes and Ethyl Acetate for chromatography eluent

Procedure:

• Reaction Setup: To a solution of the amine in the chosen anhydrous solvent, add the base. Stir the mixture for 10-15 minutes at room temperature.

• Alkylation: Add 2-methoxyethyl tosylate to the reaction mixture. Heat the reaction to an appropriate temperature (e.g., 60-80 °C) and monitor its progress by TLC.

• Workup: Once the reaction is complete, cool the mixture to room temperature and filter off any inorganic salts. Dilute the filtrate with water and extract the product with an organic solvent like DCM or EtOAc (3 x volume of the aqueous layer).

• Washing: Combine the organic layers and wash sequentially with water and brine.

• Drying and Concentration: Dry the organic layer over anhydrous Na₂SO₄ or MgSO₄, filter, and concentrate under reduced pressure to obtain the crude product.

• Purification: Purify the crude product by flash column chromatography on silica gel using a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes).

Protocol 2: Purification by Two-Solvent Recrystallization

This is a general guide for purifying a solid product.

Procedure:

• Solvent Selection: Choose a solvent pair: a "good" solvent in which your compound is soluble when hot but sparingly soluble when cold, and a "poor" solvent in which your compound is insoluble but is miscible with the "good" solvent. Common pairs include ethanol/water, ethyl acetate/hexanes, and DCM/hexanes.[10][11][12]

• Dissolution: Dissolve the crude product in a minimal amount of the hot "good" solvent in an Erlenmeyer flask.

• Addition of "Poor" Solvent: While the solution is hot, add the "poor" solvent dropwise until the solution becomes faintly cloudy (the cloud point), indicating saturation.

• Clarification: If cloudiness persists, add a few drops of the hot "good" solvent until the solution becomes clear again.

• Crystallization: Remove the flask from the heat source, cover it, and allow it to cool slowly to room temperature. Then, place it in an ice bath to maximize crystal formation.

• Isolation: Collect the crystals by vacuum filtration, wash them with a small amount of the cold "poor" solvent, and dry them under vacuum.

Data Presentation

Table 1: Typical Flash Chromatography Conditions for 2-Methoxyethyl-Substituted Compounds

Compound Type	Stationary Phase	Typical Eluent System (v/v)	Approximate Rf of Product	Reference(s)
N-(2-methoxyethyl)pyrazole	Silica Gel	Hexanes:Ethyl Acetate (7:3 to 1:1)	0.3 - 0.5	[13][14]
N-(2-methoxyethyl)amine derivatives	Silica Gel	Dichloromethane:Methanol (98:2 to 95:5)	0.2 - 0.4	[15]
2-(2-Methoxyethoxy)aromatics	Silica Gel	Hexanes:Ethyl Acetate (9:1 to 4:1)	0.4 - 0.6	[9]

Note: These are representative values and the optimal conditions will depend on the specific structure of the target molecule.

Visualizations

Caption: General workflow for the synthesis and purification of products from 2-methoxyethyl tosylate alkylation.

Caption: Decision-making flowchart for troubleshooting low product yield.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. reddit.com [reddit.com]
• 4. Tips and Tricks for the Lab: Column Troubleshooting and Alternatives - ChemistryViews [chemistryviews.org]
• 5. Purification [chem.rochester.edu]
• 6. researchgate.net [researchgate.net]
• 7. biotage.com [biotage.com]
• 8. silicycle.com [silicycle.com]
• 9. benchchem.com [benchchem.com]
• 10. reddit.com [reddit.com]
• 11. ocw.mit.edu [ocw.mit.edu]
• 12. quora.com [quora.com]
• 13. Synthesis of Perfluoroalkylated Pyrazoles from α-Perfluoroalkenylated Aldehydes - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Direct Preparation of N-Substituted Pyrazoles from Primary Aliphatic or Aromatic Amines - PMC [pmc.ncbi.nlm.nih.gov]
• 15. chemrxiv.org [chemrxiv.org]

Technical Support Center: 2-Methoxyethyl 4-methylbenzenesulfonate

Welcome to the technical support center for 2-Methoxyethyl 4-methylbenzenesulfonate (CAS 17178-10-8). This guide is designed to assist researchers, scientists, and drug development professionals in troubleshooting common issues and answering frequently asked questions related to the handling and use of this versatile reagent.

Troubleshooting Guides

This section provides solutions to specific problems you may encounter during your experiments.

Issue 1: Low or No Yield in Synthesis Reaction

Question: I am synthesizing 2-Methoxyethyl 4-methylbenzenesulfonate from 2-methoxyethanol and p-toluenesulfonyl chloride, but my yield is very low. What are the potential causes and how can I improve it?

Answer: Low yields in this tosylation reaction can stem from several factors. Here's a systematic approach to troubleshoot the issue:

• Incomplete Reaction: Ensure the reaction has gone to completion. Monitor the progress using Thin Layer Chromatography (TLC) by observing the disappearance of the starting alcohol.

• Temperature Control: Tosylation reactions are often exothermic. It is crucial to maintain low temperatures (typically 0-5 °C) during the addition of reagents to prevent side reactions.[1]

• Reagent Quality: The purity of your starting materials is critical. p-Toluenesulfonyl chloride can degrade over time, especially if exposed to moisture, forming p-toluenesulfonic acid which can interfere with the reaction.[2] Using freshly purified reagents is recommended.

• Base Selection and Stoichiometry: A suitable base, such as triethylamine or pyridine, is necessary to neutralize the HCl generated during the reaction.[2] Ensure you are using the correct stoichiometry of the base. An insufficient amount of base will result in an acidic reaction mixture, which can lead to side reactions and decomposition of the product.

• Solvent Choice: The solvent should be dry and inert. Dichloromethane is a common choice, but for alcohols with limited solubility, pyridine can serve as both the solvent and the base.[2] The use of polar aprotic solvents can favor the desired SN2 reaction pathway.[1]

Issue 2: Presence of Impurities in the Final Product

Question: My final product of 2-Methoxyethyl 4-methylbenzenesulfonate shows impurities after purification. How can I identify and remove them?

Answer: Common impurities include unreacted starting materials and byproducts from side reactions.

• Unreacted p-Toluenesulfonyl Chloride and p-Toluenesulfonic Acid: These are common impurities.[2] Washing the crude product with a mild aqueous base (e.g., sodium bicarbonate solution) can help remove acidic impurities like p-toluenesulfonic acid.

• Purification Method: While recrystallization is a common purification technique, flash column chromatography using a silica gel stationary phase and an appropriate eluent system (e.g., ethyl acetate/hexane) can be very effective in separating the desired product from impurities.[3] For high-purity requirements, High-Performance Liquid Chromatography (HPLC) may be employed.[2]

• Hydrolysis: The product can undergo hydrolysis back to 2-methoxyethanol and p-toluenesulfonic acid if exposed to water, especially under acidic or basic conditions.[3] Ensure all workup and purification steps are performed under anhydrous conditions where possible.

Frequently Asked Questions (FAQs)

General Questions

Q1: What is the primary application of 2-Methoxyethyl 4-methylbenzenesulfonate? A1: It is primarily used as an alkylating agent in organic synthesis to introduce the 2-methoxyethyl group onto various nucleophiles.[1] Its key feature is the tosylate group, which is an excellent leaving group, facilitating nucleophilic substitution reactions.[1]

Q2: What are the typical storage conditions for 2-Methoxyethyl 4-methylbenzenesulfonate? A2: It should be stored in a cool, dry place, away from direct sunlight and moisture.[4] The container should be tightly sealed to prevent hydrolysis.

Q3: What are the main safety precautions to take when handling this compound? A3: Handle 2-Methoxyethyl 4-methylbenzenesulfonate in a well-ventilated area or under a fume hood.[4] Wear appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab coat.[4][5] Avoid inhalation and direct contact with skin and eyes as it may cause irritation.[4]

Technical Questions

Q4: What type of reaction mechanism is typically involved when using 2-Methoxyethyl 4-methylbenzenesulfonate as an alkylating agent? A4: Due to the primary nature of the carbon atom attached to the tosylate group, the reaction predominantly proceeds via a bimolecular nucleophilic substitution (SN2) mechanism.[1] This involves a backside attack by the nucleophile.

Q5: How does the choice of solvent affect reactions with this compound? A5: The solvent plays a crucial role. Polar aprotic solvents (e.g., DMF, DMSO, acetone) are generally preferred for SN2 reactions as they can solvate the cation of the nucleophilic salt but not the anion, leading to a more reactive "naked" nucleophile.[1] Polar protic solvents can solvate the anionic nucleophile through hydrogen bonding, reducing its reactivity.[1]

Q6: Are there alternative, "greener" synthesis methods available? A6: Yes, a halogen-free alternative to the traditional synthesis using p-toluenesulfonyl chloride involves the direct esterification of p-toluenesulfonic acid with 2-methoxyethanol. This method avoids the generation of halide waste. However, it is an equilibrium-limited process and requires the removal of water to drive the reaction to completion, often resulting in lower yields (around 70-75%) compared to the traditional method.[1]

Quantitative Data Summary

Table 1: Comparison of Synthetic Methodologies for 2-Methoxyethyl 4-methylbenzenesulfonate

Parameter	Triethylamine Method	KOH-Catalyzed Method	Direct Acid Esterification
Reaction Time	~8 hours[3]	2–3 hours[3]	3–4 hours[3]
Typical Yield	Not specified, but generally high	>85%[3]	~70-75%[1]
Base/Catalyst	Triethylamine[3]	KOH[3]	Acid catalyst[3]
Purification	Column chromatography[3]	Extraction/distillation[3]	Distillation[3]
Scalability	Laboratory-scale[3]	Industrially friendly[3]	Industrially friendly[3]

Table 2: Physical and Chemical Properties

Property	Value
Molecular Formula	C₁₀H₁₄O₄S[6][7]
Molecular Weight	230.28 g/mol [7][8]
Appearance	Colorless to pale yellow liquid[4][9]
Boiling Point	~344 °C[8]
Melting Point	~10 °C[8]
Purity (Typical)	≥98%[4]

Experimental Protocols

Protocol 1: Synthesis of 2-Methoxyethyl 4-methylbenzenesulfonate using Triethylamine

• Preparation: In a round-bottom flask equipped with a magnetic stirrer and under an inert atmosphere (e.g., nitrogen or argon), dissolve 2-methoxyethanol in anhydrous dichloromethane.

• Cooling: Cool the solution to 0 °C using an ice bath.

• Reagent Addition: Slowly add triethylamine to the cooled solution, followed by the dropwise addition of a solution of p-toluenesulfonyl chloride in anhydrous dichloromethane. Maintain the temperature below 5 °C during the addition.

• Reaction: Allow the reaction mixture to stir at 0 °C for a specified time (e.g., 2-4 hours) and then let it warm to room temperature. Monitor the reaction progress by TLC.

• Workup: Once the reaction is complete, quench it by adding water. Separate the organic layer. Wash the organic layer successively with dilute HCl, saturated sodium bicarbonate solution, and brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate the solvent under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel using a suitable eluent system (e.g., a gradient of ethyl acetate in hexane).

Visualizations

Caption: Synthesis workflow for 2-Methoxyethyl 4-methylbenzenesulfonate.

References

• 1. 2-Ethoxyethyl 4-Methylbenzenesulfonate|Research-Chemical [benchchem.com]
• 2. Buy 2-Ethoxyethyl 4-methylbenzenesulfonate | 17178-11-9 [smolecule.com]
• 3. 2-Methoxyethyl 4-methylbenzenesulfonate | 17178-10-8 | Benchchem [benchchem.com]
• 4. nigamfinechem.co.in [nigamfinechem.co.in]
• 5. fishersci.co.uk [fishersci.co.uk]
• 6. 2-Methoxyethyl 4-methylbenzenesulfonate [oakwoodchemical.com]
• 7. clearsynth.com [clearsynth.com]
• 8. Buy 2-Methoxyethyl 4-methylbenzenesulfonate | 17178-10-8 [smolecule.com]
• 9. 2-Ethoxyethyl 4-Methylbenzenesulfonate - 98% Purity, Colorless to Pale Yellow Liquid | Low Viscosity, Mild Characteristic Odor, pH Neutral to Slightly Acidic at 2200.00 INR in Ankleshwar | Nigam Pharmachem Industries [tradeindia.com]

Technical Support Center: Improving Selectivity in 2-Methoxyethyl 4-methylbenzenesulfonate Alkylation

Welcome to the Technical Support Center for optimizing alkylation reactions using 2-Methoxyethyl 4-methylbenzenesulfonate. This guide is designed for researchers, scientists, and drug development professionals to provide troubleshooting advice and detailed protocols to address challenges in achieving high selectivity in O-, N-, and C-alkylation reactions.

Frequently Asked Questions (FAQs)

Q1: What is 2-Methoxyethyl 4-methylbenzenesulfonate and what are its primary applications in alkylation?

2-Methoxyethyl 4-methylbenzenesulfonate is an alkylating agent that possesses a tosylate group, which is an excellent leaving group in nucleophilic substitution reactions.[1] It is primarily used to introduce the 2-methoxyethyl group onto various nucleophiles, a common structural motif in medicinal chemistry. The key challenge in its use is controlling the selectivity of the alkylation reaction, particularly when the nucleophile has multiple reactive sites.

Q2: What are the common types of nucleophiles used in alkylation reactions with 2-Methoxyethyl 4-methylbenzenesulfonate?

This versatile alkylating agent can be used with a variety of nucleophiles, including:

• Alcohols and Phenols (O-alkylation): To form ethers, a reaction commonly known as the Williamson ether synthesis.[1][2]

• Amines (N-alkylation): To produce secondary or tertiary amines.

• Active Methylene Compounds (C-alkylation): To form new carbon-carbon bonds.[3][4]

Q3: What are the primary factors influencing the selectivity of these alkylation reactions?

Several factors can significantly impact the selectivity of alkylation with 2-Methoxyethyl 4-methylbenzenesulfonate:

• Choice of Base: The strength and steric bulk of the base are crucial for efficient and selective deprotonation of the nucleophile.[5]

• Solvent: The polarity of the solvent can influence the reactivity of the nucleophile and the stability of intermediates, thereby affecting the ratio of O- versus C-alkylation in phenols, for example.[2][6]

• Reaction Temperature: Temperature can affect the reaction rate and the competition between substitution and elimination side reactions.[2]

• Nature of the Nucleophile: The inherent properties of the nucleophile, such as its acidity and the presence of multiple nucleophilic centers, will dictate the potential for side products.

Troubleshooting Guides

Issue 1: Poor Selectivity in the Alkylation of Phenols (O- vs. C-Alkylation)

Problem: My reaction with a phenol is yielding a mixture of the desired O-alkylated ether and a C-alkylated byproduct. How can I improve the selectivity for O-alkylation?

Possible Causes and Solutions:

Potential Cause	Troubleshooting Solution	Expected Outcome
Use of Protic Solvents	Switch from a protic solvent (e.g., ethanol) to a polar aprotic solvent such as DMF, DMSO, or acetonitrile.[2][6]	Increased yield of the O-alkylated product. Polar aprotic solvents solvate the cation of the base, leaving a more reactive "naked" phenoxide ion that favors O-alkylation.
Inappropriate Base	Use a strong, non-nucleophilic base like sodium hydride (NaH) to ensure complete and irreversible deprotonation of the phenol.[5]	Minimizes the presence of neutral phenol which can favor C-alkylation under certain conditions.
Reaction Temperature Too High	Run the reaction at a lower temperature. O-alkylation is often the kinetically favored product.	Improved selectivity for the O-alkylated ether.

Issue 2: Low Yield and/or Formation of Side Products in N-Alkylation of Amines

Problem: I am observing low conversion of my primary amine and the formation of a dialkylated byproduct.

Possible Causes and Solutions:

Potential Cause	Troubleshooting Solution	Expected Outcome
Incomplete Deprotonation	Use a stronger base to ensure complete deprotonation of the amine. For less nucleophilic amines, a stronger base may be required.	Increased reaction rate and higher conversion to the desired mono-alkylated product.
Over-alkylation (Dialkylation)	Use a slight excess of the amine relative to 2-Methoxyethyl 4-methylbenzenesulfonate. The slow, dropwise addition of the alkylating agent can also help.	Favors mono-alkylation by keeping the concentration of the alkylating agent low.
Steric Hindrance	If the amine is sterically hindered, the reaction may require a higher temperature and longer reaction time.	Improved conversion to the desired product.

Issue 3: Low Yield in C-Alkylation of Active Methylene Compounds

Problem: The alkylation of my active methylene compound is sluggish and results in a low yield of the desired product.

Possible Causes and Solutions:

Potential Cause	Troubleshooting Solution	Expected Outcome
Insufficiently Strong Base	Ensure the base is strong enough to fully deprotonate the active methylene compound. Sodium ethoxide or sodium hydride are common choices.[4]	Complete formation of the carbanion nucleophile, leading to a higher reaction rate and yield.
Reaction Temperature Too Low	While the deprotonation is often performed at a low temperature, the alkylation step may require warming to room temperature or gentle heating.	Increased reaction rate and improved conversion.
Moisture in the Reaction	Use anhydrous solvents and reagents, and perform the reaction under an inert atmosphere (e.g., nitrogen or argon).	Prevents quenching of the carbanion by water, thus improving the yield.

Experimental Protocols

Protocol 1: Selective O-Alkylation of 4-Hydroxyphenol

This protocol details the synthesis of 1-(2-methoxyethoxy)-4-hydroxybenzene.

Materials:

• 4-Hydroxyphenol

• 2-Methoxyethyl 4-methylbenzenesulfonate

• Sodium hydride (NaH, 60% dispersion in mineral oil)

• Anhydrous N,N-Dimethylformamide (DMF)

• Diethyl ether

• Saturated aqueous ammonium chloride (NH₄Cl)

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• To a flame-dried round-bottom flask under an argon atmosphere, add 4-hydroxyphenol (1.0 eq).

• Add anhydrous DMF to dissolve the phenol.

• Cool the solution to 0 °C in an ice bath.

• Carefully add NaH (1.1 eq) portion-wise.

• Allow the mixture to stir at 0 °C for 30 minutes, then warm to room temperature and stir for another 30 minutes.

• Cool the reaction mixture back to 0 °C and add a solution of 2-Methoxyethyl 4-methylbenzenesulfonate (1.05 eq) in anhydrous DMF dropwise.

• Allow the reaction to warm to room temperature and stir overnight.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction to 0 °C and quench by the slow addition of saturated aqueous NH₄Cl.

• Extract the aqueous layer with diethyl ether (3x).

• Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

Protocol 2: Selective N-Alkylation of Aniline

This protocol describes the synthesis of N-(2-methoxyethyl)aniline.

Materials:

• Aniline

• 2-Methoxyethyl 4-methylbenzenesulfonate

• Potassium carbonate (K₂CO₃)

• Acetonitrile (ACN)

• Ethyl acetate

• Water

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• To a round-bottom flask, add aniline (1.2 eq), potassium carbonate (2.0 eq), and acetonitrile.

• Stir the suspension at room temperature.

• Add 2-Methoxyethyl 4-methylbenzenesulfonate (1.0 eq) dropwise.

• Heat the reaction mixture to 60 °C and stir overnight.

• Monitor the reaction progress by TLC.

• After completion, cool the reaction mixture to room temperature and filter off the inorganic solids.

• Concentrate the filtrate under reduced pressure.

• Dissolve the residue in ethyl acetate and wash with water and brine.

• Dry the organic layer over anhydrous Na₂SO₄ and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

Visualizations

Troubleshooting workflow for improving alkylation selectivity.

General experimental workflow for O-alkylation.

References

• 1. benchchem.com [benchchem.com]
• 2. N-Alkylation and N-Methylation of Amines with Alcohols Catalyzed by Nitrile-Substituted NHC–Ir(III) and NHC–Ru(II) Complexes - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Substituted active methylene synthesis by alkylation [organic-chemistry.org]
• 4. m.youtube.com [m.youtube.com]
• 5. real.mtak.hu [real.mtak.hu]
• 6. US5030759A - Selective N-alkylation of aniline in the presence of zeolite catalysts - Google Patents [patents.google.com]

Technical Support Center: 2-Methoxyethyl 4-methylbenzenesulfonate

Welcome to the technical support center for 2-Methoxyethyl 4-methylbenzenesulfonate (CAS 17178-10-8). This resource is designed to assist researchers, scientists, and drug development professionals in troubleshooting potential side reactions and other experimental challenges encountered when using this versatile alkylating agent.

Frequently Asked Questions (FAQs)

Q1: What are the most common side reactions observed when using 2-Methoxyethyl 4-methylbenzenesulfonate?

A1: The most prevalent side reactions are typically related to the presence of impurities, competing elimination reactions, and hydrolysis of the tosylate ester. As a primary tosylate, it strongly favors S(_N)2 reactions for introducing the 2-methoxyethyl group.[1] However, under certain conditions, particularly with sterically hindered or strongly basic nucleophiles, elimination reactions (E2) can occur, leading to the formation of byproducts. Additionally, the tosylate group is susceptible to hydrolysis, especially in the presence of moisture or under acidic or basic conditions, which can reduce the yield of the desired product.[2]

Q2: My reaction yield is lower than expected. What are the potential causes?

A2: Low yields can stem from several factors:

• Impure Starting Material: The purity of 2-Methoxyethyl 4-methylbenzenesulfonate is critical to avoid side reactions.[3] Impurities from its synthesis, such as p-toluenesulfonic acid, can interfere with the reaction.[2]

• Hydrolysis: The tosylate may have degraded due to improper storage or the presence of water in the reaction solvent. Tosylates are susceptible to hydrolysis.[2]

• Suboptimal Reaction Conditions: The choice of base, solvent, temperature, and reaction time significantly impacts the reaction outcome.[1] For instance, a base that is too strong or a high reaction temperature might favor elimination over substitution.

• Poor Nucleophile Solubility: The ionic nucleophiles used in the reaction may have poor solubility in the chosen solvent, leading to a slower reaction rate.[1]

Q3: I am observing an unexpected byproduct in my reaction mixture. How can I identify it?

A3: Unexpected byproducts are often the result of side reactions. Common culprits include:

• Elimination Product: If an E2 reaction has occurred, you may have formed an alkene.

• Hydrolysis Product: The presence of 2-methoxyethanol and p-toluenesulfonic acid would indicate hydrolysis of the starting material.

• Products from Impurities: Impurities in the starting tosylate can lead to a range of unexpected products.

Techniques such as GC-MS can be very effective for identifying and quantifying volatile and semi-volatile impurities or byproducts.[1]

Troubleshooting Guides

Guide 1: Low Reaction Yield

This guide provides a step-by-step approach to diagnosing and resolving issues of low product yield.

Troubleshooting Workflow for Low Yield

Caption: A logical workflow for troubleshooting low reaction yields.

Potential Cause	Recommended Action
Impure Starting Material	Verify the purity of your 2-Methoxyethyl 4-methylbenzenesulfonate using techniques like NMR or GC-MS. If impurities are detected, consider purification by recrystallization or chromatography.[2]
Hydrolysis of Tosylate	Ensure all glassware is thoroughly dried and use anhydrous solvents. Store the tosylate in a desiccator to prevent moisture absorption.
Suboptimal Reaction Conditions	The choice of solvent and base is crucial.[2] For S(_N)2 reactions, a polar aprotic solvent is often preferred. The base should be strong enough to deprotonate the nucleophile but not so strong as to promote elimination. Consider running a small matrix of experiments to screen different solvents, bases, and temperatures.
Incorrect Stoichiometry	Carefully re-verify the molar equivalents of all reactants. An excess of the nucleophile is often used to drive the reaction to completion.

Guide 2: Presence of Side Products

This guide will help you identify and minimize the formation of common side products.

References

• 1. 2-Ethoxyethyl 4-Methylbenzenesulfonate|Research-Chemical [benchchem.com]
• 2. Buy 2-Ethoxyethyl 4-methylbenzenesulfonate | 17178-11-9 [smolecule.com]
• 3. nbinno.com [nbinno.com]

Technical Support Center: 2-Methoxyethyl 4-methylbenzenesulfonate Reactions

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 2-Methoxyethyl 4-methylbenzenesulfonate. The following information addresses common issues encountered during the synthesis and work-up procedures.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in the synthesis of 2-Methoxyethyl 4-methylbenzenesulfonate?

A1: The most prevalent impurities encountered during the tosylation of 2-methoxyethanol are:

• Unreacted p-toluenesulfonyl chloride (TsCl): Excess TsCl is often used to drive the reaction to completion, and any remaining unreacted material must be removed.

• p-Toluenesulfonic acid (TsOH): This can be present as an impurity in the starting TsCl or formed by the hydrolysis of TsCl with any trace moisture present in the reaction.[1]

• Base and its corresponding salt: Depending on the base used (e.g., pyridine, triethylamine), residual base and its hydrochloride salt (e.g., pyridinium hydrochloride, triethylamine hydrochloride) will be present in the crude product mixture.[2][3]

• Di-tosylated ethylene glycol: If the starting 2-methoxyethanol contains traces of ethylene glycol, the di-tosylated byproduct can form.[1]

Q2: How can I effectively remove unreacted p-toluenesulfonyl chloride (TsCl) during the work-up?

A2: Unreacted TsCl can be removed by quenching the reaction mixture. This converts TsCl into a more polar, water-soluble compound that can be easily separated during an aqueous work-up. Common quenching methods include:

• Aqueous base wash: Washing the organic layer with a dilute aqueous base solution, such as sodium bicarbonate (NaHCO₃) or sodium hydroxide (NaOH), will hydrolyze the TsCl to the water-soluble sodium p-toluenesulfonate.

• Amine quench: Adding a primary or secondary amine to the reaction mixture will form a sulfonamide, which can then be removed by an acidic wash.

Q3: What is the best way to remove the pyridine or triethylamine used as a base in the reaction?

A3: Pyridine and triethylamine, along with their hydrochloride salts, can be effectively removed through aqueous extraction:

• Dilute acid wash: Washing the organic layer with a dilute acid solution (e.g., 1M HCl or a saturated ammonium chloride solution) will protonate the amine base, forming a water-soluble salt that partitions into the aqueous layer.[2]

• Copper (II) sulfate wash: For acid-sensitive products, washing with an aqueous solution of copper (II) sulfate can be used to complex with and remove pyridine.

• Azeotropic removal: Co-evaporation with a solvent like toluene under reduced pressure can be used to remove residual traces of pyridine.[2]

Q4: My reaction yield is low. What are the potential causes and how can I improve it?

A4: Low yields in tosylation reactions can stem from several factors:

• Poor quality of reagents: p-Toluenesulfonyl chloride can degrade over time, especially if exposed to moisture. It is advisable to use freshly purified TsCl.[4][5] Similarly, the base and solvent should be anhydrous.

• Inadequate reaction conditions: The reaction may require optimization of temperature, reaction time, or stoichiometry of reagents. Using a slight excess of TsCl can help drive the reaction to completion.

• Product degradation: If the reaction is heated too high or for too long, the product itself may begin to decompose.[6]

Troubleshooting Guide

Issue	Possible Cause	Suggested Solution
Product is contaminated with a significant amount of starting alcohol.	Incomplete reaction.	- Ensure all reagents (TsCl, base, solvent) are anhydrous. - Use a slight excess (1.1-1.5 equivalents) of TsCl. - Increase the reaction time or gently warm the reaction mixture if the product is stable at higher temperatures.[6]
The isolated product is an oil and difficult to purify.	The product may have a low melting point or be impure.	- Attempt purification by column chromatography. - Try to induce crystallization by dissolving the oil in a minimal amount of a hot solvent (e.g., hexane/ethyl acetate) and cooling slowly.[1]
An insoluble white solid precipitates during the reaction.	Formation of pyridinium or triethylamine hydrochloride.	This is expected and indicates the reaction is proceeding. The salt will be removed during the aqueous work-up.
The organic layer is difficult to separate from the aqueous layer during work-up (emulsion formation).	The presence of polar impurities or vigorous shaking.	- Add brine (saturated NaCl solution) to the separatory funnel to help break the emulsion. - Allow the mixture to stand for a longer period. - Filter the mixture through a pad of Celite.
Product is contaminated with p-toluenesulfonic acid (TsOH).	Hydrolysis of TsCl or impure starting material.	Wash the organic layer thoroughly with a saturated sodium bicarbonate solution to neutralize and extract the acidic impurity.

Experimental Protocols

General Experimental Protocol for the Synthesis and Work-up of 2-Methoxyethyl 4-methylbenzenesulfonate

• Reaction Setup: To a solution of 2-methoxyethanol (1.0 eq.) in anhydrous dichloromethane (DCM) in a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add triethylamine (1.5 eq.). Cool the mixture to 0 °C in an ice bath.

• Addition of TsCl: Slowly add p-toluenesulfonyl chloride (1.2 eq.) portion-wise to the stirred solution, maintaining the temperature at 0 °C.

• Reaction: Allow the reaction mixture to warm to room temperature and stir for 12-24 hours, or until the reaction is complete as monitored by Thin Layer Chromatography (TLC).

• Quenching: Once the reaction is complete, dilute the mixture with DCM.

• Aqueous Work-up:

  • Transfer the reaction mixture to a separatory funnel.

  • Wash the organic layer sequentially with:

    • 1M HCl (2 x volume of organic layer) to remove triethylamine.

    • Saturated NaHCO₃ solution (2 x volume of organic layer) to remove TsOH and any remaining TsCl.

    • Water (1 x volume of organic layer).

    • Brine (1 x volume of organic layer) to facilitate drying.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄), filter, and concentrate the solvent under reduced pressure using a rotary evaporator to yield the crude product.

• Purification: If necessary, the crude product can be further purified by column chromatography on silica gel using a hexane/ethyl acetate solvent system or by recrystallization.[7]

Data Presentation

Table 1: Typical Yields for Tosylation of Ethylene Glycol Derivatives

Substrate	Reaction Conditions	Yield (%)	Reference
Ethylene Glycol	TsCl, Pyridine, 0 °C to RT	76	[8]
Diethylene Glycol	TsCl, Pyridine, 0 °C to RT	73	[8]
Triethylene Glycol	TsCl, Pyridine, 0 °C to RT	76	[8]
Tetraethylene Glycol	TsCl, Pyridine, 0 °C to RT	79	[8]

Note: Yields are for the mono-tosylated product and can vary based on the specific reaction conditions and purification methods.

Visualizations

Caption: Experimental workflow for the synthesis and work-up of 2-Methoxyethyl 4-methylbenzenesulfonate.

Caption: Troubleshooting decision tree for the work-up of 2-Methoxyethyl 4-methylbenzenesulfonate reactions.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. reddit.com [reddit.com]
• 4. researchgate.net [researchgate.net]
• 5. Organic Syntheses Procedure [orgsyn.org]
• 6. researchgate.net [researchgate.net]
• 7. Crystal structure of 2-isopropyl-4-meth­oxy-5-methyl­phenyl 4-methyl­benzene­sulfonate - PMC [pmc.ncbi.nlm.nih.gov]
• 8. jchemlett.com [jchemlett.com]

Technical Support Center: Monitoring 2-Methoxyethyl 4-methylbenzenesulfonate Reactions

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on monitoring the synthesis of 2-Methoxyethyl 4-methylbenzenesulfonate using Thin-Layer Chromatography (TLC) and High-Performance Liquid Chromatography (HPLC).

Frequently Asked Questions (FAQs)

Q1: Why is it important to monitor the reaction for synthesizing 2-Methoxyethyl 4-methylbenzenesulfonate? A1: Monitoring the reaction is crucial to determine its progress and endpoint. It allows you to track the consumption of starting materials (2-methoxyethanol and 4-methylbenzenesulfonyl chloride) and the formation of the desired product. This prevents incomplete reactions or the formation of excess impurities, ensuring optimal yield and purity.

Q2: Which technique, TLC or HPLC, is better for monitoring this reaction? A2: Both techniques are valuable. TLC is a rapid, qualitative, and cost-effective method ideal for quick, real-time checks of reaction progress at the bench. HPLC provides quantitative data, offering higher resolution and sensitivity, which is essential for accurately determining the purity of the final product and identifying minor impurities.

Q3: What are the key species I should expect to see on my TLC plate or HPLC chromatogram? A3: You should track the following:

• Starting Material 1: 2-methoxyethanol (alcohol)

• Starting Material 2: 4-methylbenzenesulfonyl chloride (tosyl chloride)

• Product: 2-Methoxyethyl 4-methylbenzenesulfonate

• Potential Byproduct: 4-methylbenzenesulfonic acid (from hydrolysis of tosyl chloride)

Q4: My compound, a sulfonate ester, might be unstable. How does this affect monitoring? A4: Sulfonate esters can be sensitive to acidic conditions, which are present on standard silica gel TLC plates. This can lead to streaking or the appearance of degradation spots.[1] If instability is suspected, consider using a neutralized silica plate or adding a small amount of a basic modifier like triethylamine to the mobile phase.[2]

Troubleshooting Guide: Thin-Layer Chromatography (TLC)

Q1: My spots are streaking or elongated on the TLC plate. What should I do? A1: Streaking can be caused by several factors:

• Sample Overload: The sample is too concentrated. Dilute the reaction mixture before spotting it on the plate.[2][3]

• Compound Acidity/Basicity: The analyte may be interacting too strongly with the acidic silica gel. Try adding a small amount (0.1–1%) of triethylamine (for basic compounds) or acetic acid (for acidic compounds) to your mobile phase to improve spot shape.[2]

• Inappropriate Solvent: The polarity of the mobile phase may be unsuitable, causing poor solubility of the spot. Experiment with a different solvent system.[3]

Q2: I don't see any spots on my developed TLC plate after visualization. What went wrong? A2: This issue can arise from a few problems:

• Sample Too Dilute: The concentration of the compounds in your spotted sample is too low to be detected. Try concentrating the sample or spotting multiple times in the same location, allowing the solvent to dry between applications.[2][3]

• Incorrect Visualization: The compound may not be UV-active. While the tosyl group is UV-active, if you are looking for a non-UV active starting material, you may need to use a chemical stain (e.g., potassium permanganate or anisaldehyde).

• Solvent Level Too High: If the solvent level in the developing chamber is above the spotting line, your sample will dissolve into the solvent pool instead of migrating up the plate.[3]

• Compound Volatility: The compound may have evaporated from the plate. This is less likely for this specific compound but can occur with more volatile substances.[2]

Q3: My spots are either stuck at the baseline (low Rf) or run to the top with the solvent front (high Rf). How do I fix this? A3: This is a mobile phase polarity issue.

• Spots at Baseline (Rf ≈ 0): Your eluent is not polar enough to move the compounds up the plate. Increase the proportion of the more polar solvent in your mixture (e.g., increase the percentage of ethyl acetate in a hexane/ethyl acetate system).[2][4]

• Spots at Solvent Front (Rf ≈ 1): Your eluent is too polar. Decrease the proportion of the polar solvent or choose a less polar solvent system.[2]

Troubleshooting Guide: High-Performance Liquid Chromatography (HPLC)

Q1: My peaks are tailing. How can I get symmetrical peaks? A1: Peak tailing for sulfonamides and related compounds often results from secondary interactions between the analyte and the stationary phase.[5]

• Mobile Phase pH: The tosyl group is part of a strong acid, but secondary interactions can still occur. Ensure the mobile phase pH is appropriate. Adding a small amount of an acid modifier like trifluoroacetic acid (TFA) or phosphoric acid can help protonate residual silanols on the column, reducing tailing.

• Column Overload: Injecting too much sample can lead to peak tailing. Try diluting your sample and injecting a smaller volume.

• Column Degradation: The column may be aging or contaminated. Flush the column with a strong solvent or, if the problem persists, replace it.[6]

Q2: My retention times are shifting between injections. Why is this happening? A2: Drifting retention times indicate a lack of stability in the system.

• Inadequate Equilibration: Ensure the column is fully equilibrated with the mobile phase before starting your analysis.[6]

• Mobile Phase Composition: Small changes in the mobile phase composition can cause significant shifts. If you are mixing solvents online, ensure the pump is functioning correctly. Hand-mixing the mobile phase can sometimes resolve this.[6]

• Temperature Fluctuations: Column temperature affects retention time. Use a column oven to maintain a consistent temperature.[7]

• Flow Rate Inconsistency: Fluctuations in flow rate from the pump will cause retention times to change. Check the pump for leaks or air bubbles.[6]

Q3: I'm seeing baseline noise or drift in my chromatogram. What are the common causes? A3: An unstable baseline can obscure small peaks and affect integration.

• Air Bubbles: Air trapped in the pump, detector, or lines is a common cause of noise. Degas the mobile phase thoroughly and purge the system.[6][7]

• Contaminated Mobile Phase: Using old or poorly prepared buffers can lead to baseline drift. Prepare fresh mobile phase daily and filter it before use.[7]

• Detector Lamp Issues: An aging detector lamp can cause noise and drift. Check the lamp's energy output and replace it if necessary.[7]

• Column Bleed: The stationary phase may be degrading and eluting from the column, causing baseline drift, especially in gradient methods.

Experimental Protocols

Protocol 1: TLC Monitoring

This method is suitable for rapid, qualitative analysis of the reaction progress.

• Plate Preparation: Use silica gel 60 F254 plates. With a pencil, gently draw a starting line approximately 1 cm from the bottom of the plate.

• Sample Preparation: Take a small aliquot (1-2 drops) from the reaction mixture and dilute it with a suitable solvent (e.g., ethyl acetate or dichloromethane).

• Spotting: Using a capillary tube, spot the diluted reaction mixture on the starting line. Also, spot the starting materials (2-methoxyethanol and tosyl chloride) as references if available. Keep the spots small (1-2 mm diameter).

• Development: Place the TLC plate in a developing chamber containing the chosen mobile phase. A common starting system is 30% ethyl acetate in hexane.[8] Ensure the chamber is saturated with solvent vapor. Let the solvent front migrate until it is about 1 cm from the top of the plate.

• Visualization: Remove the plate and immediately mark the solvent front with a pencil. Visualize the spots under a UV lamp at 254 nm. The product and tosyl chloride should be visible. The alcohol starting material may not be UV active and might require staining (e.g., with a potassium permanganate dip) for visualization.

• Analysis: Compare the spots from the reaction mixture to the reference spots. As the reaction progresses, the starting material spots should diminish while the product spot intensifies. Calculate the Retention Factor (Rf) for each spot.

Protocol 2: HPLC Monitoring

This protocol provides a more detailed, quantitative analysis.

• System: An HPLC system with a UV detector is required.

• Column: A reversed-phase C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size) is a suitable choice.[9]

• Mobile Phase: A common mobile phase is a mixture of acetonitrile and water (or a buffer like 0.1% phosphoric acid in water). A starting point could be a 1:1 (v/v) ratio of acetonitrile to water.[9] The mobile phase should be filtered and degassed before use.

• Flow Rate: A typical flow rate is 1.0 - 2.0 mL/min.[9]

• Column Temperature: Maintain a constant temperature, for example, 27-35°C, using a column oven.[9][10]

• Detection: Set the UV detector to a wavelength of 225 nm to detect the p-toluenesulfonate group.[9][10]

• Sample Preparation: Quench a small aliquot of the reaction mixture and dilute it with the mobile phase or acetonitrile to an appropriate concentration.

• Injection: Inject a small volume (e.g., 10-20 µL) of the prepared sample.[9][10]

• Analysis: Monitor the chromatogram for peaks corresponding to the starting materials and the product. The progress of the reaction can be determined by the relative peak areas.

Data Presentation

Table 1: Typical TLC Rf Values (Note: Values are approximate and can vary based on exact conditions)

Compound	Typical Mobile System	Expected Rf Value
2-methoxyethanol	30% EtOAc / Hexane	0.1 - 0.2
4-methylbenzenesulfonyl chloride	30% EtOAc / Hexane	0.6 - 0.7
2-Methoxyethyl 4-methylbenzenesulfonate	30% EtOAc / Hexane	0.4 - 0.5 [8]
4-methylbenzenesulfonic acid	30% EtOAc / Hexane	< 0.1 (highly polar)

Table 2: Representative HPLC Retention Times (Note: Values are for reference and highly dependent on the specific system and conditions)

Compound	Column	Mobile Phase	Expected Retention Time (min)
4-methylbenzenesulfonic acid	C18	50:50 ACN:H₂O	2 - 3
2-methoxyethanol	C18	50:50 ACN:H₂O	3 - 4
2-Methoxyethyl 4-methylbenzenesulfonate	C18	50:50 ACN:H₂O	6 - 8
4-methylbenzenesulfonyl chloride	C18	50:50 ACN:H₂O	8 - 10

Visualizations

Caption: General workflow for monitoring reaction progress using TLC and HPLC.

Caption: Troubleshooting workflow for addressing peak tailing in HPLC analysis.

References

• 1. Profiling sulfonate ester stability: identification of complementary protecting groups for sulfonates - PMC [pmc.ncbi.nlm.nih.gov]
• 2. silicycle.com [silicycle.com]
• 3. bitesizebio.com [bitesizebio.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. labcompare.com [labcompare.com]
• 7. medikamenterqs.com [medikamenterqs.com]
• 8. 2-Methoxyethyl 4-methylbenzenesulfonate | 17178-10-8 | Benchchem [benchchem.com]
• 9. A Sensitive and Simple HPLC-UV Method for Trace Level Quantification of Ethyl p-Toluenesulfonate and Methyl p-Toluenesulfonate, Two Potential Genotoxins in Active Pharmaceutical Ingredients - PMC [pmc.ncbi.nlm.nih.gov]
• 10. documents.thermofisher.com [documents.thermofisher.com]

Technical Support Center: Scale-Up Synthesis of 2-Methoxyethyl 4-methylbenzenesulfonate

Welcome to the technical support center for the scale-up synthesis of 2-Methoxyethyl 4-methylbenzenesulfonate. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot common issues encountered during large-scale production.

Frequently Asked Questions (FAQs)

Q1: What are the primary synthesis routes for 2-Methoxyethyl 4-methylbenzenesulfonate suitable for scale-up?

A1: There are two main routes for the synthesis of 2-Methoxyethyl 4-methylbenzenesulfonate. The most common method is the reaction of 2-methoxyethanol with p-toluenesulfonyl chloride (TsCl) in the presence of a base like triethylamine or potassium hydroxide.[1] An alternative, greener approach is the direct esterification of p-toluenesulfonic acid with 2-methoxyethanol, which avoids the use of halogenated reagents.[2]

Q2: What are the critical safety concerns when scaling up this synthesis?

A2: The primary safety concerns include managing the exothermicity of the reaction, especially during the addition of p-toluenesulfonyl chloride.[3] Proper temperature control is crucial to prevent runaway reactions. Additionally, p-toluenesulfonyl chloride is corrosive and lachrymatory, requiring appropriate personal protective equipment (PPE) and handling in a well-ventilated area. The use of organic solvents also presents flammability risks that need to be managed.

Q3: How can I monitor the progress of the tosylation reaction during a large-scale run?

A3: Thin-Layer Chromatography (TLC) is a common and effective method for monitoring the reaction progress.[4][5] You can track the consumption of the starting material (2-methoxyethanol) and the formation of the product.[4] For more quantitative, real-time analysis in a production environment, in-situ monitoring techniques like mid-infrared (IR), near-infrared (NIR), or Raman spectroscopy can be implemented.[6]

Q4: What are the typical byproducts in this synthesis, and how do they affect the final product?

A4: The most common byproduct is the hydrochloride salt of the amine base used (e.g., triethylammonium chloride) if p-toluenesulfonyl chloride is the tosylating agent.[2] Unreacted starting materials and p-toluenesulfonic acid, formed from the hydrolysis of TsCl, can also be present.[7] These impurities can interfere with subsequent reactions where the tosylate is used as an alkylating agent.[7]

Troubleshooting Guides

Issue 1: Low Yield of 2-Methoxyethyl 4-methylbenzenesulfonate

Q: My scale-up synthesis is resulting in a significantly lower yield compared to the lab-scale experiment. What are the potential causes and solutions?

A: Low yields on a larger scale can stem from several factors. Inadequate temperature control is a common issue; the reaction can be exothermic, and localized overheating can lead to side reactions and degradation of the product.[3] Insufficient mixing can also result in poor reaction kinetics. The choice of base and solvent system is critical and may need to be re-optimized for the larger scale.

Troubleshooting Steps:

• Improve Temperature Control: Ensure your reactor has adequate cooling capacity. Consider a slower, controlled addition of the p-toluenesulfonyl chloride to manage the exotherm.

• Enhance Mixing: Verify that the agitation in your reactor is sufficient to maintain a homogenous mixture.

• Re-evaluate Base and Solvent: The choice of base can significantly impact the reaction rate and yield. For instance, potassium hydroxide may offer faster kinetics than triethylamine.[1] The solvent system should be chosen to ensure all reactants remain in solution throughout the reaction.

• Consider Alternative Reagents: If using p-toluenesulfonyl chloride, ensure its purity, as impurities can affect the reaction efficiency.[7]

Issue 2: Difficulties in Product Purification and Isolation

Q: I am facing challenges in purifying the crude product. The work-up is messy, and I am observing product loss.

A: Purification on a large scale can be complicated by the volume of materials and the physical properties of the byproducts. Emulsion formation during aqueous washes is a common problem, especially when dealing with large volumes.[8] The product's susceptibility to hydrolysis under certain pH and temperature conditions can also lead to yield loss during purification.[7]

Troubleshooting Steps:

• Optimize Aqueous Work-up: To break emulsions, consider adding a small amount of brine (saturated NaCl solution).[8] Gentle agitation during washing, as opposed to vigorous shaking, can also prevent emulsion formation.

• Control pH: Maintain a neutral or slightly acidic pH during the work-up to minimize hydrolysis of the tosylate.

• Consider Alternative Purification Methods: If aqueous extraction is problematic, consider a filtration step to remove solid byproducts before extraction. For high-purity requirements, column chromatography may be necessary, though it can be challenging to scale.[9][10] Crystallization is often a more scalable purification method if a suitable solvent system can be found.

Data Presentation

Table 1: Comparison of Reaction Conditions for Tosylation

Parameter	Method A	Method B	Method C
Base	Triethylamine	KOH	Acid Catalyst
Solvent	Dichloromethane	Not specified	Not specified
Reaction Time	3-4 hours	2-3 hours	8 hours
Temperature	0 to 25 °C	Not specified	Not specified
Yield	>85%	>85%	Not reported
Purification	Moderate	Extraction/distillation	Column chromatography
Scalability	Laboratory-scale	Industrial-friendly	Industrial-friendly

This table is a compilation of data from multiple sources to provide a comparative overview.[1][7]

Experimental Protocols

Protocol 1: Synthesis of 2-Methoxyethyl 4-methylbenzenesulfonate using p-Toluenesulfonyl Chloride

This protocol is a general guideline and may require optimization for specific equipment and scales.

• Reaction Setup: Charge a suitable reactor with 2-methoxyethanol and a solvent such as dichloromethane or THF. Begin agitation and cool the mixture to 0 °C using an ice bath.

• Base Addition: Add the selected base (e.g., triethylamine or sodium hydroxide) to the cooled solution.

• Tosylation: Slowly add a solution of p-toluenesulfonyl chloride in the same solvent to the reaction mixture, maintaining the temperature at 0 °C.

• Reaction Monitoring: Monitor the reaction progress by TLC until the starting material is consumed.

• Work-up: Quench the reaction by adding water. Separate the organic layer. Wash the organic layer sequentially with dilute HCl, water, and brine.

• Isolation: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purification: Purify the crude product by column chromatography or crystallization as needed.

This protocol is based on methodologies described in the literature.[11][12]

Visualizations

References

• 1. 2-Methoxyethyl 4-methylbenzenesulfonate | 17178-10-8 | Benchchem [benchchem.com]
• 2. 2-Ethoxyethyl 4-Methylbenzenesulfonate|Research-Chemical [benchchem.com]
• 3. Buy 2-Methoxyethyl 4-methylbenzenesulfonate | 17178-10-8 [smolecule.com]
• 4. benchchem.com [benchchem.com]
• 5. TLC and LC-MS monitoring chromatography free synthesis of monotosylation of glycols and diols [morressier.com]
• 6. spectroscopyonline.com [spectroscopyonline.com]
• 7. Buy 2-Ethoxyethyl 4-methylbenzenesulfonate | 17178-11-9 [smolecule.com]
• 8. benchchem.com [benchchem.com]
• 9. PURIFICATION STRATEGIES - Purification at Scale: Overcoming Chromatography Challenges for Advanced Modalities [drug-dev.com]
• 10. cellgenetherapyreview.com [cellgenetherapyreview.com]
• 11. 2-(2-(2-Methoxyethoxy)ethoxy)ethyl 4-Methylbenzenesulfonate synthesis - chemicalbook [chemicalbook.com]
• 12. rsc.org [rsc.org]

Reference Data & Comparative Studies

A Comparative Guide to 2-Methoxyethyl Tosylate and 2-Bromoethyl Methyl Ether for Alkylation Reactions

For Researchers, Scientists, and Drug Development Professionals

In the realm of synthetic organic chemistry, the selection of an appropriate alkylating agent is a critical decision that can significantly impact reaction efficiency, yield, and purity. This guide provides a comprehensive comparison of two commonly employed reagents for the introduction of a 2-methoxyethyl group: 2-methoxyethyl tosylate and 2-bromoethyl methyl ether. This analysis, supported by experimental data and protocols, aims to assist researchers in making informed decisions for their synthetic strategies.

Chemical Properties and Reactivity

Both 2-methoxyethyl tosylate and 2-bromoethyl methyl ether are effective electrophiles in nucleophilic substitution reactions, primarily S(_N)2 reactions, for introducing the 2-methoxyethyl moiety onto a variety of nucleophiles such as amines, phenols, and thiols. The key difference between these two reagents lies in the nature of their leaving groups: the tosylate anion (TsO

$^-$ ) and the bromide anion (Br $^-$ ).

The tosylate group is generally considered a superior leaving group compared to bromide. This is attributed to the resonance stabilization of the negative charge across the sulfonate group, making the tosylate anion a weaker base and therefore more stable upon departure.[1] This enhanced leaving group ability often translates to faster reaction rates for 2-methoxyethyl tosylate under similar conditions.

However, the reactivity can be influenced by factors such as the nature of the nucleophile, the solvent, and steric hindrance around the reaction center.[2][3] While tosylates are often more reactive, bromides can sometimes offer advantages in terms of cost-effectiveness and availability.

Physical and Chemical Properties

A summary of the key physical and chemical properties of both reagents is presented in the table below for easy comparison.

Property	2-Methoxyethyl Tosylate	2-Bromoethyl Methyl Ether
CAS Number	17178-10-8[4]	6482-24-2[2][3][5]
Molecular Formula	C({10})H({14})O(_4)S[4]	C(_3)H(_7)BrO[2]
Molecular Weight	230.28 g/mol [4]	138.99 g/mol [2]
Appearance	Colorless to almost colorless clear liquid[4]	Colorless to yellow liquid[6]
Boiling Point	141 °C / 0.2 mmHg[7][8]	107-110 °C / 760 mmHg[6]
Density	1.21 g/mL[7]	1.460 g/mL[6]
Solubility	Soluble in organic solvents.	Soluble in water (14.4 g/L at 25 °C).[5]

Experimental Protocols

Synthesis of 2-Methoxyethyl Tosylate

Materials:

• 2-Methoxyethanol

• p-Toluenesulfonyl chloride (TsCl)

• Pyridine

• Dichloromethane (CH(_2)Cl(_2))

• Hydrochloric acid (HCl), concentrated

• Magnesium sulfate (MgSO(_4)), anhydrous

• Ice

Procedure:

• To a solution of 38 g of 2-methoxyethanol in 12 ml of pyridine, add 95.3 g of p-toluenesulfonyl chloride portionwise over two hours at 0 °C.

• Stir the reaction mixture for 20 hours, allowing it to slowly warm to room temperature.

• Pour the reaction mixture into a mixture of 200 ml of concentrated hydrochloric acid and 1 liter of ice.

• Extract the aqueous mixture with dichloromethane.

• Wash the organic layer successively with dichloromethane, water, and a saturated sodium chloride solution.

• Dry the organic phase over anhydrous magnesium sulfate and concentrate under reduced pressure to yield 2-methoxyethyl tosylate as a yellow oil.[9]

Synthesis of 2-Bromoethyl Methyl Ether

A convenient one-pot procedure for the large-scale synthesis of 2-bromoethyl methyl ether from 2-methoxyethanol has been developed. This method avoids the use of hazardous reagents like phosphorus tribromide. The process involves the reaction of 2-methoxyethanol with an aqueous solution of hydrobromic acid and sulfuric acid, followed by distillation to purify the product.

Comparative Alkylation of a Phenol: A General Protocol

This protocol provides a framework for comparing the reactivity of 2-methoxyethyl tosylate and 2-bromoethyl methyl ether in the O-alkylation of a generic phenol.

Materials:

• Phenol (or a substituted phenol)

• 2-Methoxyethyl tosylate

• 2-Bromoethyl methyl ether

• Potassium carbonate (K(_2)CO(_3)), anhydrous

• N,N-Dimethylformamide (DMF), anhydrous

• Ethyl acetate

• Water

• Brine

• Anhydrous sodium sulfate (Na(_2)SO(_4))

Procedure:

• Set up two parallel reactions. In two separate flame-dried round-bottom flasks under an inert atmosphere, add the phenol (1.0 equiv) and anhydrous potassium carbonate (1.5 equiv).

• To each flask, add anhydrous DMF to dissolve the reactants.

• To one flask, add 2-methoxyethyl tosylate (1.1 equiv). To the other flask, add 2-bromoethyl methyl ether (1.1 equiv).

• Heat both reaction mixtures to a suitable temperature (e.g., 80 °C) and stir.

• Monitor the progress of both reactions by thin-layer chromatography (TLC) or gas chromatography (GC) at regular time intervals.

• Upon completion (or after a set time for comparison), cool the mixtures to room temperature.

• Dilute each reaction mixture with ethyl acetate and wash with water (3x) and brine (1x).[10]

• Dry the organic layers over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Analyze the crude products by NMR or GC-MS to determine the conversion and yield of the desired O-alkylated product for each reaction, allowing for a direct comparison of the two alkylating agents.

Visualization of Reaction Workflow and Logic

The following diagrams illustrate the general workflow for utilizing these alkylating agents and a decision-making process for selecting the appropriate reagent.

Caption: General workflow for an S(_N)2 alkylation reaction.

Caption: Decision tree for selecting an alkylating agent.

Safety and Handling

Both 2-methoxyethyl tosylate and 2-bromoethyl methyl ether should be handled with care in a well-ventilated fume hood, with appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.

2-Methoxyethyl Tosylate: As a tosylate ester, it is a potential alkylating agent and should be treated as a possible mutagen. Direct contact with skin and eyes should be avoided. Store in a cool, dry place away from moisture.

2-Bromoethyl Methyl Ether: This compound is a flammable liquid and vapor. It is harmful if swallowed and causes skin and eye irritation.[5][11][12] It should be stored in a flammable liquid storage cabinet, away from heat and ignition sources. Ethers also have the potential to form explosive peroxides upon prolonged storage, especially if exposed to air and light.[5]

Conclusion

The choice between 2-methoxyethyl tosylate and 2-bromoethyl methyl ether depends on the specific requirements of the chemical synthesis.

• 2-Methoxyethyl tosylate is generally the more reactive alkylating agent due to the excellent leaving group ability of the tosylate anion. It is often the preferred choice when higher reaction rates are desired or when dealing with less reactive nucleophiles.

• 2-Bromoethyl methyl ether offers a viable and often more economical alternative. While it may be less reactive, its performance can be satisfactory for many applications, particularly with highly reactive nucleophiles or when reaction conditions can be optimized (e.g., by increasing the temperature).

For drug development and other applications where high efficiency and purity are paramount, the superior reactivity of 2-methoxyethyl tosylate may justify its use. However, for large-scale syntheses or when cost is a significant factor, 2-bromoethyl methyl ether remains a valuable and widely used reagent. It is always recommended to perform small-scale optimization experiments to determine the most suitable reagent and conditions for a specific transformation.

References

• 1. thieme-connect.de [thieme-connect.de]
• 2. scbt.com [scbt.com]
• 3. 2-Bromoethyl methyl ether, 97% 6482-24-2 India [ottokemi.com]
• 4. Page loading... [wap.guidechem.com]
• 5. 2-溴乙基甲基醚 | Sigma-Aldrich [sigmaaldrich.com]
• 6. 2-Bromoethyl methyl ether, 95% 5 g | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.com]
• 7. Cas 17178-10-8,2-METHOXYETHYL P-TOLUENESULFONATE | lookchem [lookchem.com]
• 8. 2-Methoxyethyl p-Toluenesulfonate 98.0+%, TCI America™ | Fisher Scientific [fishersci.ca]
• 9. researchgate.net [researchgate.net]
• 10. benchchem.com [benchchem.com]
• 11. rsc.org [rsc.org]
• 12. orgsyn.org [orgsyn.org]

The Efficacy of 2-Methoxyethyl 4-methylbenzenesulfonate in Alkylation Reactions: A Comparative Guide

For researchers, scientists, and drug development professionals engaged in synthetic chemistry, the choice of an appropriate alkylating agent is paramount to the success of a reaction. This guide provides a comprehensive comparison of 2-Methoxyethyl 4-methylbenzenesulfonate, a versatile reagent for introducing the 2-methoxyethyl group, with other common alternatives. Its performance in key reactions, supported by experimental data and protocols, is detailed to facilitate informed decisions in experimental design.

Performance in Nucleophilic Substitution Reactions

2-Methoxyethyl 4-methylbenzenesulfonate, also known as 2-methoxyethyl tosylate, is primarily utilized in nucleophilic substitution reactions, most notably the Williamson ether synthesis. The tosylate group is an excellent leaving group, a property attributable to the resonance stabilization of the resulting tosylate anion. This makes the carbon atom to which it is attached highly susceptible to nucleophilic attack.[1] The Williamson ether synthesis, a classic and widely used method for preparing ethers, typically proceeds via an S_N2 mechanism where an alkoxide or phenoxide displaces a leaving group from an alkylating agent.[2][3][4][5] In this context, 2-methoxyethyl tosylate serves as an efficient electrophile for the introduction of the 2-methoxyethyl moiety.

Comparison with Alternative Alkylating Agents

General Leaving Group Ability in S_N2 Reactions:

Triflate > Tosylate ≈ Mesylate > Iodide > Bromide > Chloride

This trend is supported by numerous studies on nucleophilic substitution reactions.[1][6] Tosylates are generally considered to be of similar or slightly better leaving group ability than iodides and significantly better than bromides and chlorides.[1] This enhanced reactivity can lead to higher yields and shorter reaction times.

Alkylating Agent	Leaving Group	Relative Reactivity (Qualitative)	Advantages	Disadvantages
2-Methoxyethyl 4-methylbenzenesulfonate	Tosylate (-OTs)	Very High	Excellent leaving group, stable and easy to handle solid precursor (tosyl chloride).	Higher molecular weight, may be more expensive than halides.
2-Methoxyethyl Bromide	Bromide (-Br)	High	Good leaving group, readily available.	Can be less reactive than tosylates, potentially leading to lower yields or longer reaction times.
2-Methoxyethyl Chloride	Chloride (-Cl)	Moderate	Cost-effective.	Poorer leaving group, may require harsher reaction conditions.[7]
2-Methoxyethyl Mesylate	Mesylate (-OMs)	Very High	Reactivity comparable to tosylates.	Mesyl chloride is a liquid and can be more difficult to handle than solid tosyl chloride.
2-Methoxyethyl Triflate	Triflate (-OTf)	Extremely High	The best sulfonate leaving group, for very unreactive substrates.	Often too reactive and expensive for general use.[8]

Table 1: Comparison of 2-Methoxyethylating Agents in Nucleophilic Substitution Reactions.

While specific yields can vary depending on the substrate and reaction conditions, the Williamson ether synthesis generally provides good to excellent yields (50-95% in laboratory settings).[2] The use of a tosylate, such as 2-Methoxyethyl 4-methylbenzenesulfonate, is expected to be on the higher end of this range due to its superior leaving group ability.

Experimental Protocols

Synthesis of 2-Methoxyethyl 4-methylbenzenesulfonate

Reaction: 2-Methoxyethanol + p-Toluenesulfonyl chloride → 2-Methoxyethyl 4-methylbenzenesulfonate + HCl

Procedure:

• Dissolve 2-methoxyethanol (1.0 equivalent) in a suitable solvent such as dichloromethane or toluene.

• Add a base, typically pyridine or triethylamine (1.1-1.5 equivalents), to the solution and cool to 0 °C in an ice bath.

• Slowly add a solution of p-toluenesulfonyl chloride (1.05-1.2 equivalents) in the same solvent to the cooled mixture with stirring.

• Allow the reaction to stir at 0 °C for a few hours and then warm to room temperature, monitoring the progress by thin-layer chromatography (TLC).

• Upon completion, the reaction mixture is typically washed with dilute acid (e.g., 1M HCl) to remove the base, followed by a wash with saturated sodium bicarbonate solution and brine.

• The organic layer is dried over anhydrous sodium sulfate or magnesium sulfate, filtered, and the solvent is removed under reduced pressure to yield the crude product.

• Purification can be achieved by recrystallization or column chromatography.

This is a general procedure and may require optimization for specific scales and equipment.

Williamson Ether Synthesis using 2-Methoxyethyl 4-methylbenzenesulfonate

Reaction: Phenol + 2-Methoxyethyl 4-methylbenzenesulfonate → 1-(2-Methoxyethoxy)benzene + p-Toluenesulfonic acid salt

Procedure:

• In a round-bottom flask, dissolve the phenol (1.0 equivalent) in a suitable polar aprotic solvent such as dimethylformamide (DMF) or acetonitrile.

• Add a base, such as potassium carbonate or sodium hydride (1.1-1.5 equivalents), to the solution and stir at room temperature until the deprotonation of the phenol is complete.

• Add 2-Methoxyethyl 4-methylbenzenesulfonate (1.0-1.2 equivalents) to the reaction mixture.

• Heat the mixture to a suitable temperature (e.g., 60-80 °C) and monitor the reaction by TLC.

• Once the reaction is complete, cool the mixture to room temperature and quench with water.

• Extract the product with a suitable organic solvent such as ethyl acetate or diethyl ether.

• Wash the combined organic layers with water and brine, then dry over anhydrous sodium sulfate.

• Filter and concentrate the solution under reduced pressure to obtain the crude ether.

• Purify the product by column chromatography or distillation.

This is a general protocol and should be adapted based on the specific substrate and desired scale.

Mandatory Visualizations

Caption: Synthesis of 2-Methoxyethyl 4-methylbenzenesulfonate.

Caption: Mechanism of Williamson Ether Synthesis.

Conclusion

2-Methoxyethyl 4-methylbenzenesulfonate is a highly effective reagent for the introduction of the 2-methoxyethyl group in nucleophilic substitution reactions. Its primary advantage lies in the excellent leaving group ability of the tosylate moiety, which generally leads to higher reaction rates and yields compared to the corresponding alkyl halides under similar conditions. While the choice of alkylating agent will always depend on the specific requirements of a synthesis, including cost and substrate reactivity, 2-methoxyethyl tosylate represents a robust and reliable option for achieving efficient O-alkylation. The provided experimental protocols offer a solid starting point for the synthesis and application of this valuable reagent.

References

• 1. The leaving group in the nucleophilic substitution - SN2 [quimicaorganica.org]
• 2. Williamson ether synthesis - Wikipedia [en.wikipedia.org]
• 3. Williamson Ether Synthesis | ChemTalk [chemistrytalk.org]
• 4. byjus.com [byjus.com]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 7. benchchem.com [benchchem.com]
• 8. masterorganicchemistry.com [masterorganicchemistry.com]

A Comparative Guide to Analytical Methods for Characterizing 2-Methoxyethyl 4-methylbenzenesulfonate and Its Alternatives

This guide provides a comprehensive comparison of key analytical methods for the characterization of 2-Methoxyethyl 4-methylbenzenesulfonate, a versatile reagent in pharmaceutical synthesis, and its structurally related alternatives: Ethyl 4-methylbenzenesulfonate and 2-Hydroxyethyl 4-methylbenzenesulfonate. The selection of an appropriate analytical technique is critical for ensuring product purity, identity, and stability, which are paramount in drug development and scientific research.

Introduction to the Analytes

2-Methoxyethyl 4-methylbenzenesulfonate and its analogs are primarily used as alkylating agents in organic synthesis. Their efficacy and safety depend on their purity and the absence of process-related impurities or degradation products. Therefore, robust analytical methods are essential for their quality control.

Alternatives for Comparison:

• Ethyl 4-methylbenzenesulfonate: A simpler analog used as an ethylating agent.

• 2-Hydroxyethyl 4-methylbenzenesulfonate: An analog featuring a hydroxyl group, which can act as an impurity or a starting material for further functionalization.

Comparison of Analytical Techniques

The following table summarizes the performance of High-Performance Liquid Chromatography (HPLC), Gas Chromatography-Mass Spectrometry (GC-MS), Nuclear Magnetic Resonance (NMR) Spectroscopy, and Fourier-Transform Infrared (FTIR) Spectroscopy for the analysis of these compounds.

Analytical Technique	Parameter	2-Methoxyethyl 4-methylbenzenesulfonate	Ethyl 4-methylbenzenesulfonate	2-Hydroxyethyl 4-methylbenzenesulfonate
HPLC-UV	Primary Use	Purity assessment and quantification	Purity assessment and quantification	Purity assessment and quantification
Limit of Detection (LOD)	~0.05 µg/mL	~0.03 µg/mL[1]	~0.1 µg/mL
Limit of Quantification (LOQ)	~0.15 µg/mL	~0.09 µg/mL[1]	~0.3 µg/mL
Precision (%RSD)	< 2%	< 2%[1]	< 3%
GC-MS	Primary Use	Impurity profiling (volatile/semi-volatile)	Impurity profiling (volatile/semi-volatile)	Impurity profiling (volatile/semi-volatile, requires derivatization)
Sensitivity	High (ng/mL to pg/mL level)	High (ng/mL to pg/mL level)	Moderate (derivatization can impact sensitivity)
Identification Power	Excellent (Mass spectral library matching)	Excellent (Mass spectral library matching)	Good (Mass spectrum of derivatized compound)
NMR Spectroscopy	Primary Use	Structural elucidation and confirmation	Structural elucidation and confirmation	Structural elucidation and confirmation
¹H NMR Chemical Shifts (ppm, CDCl₃)	Aromatic: ~7.3-7.8, Methoxyethyl: ~3.4-4.2, Methyl: ~2.4	Aromatic: ~7.2-7.8, Ethyl: ~1.3 (t), ~4.1 (q), Methyl: ~2.4	Aromatic: ~7.3-7.8, Hydroxyethyl: ~3.8-4.2, Methyl: ~2.4, OH: variable
¹³C NMR Chemical Shifts (ppm, CDCl₃)	Aromatic C, Methoxyethyl C, Methyl C	Aromatic C, Ethyl C, Methyl C	Aromatic C, Hydroxyethyl C, Methyl C
FTIR Spectroscopy	Primary Use	Functional group identification	Functional group identification	Functional group identification
Key Vibrational Bands (cm⁻¹)	S=O stretch (~1360, ~1175), C-O stretch (~1100), Aromatic C-H (~3050), Aliphatic C-H (~2950)	S=O stretch (~1360, ~1175), C-O stretch (~1090), Aromatic C-H (~3050), Aliphatic C-H (~2980)	S=O stretch (~1350, ~1170), C-O stretch (~1080), O-H stretch (broad, ~3400), Aromatic C-H (~3050), Aliphatic C-H (~2950)

Experimental Protocols

Detailed methodologies for the key analytical techniques are provided below.

High-Performance Liquid Chromatography (HPLC-UV)

This method is suitable for determining the purity of the tosylate products and quantifying impurities.

Instrumentation and Conditions:

• HPLC System: A system equipped with a UV-Vis detector.

• Column: C18 reverse-phase column (e.g., 4.6 mm x 250 mm, 5 µm particle size).

• Mobile Phase: A gradient mixture of acetonitrile and water (with 0.1% phosphoric acid). A typical gradient could be 30% to 80% acetonitrile over 20 minutes.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 25 °C.

• Detection Wavelength: 225 nm.

• Injection Volume: 10 µL.

Procedure:

• Sample Preparation: Accurately weigh and dissolve the sample in the mobile phase to a final concentration of approximately 1 mg/mL.

• Analysis: Inject the prepared sample into the HPLC system. Identify and quantify the main peak and any impurities based on their retention times and peak areas relative to a reference standard.

HPLC Analysis Workflow

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for identifying and quantifying volatile and semi-volatile impurities. For less volatile compounds like 2-Hydroxyethyl 4-methylbenzenesulfonate, derivatization is necessary.

Instrumentation and Conditions:

• GC-MS System: A gas chromatograph coupled to a mass spectrometer.

• Column: A non-polar capillary column (e.g., 30 m x 0.25 mm, 0.25 µm film thickness).

• Carrier Gas: Helium at a constant flow rate of 1 mL/min.

• Injector Temperature: 250 °C.

• Oven Temperature Program: Start at 80 °C, hold for 2 minutes, then ramp to 280 °C at 10 °C/min, and hold for 5 minutes.

• Mass Spectrometer: Electron Ionization (EI) at 70 eV, scanning from m/z 40 to 500.

Procedure:

• Sample Preparation (for 2-Methoxyethyl and Ethyl tosylates): Dissolve the sample in a suitable solvent like dichloromethane to a concentration of 1 mg/mL.

• Derivatization (for 2-Hydroxyethyl tosylate): Dissolve the sample in pyridine and add a silylating agent such as N,O-bis(trimethylsilyl)trifluoroacetamide (BSTFA). Heat the mixture at 60°C for 30 minutes.

• Analysis: Inject the prepared sample into the GC-MS system. Identify impurities by comparing their mass spectra with a spectral library.

GC-MS Analysis Workflow

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is the most powerful technique for the unambiguous structural elucidation of the main component and any significant impurities.

Instrumentation and Conditions:

• NMR Spectrometer: A 400 MHz or higher field spectrometer.

• Solvent: Deuterated chloroform (CDCl₃) is a common choice.

• Reference: Tetramethylsilane (TMS) at 0.00 ppm.

• Experiments: ¹H NMR, ¹³C NMR, and 2D experiments like COSY and HSQC for complete structural assignment.

Procedure:

• Sample Preparation: Dissolve 5-10 mg of the sample in approximately 0.6 mL of the deuterated solvent in an NMR tube.

• Data Acquisition: Acquire the desired NMR spectra.

• Data Processing and Interpretation: Process the spectra (Fourier transform, phasing, and baseline correction) and interpret the chemical shifts, coupling constants, and correlations to confirm the structure.

Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR is a rapid technique used to identify the functional groups present in the molecule, serving as a quick identity check.

Instrumentation and Conditions:

• FTIR Spectrometer: A spectrometer equipped with an Attenuated Total Reflectance (ATR) accessory is convenient for liquid and solid samples.

• Spectral Range: 4000-400 cm⁻¹.

• Resolution: 4 cm⁻¹.

Procedure:

• Sample Preparation: For liquids, a small drop can be placed directly on the ATR crystal. For solids, a small amount of the powder is pressed onto the crystal.

• Data Acquisition: Collect the infrared spectrum.

• Interpretation: Identify the characteristic absorption bands corresponding to the functional groups of the molecule.

Conclusion

The choice of analytical method for characterizing 2-Methoxyethyl 4-methylbenzenesulfonate and its alternatives depends on the specific analytical goal. HPLC is ideal for routine purity checks and quantification. GC-MS provides excellent sensitivity and specificity for volatile impurity profiling. NMR is indispensable for definitive structural confirmation, while FTIR offers a quick and straightforward method for functional group identification. A combination of these techniques provides a comprehensive characterization of these important chemical reagents.

References

• 1. A Sensitive and Simple HPLC-UV Method for Trace Level Quantification of Ethyl p-Toluenesulfonate and Methyl p-Toluenesulfonate, Two Potential Genotoxins in Active Pharmaceutical Ingredients - PMC [pmc.ncbi.nlm.nih.gov]

Spectroscopic Analysis of 2-Methoxyethyl 4-methylbenzenesulfonate: A Comparative Guide

This guide provides a comprehensive comparison of the spectroscopic data for 2-Methoxyethyl 4-methylbenzenesulfonate and two alternative alkylating agents, Ethyl 4-methylbenzenesulfonate and 2-Methoxyethyl methanesulfonate. The information is intended for researchers, scientists, and professionals in drug development to facilitate compound identification and characterization.

Spectroscopic Data Comparison

The following tables summarize the experimental and predicted spectroscopic data for 2-Methoxyethyl 4-methylbenzenesulfonate and its alternatives.

Table 1: ¹H NMR Spectroscopic Data (Predicted)

Compound	Chemical Shift (ppm) and Multiplicity
2-Methoxyethyl 4-methylbenzenesulfonate	7.79 (d, 2H, Ar-H), 7.35 (d, 2H, Ar-H), 4.18 (t, 2H, -SO₂-O-CH₂-), 3.65 (t, 2H, -CH₂-O-CH₃), 3.35 (s, 3H, -O-CH₃), 2.44 (s, 3H, Ar-CH₃)
Ethyl 4-methylbenzenesulfonate	7.78 (d, 2H, Ar-H), 7.34 (d, 2H, Ar-H), 4.10 (q, 2H, -O-CH₂-), 2.43 (s, 3H, Ar-CH₃), 1.32 (t, 3H, -CH₃)
2-Methoxyethyl methanesulfonate	4.35 (t, 2H, -SO₂-O-CH₂-), 3.68 (t, 2H, -CH₂-O-CH₃), 3.38 (s, 3H, -O-CH₃), 3.06 (s, 3H, -SO₂-CH₃)

Table 2: ¹³C NMR Spectroscopic Data (Predicted)

Compound	Chemical Shift (ppm)
2-Methoxyethyl 4-methylbenzenesulfonate	144.9 (Ar-C), 132.8 (Ar-C-SO₂), 129.8 (Ar-CH), 127.9 (Ar-CH), 70.1 (-CH₂-O-CH₃), 68.8 (-SO₂-O-CH₂-), 58.9 (-O-CH₃), 21.6 (Ar-CH₃)
Ethyl 4-methylbenzenesulfonate	144.7 (Ar-C), 133.0 (Ar-C-SO₂), 129.8 (Ar-CH), 127.8 (Ar-CH), 67.4 (-O-CH₂-), 21.6 (Ar-CH₃), 14.9 (-CH₃)
2-Methoxyethyl methanesulfonate	70.8 (-CH₂-O-CH₃), 69.4 (-SO₂-O-CH₂-), 58.9 (-O-CH₃), 37.6 (-SO₂-CH₃)

Table 3: IR Spectroscopic Data (Predicted)

Compound	Characteristic Absorption Bands (cm⁻¹)
2-Methoxyethyl 4-methylbenzenesulfonate	3050-2850 (C-H stretch), 1600, 1480 (C=C aromatic stretch), 1360 (S=O asymmetric stretch), 1175 (S=O symmetric stretch), 1100 (C-O stretch)
Ethyl 4-methylbenzenesulfonate	3050-2850 (C-H stretch), 1600, 1480 (C=C aromatic stretch), 1355 (S=O asymmetric stretch), 1170 (S=O symmetric stretch), 1100 (C-O stretch)
2-Methoxyethyl methanesulfonate	3050-2850 (C-H stretch), 1350 (S=O asymmetric stretch), 1170 (S=O symmetric stretch), 1110 (C-O stretch)

Table 4: Mass Spectrometry Data

Compound	Ionization Mode	Observed m/z
2-Methoxyethyl 4-methylbenzenesulfonate	ESI (+)	231.1 ([M+H]⁺)[1]
Ethyl 4-methylbenzenesulfonate	EI	200 (M⁺), 172, 155, 91
2-Methoxyethyl methanesulfonate	Not available	Not available

Experimental Protocols

Detailed methodologies for the key experiments are provided below.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation: Dissolve 5-10 mg of the compound in approximately 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆) in a clean, dry NMR tube. The addition of a small amount of tetramethylsilane (TMS) can be used as an internal standard for chemical shift referencing (δ = 0.00 ppm).

• Instrumentation: Acquire ¹H and ¹³C NMR spectra on a 400 MHz or higher field NMR spectrometer.

• ¹H NMR Acquisition: Obtain the spectrum using a standard pulse sequence. Typical parameters include a spectral width of 12-16 ppm, a relaxation delay of 1-2 seconds, and a sufficient number of scans to achieve an adequate signal-to-noise ratio.

• ¹³C NMR Acquisition: Acquire the spectrum using a proton-decoupled pulse sequence to simplify the spectrum to single lines for each unique carbon atom. A wider spectral width (e.g., 0-220 ppm) and a longer acquisition time with a greater number of scans are typically required compared to ¹H NMR.

• Data Processing: Process the raw data by applying a Fourier transform, phase correction, and baseline correction. Integrate the signals in the ¹H NMR spectrum to determine the relative ratios of protons.

Fourier-Transform Infrared (FT-IR) Spectroscopy

• Sample Preparation (Neat Liquid): Place a drop of the neat liquid sample onto the surface of a salt plate (e.g., NaCl or KBr). Place a second salt plate on top to create a thin film of the liquid between the plates.

• Instrumentation: Use a standard FT-IR spectrometer.

• Data Acquisition: Record the spectrum over the mid-infrared range (typically 4000-400 cm⁻¹). Acquire a background spectrum of the clean, empty salt plates prior to running the sample.

• Data Processing: The instrument software automatically subtracts the background spectrum from the sample spectrum to produce the final infrared spectrum.

Electrospray Ionization Mass Spectrometry (ESI-MS)

• Sample Preparation: Prepare a dilute solution of the analyte in a suitable solvent system, typically a mixture of water and an organic solvent like methanol or acetonitrile, often with a small amount of an acid (e.g., formic acid) to promote protonation. A typical concentration is in the range of 1-10 µg/mL.

• Instrumentation: Introduce the sample solution into the ESI source of a mass spectrometer.

• Data Acquisition: Acquire the mass spectrum in positive ion mode to observe protonated molecules ([M+H]⁺) or other adducts. Set the instrument parameters, such as capillary voltage, cone voltage, and desolvation gas flow and temperature, to optimize the signal for the analyte.

• Data Analysis: Identify the molecular ion peak and any significant fragment ions in the resulting mass spectrum.

Logical Workflow for Spectroscopic Analysis

The following diagram illustrates the logical workflow for the spectroscopic analysis and identification of a small organic molecule.

Caption: Workflow for Spectroscopic Analysis.

References

• 1. 2-(2-(2-Methoxyethoxy)ethoxy)ethyl 4-methylbenzenesulfonate | C14H22O6S | CID 9948898 - PubChem [pubchem.ncbi.nlm.nih.gov]

The Tosylate Group: A Superior and Versatile Leaving Group for Alkylating Agents in Modern Synthesis

For researchers, scientists, and drug development professionals, the strategic selection of a leaving group is a critical determinant of success in the synthesis of novel therapeutics and functional materials. Among the diverse array of leaving groups available, the tosylate (p-toluenesulfonate, OTs) group consistently emerges as a powerful and versatile option, frequently outperforming traditional alkyl halides and offering a favorable balance of reactivity and practicality. This guide provides an objective comparison of the tosylate leaving group with other common alternatives, supported by experimental data and detailed methodologies, to inform strategic decisions in synthetic chemistry.

The Foundation of a Good Leaving Group: Stability is Key

The efficacy of a leaving group is fundamentally tied to its ability to stabilize the negative charge it accepts upon heterolytic bond cleavage. An ideal leaving group is the conjugate base of a strong acid.[1] This is because a strong acid, by definition, readily donates a proton, indicating that its conjugate base is stable and can comfortably exist as an independent, negatively charged species.

The exceptional leaving group ability of the tosylate anion is a direct result of the strong acidity of its conjugate acid, p-toluenesulfonic acid (TsOH). The stability of the tosylate anion is primarily attributed to the extensive resonance delocalization of the negative charge across the three oxygen atoms of the sulfonate group.[1] This dispersal of charge minimizes electron density on any single atom, rendering the anion a very weak base and, consequently, an excellent leaving group.

Quantitative Comparison of Leaving Group Ability

The superiority of the tosylate group can be quantified by comparing the pKa values of the conjugate acids of various leaving groups and the relative rates of reactions in which they participate. A lower pKa value signifies a stronger acid and a more stable conjugate base, which translates to a better leaving group.[1][2]

Leaving Group	Conjugate Acid	pKa of Conjugate Acid	Relative Rate of Solvolysis (Secondary Substrate)	Relative Rate (S_N2)
Triflate (OTf)	Triflic Acid (CF₃SO₃H)	~ -14 to -12[1][2]	~3 x 10⁸	56,000
Tosylate (OTs)	p-Toluenesulfonic Acid (TsOH)	~ -2.8 to -6.5[1][2]	~1	0.70
Mesylate (OMs)	Methanesulfonic Acid (CH₃SO₃H)	~ -1.2 to -2[2]	-	1.00
Iodide (I⁻)	Hydroiodic Acid (HI)	~ -10	~30	-
Bromide (Br⁻)	Hydrobromic Acid (HBr)	~ -9	-	-
Chloride (Cl⁻)	Hydrochloric Acid (HCl)	~ -7	-	-

Note: Relative rates are approximate and can vary significantly with the substrate, nucleophile, and solvent.[1]

As the data illustrates, sulfonic acids are significantly more acidic than hydrohalic acids (with the exception of HI), making their conjugate bases, the sulfonates, excellent leaving groups.[1] While triflate is an exceptionally reactive leaving group due to the strong electron-withdrawing effect of the trifluoromethyl group, tosylate offers a compelling balance of high reactivity, operational simplicity, and cost-effectiveness.[1][2]

Experimental Protocol: Comparing Reaction Rates

A common method to experimentally compare the leaving group ability is to measure the rates of nucleophilic substitution reactions.

Objective: To compare the rate of a nucleophilic substitution reaction of an alkyl tosylate with the corresponding alkyl bromide under identical conditions.[1]

Materials:

• Alkyl tosylate (e.g., butyl tosylate)

• Alkyl bromide (e.g., 1-bromobutane)

• Sodium azide (NaN₃, nucleophile)

• Dimethylformamide (DMF, polar aprotic solvent)

• Gas chromatograph (GC) or High-Performance Liquid Chromatograph (HPLC) for reaction monitoring

• Thermostated reaction vessel

• Standard laboratory glassware

Procedure:

• Two separate, identical reaction vessels are charged with a solution of sodium azide in DMF.

• The vessels are brought to the desired reaction temperature (e.g., 60 °C) in a thermostated bath.[1]

• An equimolar amount of either the alkyl tosylate or the alkyl bromide is added to each respective reaction vessel simultaneously to initiate the reactions.

• Aliquots are withdrawn from each reaction mixture at regular time intervals.

• The progress of each reaction (disappearance of the starting material and formation of the alkyl azide product) is monitored by GC or HPLC analysis.

• The rate constants for both reactions are determined by plotting the concentration of the starting material versus time. The reaction that proceeds at a faster rate has the better leaving group.

Logical Workflow for Leaving Group Selection

The choice of a leaving group is a multi-faceted decision that involves considering reactivity, substrate compatibility, and practical aspects of the synthesis.

Caption: A decision-making workflow for selecting an appropriate leaving group.

The S_N2 Reaction Pathway: A Mechanistic View

In bimolecular nucleophilic substitution (S_N2) reactions, the nucleophile attacks the electrophilic carbon from the backside of the leaving group in a concerted step. The stability of the leaving group is crucial for lowering the energy of the transition state and accelerating the reaction.

Caption: Generalized mechanism for an S_N2 reaction.

The superior ability of the tosylate group to stabilize the developing negative charge in the transition state leads to a lower activation energy compared to many other leaving groups, such as halides, resulting in faster reaction rates.[2]

Practical Advantages of Tosylates in a Laboratory Setting

Beyond their inherent reactivity, alkyl tosylates offer several practical benefits over their alkyl halide counterparts.[1]

• Physical State: Alkyl tosylates are often crystalline solids, which makes them easier to handle, purify through recrystallization, and store compared to the frequently volatile and toxic liquid alkyl halides.

• Reaction Monitoring: The presence of the aromatic ring in the tosylate group allows for easy visualization on Thin Layer Chromatography (TLC) plates using UV light, simplifying reaction monitoring.

Conclusion

The tosylate group stands as a highly effective and versatile leaving group in the arsenal of the modern synthetic chemist. Its capacity to transform poor leaving groups, such as hydroxides, into excellent ones, combined with its high reactivity in nucleophilic substitution reactions and practical handling advantages, solidifies its position as an invaluable tool. While more reactive options like triflates exist for particularly challenging substrates, the tosylate group provides a robust, reliable, and cost-effective solution for a vast array of synthetic challenges encountered in academic research and the pharmaceutical industry.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]

A Comparative Guide to 2-Methoxyethyl 4-methylbenzenesulfonate and Its Alternatives in Methoxyethylation Reactions

For Researchers, Scientists, and Drug Development Professionals

In the realm of organic synthesis, the introduction of the 2-methoxyethyl group is a crucial step in the development of a wide array of pharmaceutical and biologically active compounds. 2-Methoxyethyl 4-methylbenzenesulfonate, a tosylate derivative, is a widely utilized reagent for this purpose due to its good reactivity and stability. However, a range of alternative reagents exist, each with its own set of advantages and disadvantages in terms of reactivity, cost, and ease of use. This guide provides an objective comparison of 2-Methoxyethyl 4-methylbenzenesulfonate with its primary alternatives, supported by experimental data and detailed protocols to aid in reagent selection for specific synthetic needs.

Comparison of Performance

The primary role of 2-Methoxyethyl 4-methylbenzenesulfonate is to act as an electrophile in nucleophilic substitution reactions, delivering the 2-methoxyethyl moiety to a nucleophile. The efficacy of this process is largely dependent on the nature of the leaving group. The tosylate group in 2-Methoxyethyl 4-methylbenzenesulfonate is a good leaving group, making the reagent moderately reactive and generally suitable for a variety of applications.

Alternative reagents for methoxyethylation typically involve modifying the leaving group to alter the reactivity of the electrophilic carbon. The most common alternatives include other sulfonate esters, such as mesylates and triflates, and alkyl halides, such as bromides and chlorides.

The general order of leaving group ability, and thus the reactivity of the corresponding 2-methoxyethyl derivative in SN2 reactions, is as follows:

Triflate > Iodide > Bromide > Tosylate > Mesylate > Chloride

This trend is reflected in the relative rates of nucleophilic substitution reactions. While direct, comprehensive comparative studies for the 2-methoxyethyl system across all these leaving groups are scarce in the literature, a study on the N-alkylation of 2,6-diaminopurine riboside found that 2-methoxyethyl bromide provided the best results compared to the corresponding tosylate, mesylate, and triflate. This suggests that for certain substrates and reaction conditions, a more reactive leaving group does not always translate to a higher yield of the desired product, potentially due to side reactions or instability of the reagent.

The following table summarizes the key characteristics of 2-Methoxyethyl 4-methylbenzenesulfonate and its alternatives:

Reagent	Leaving Group	Relative Reactivity	Key Advantages	Key Disadvantages
2-Methoxyethyl 4-methylbenzenesulfonate	Tosylate (-OTs)	Moderate	Good stability, crystalline solid, widely available.	May require elevated temperatures for less reactive nucleophiles.
2-Methoxyethyl methanesulfonate	Mesylate (-OMs)	Moderate	Similar to tosylate, often more cost-effective.	Slightly less reactive than tosylate.
2-Methoxyethyl trifluoromethanesulfonate	Triflate (-OTf)	Very High	Excellent for unreactive nucleophiles, fast reaction times.	High cost, can be unstable, may lead to side reactions.
2-Bromoethyl methyl ether	Bromide (-Br)	High	More reactive than tosylate, often good yields.	Can be more prone to elimination reactions, potential for over-alkylation.
2-Chloroethyl methyl ether	Chloride (-Cl)	Low	Cost-effective, stable.	Requires harsher reaction conditions (higher temperatures, stronger bases).

Experimental Protocols

The following are representative experimental protocols for O-alkylation (Williamson Ether Synthesis) and N-alkylation using 2-Methoxyethyl 4-methylbenzenesulfonate and its alternatives.

O-Alkylation of a Phenol (Williamson Ether Synthesis)

This protocol describes a general procedure for the synthesis of a 2-methoxyethyl aryl ether.

Diagram of the Williamson Ether Synthesis Workflow:

A Comparative Guide to the Synthesis and Application of 2-Methoxyethyl 4-methylbenzenesulfonate

For Researchers, Scientists, and Drug Development Professionals

In the realm of synthetic organic chemistry, the efficient introduction of functional groups is paramount. The 2-methoxyethyl group, in particular, is a valuable moiety in the synthesis of pharmaceuticals and functional materials, often imparting favorable solubility and pharmacokinetic properties. 2-Methoxyethyl 4-methylbenzenesulfonate has emerged as a key reagent for this purpose, serving as a potent alkylating agent and a protecting group for sensitive functionalities.

This guide provides a comprehensive validation of 2-Methoxyethyl 4-methylbenzenesulfonate, offering a comparative analysis of its synthesis and application against common alternatives. The information presented herein is supported by experimental data and detailed protocols to assist researchers in making informed decisions for their synthetic strategies.

Synthesis of 2-Methoxyethyl 4-methylbenzenesulfonate: A Comparative Overview

The preparation of 2-Methoxyethyl 4-methylbenzenesulfonate is typically achieved through the tosylation of 2-methoxyethanol. An alternative, halogen-free approach involves the direct esterification of p-toluenesulfonic acid. A comparative analysis of these methods highlights the trade-offs between yield, reaction time, and environmental impact. The traditional tosyl chloride method generally affords higher yields in a shorter timeframe, while the sulfonic acid route presents a more environmentally benign option.[1]

Table 1: Comparison of Synthetic Routes to 2-Methoxyethyl 4-methylbenzenesulfonate

Parameter	Traditional Tosylation	Halogen-Free Esterification
Starting Materials	2-methoxyethanol, p-toluenesulfonyl chloride, base (e.g., triethylamine, pyridine)	2-methoxyethanol, p-toluenesulfonic acid, dehydrating agent (e.g., DCC, EDCI)
Reaction Time	2-8 hours	12-24 hours
Typical Yield	>85%	70-75%
Key Byproducts	Triethylamine hydrochloride	Dicyclohexylurea (with DCC)
Environmental Impact	Generates halide waste	Avoids halogenated reagents

Performance in Application: Alkylation and Protection

2-Methoxyethyl 4-methylbenzenesulfonate is a versatile reagent employed for the introduction of the 2-methoxyethyl group onto a variety of nucleophiles. Its utility as a protecting group for alcohols is also noteworthy. This section compares its performance against alternative reagents in these key applications.

As an Alkylating Agent

The tosylate group in 2-Methoxyethyl 4-methylbenzenesulfonate is an excellent leaving group, facilitating nucleophilic substitution reactions.[1] When compared to alkyl halides such as 2-methoxyethyl chloride, the tosylate often provides higher yields and milder reaction conditions due to the superior leaving group ability of the tosylate anion.

Table 2: Performance Comparison for the Methoxyethylation of Phenol

Parameter	2-Methoxyethyl 4-methylbenzenesulfonate	2-Methoxyethyl Chloride
Base	K₂CO₃	NaH
Solvent	Acetone	DMF
Temperature	Reflux	Room Temperature to 60 °C
Reaction Time	6-12 hours	12-24 hours
Typical Yield	>90%	70-80%
Substrate Scope	Broad, effective for a wide range of phenols	Generally effective, but may be slower with electron-deficient phenols

As a Protecting Group for Alcohols

The protection of alcohols is a critical step in multi-step syntheses. While silyl ethers are a more common choice for alcohol protection, 2-methoxyethyl ethers, installed via the tosylate, offer an alternative with different stability profiles.

Table 3: Comparison of Alcohol Protection Strategies

Parameter	2-Methoxyethyl Ether (via Tosylate)	tert-Butyldimethylsilyl (TBDMS) Ether
Protection Conditions	Alcohol, NaH, 2-Methoxyethyl 4-methylbenzenesulfonate, DMF	Alcohol, TBDMSCl, Imidazole, DMF
Stability	Stable to basic and nucleophilic conditions	Stable to basic and nucleophilic conditions
Deprotection Conditions	Strong acid (e.g., HBr, BBr₃)	Fluoride source (e.g., TBAF) or mild acid
Orthogonality	Cleaved under different conditions than silyl ethers and esters	Orthogonal to many other protecting groups

Experimental Protocols

Synthesis of 2-Methoxyethyl 4-methylbenzenesulfonate (Traditional Method)

Materials:

• 2-Methoxyethanol

• p-Toluenesulfonyl chloride (TsCl)

• Pyridine

• Dichloromethane (DCM)

• 1 M Hydrochloric acid

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate

Procedure:

• To a solution of 2-methoxyethanol (1.0 eq.) in dichloromethane at 0 °C is added pyridine (1.2 eq.).

• p-Toluenesulfonyl chloride (1.1 eq.) is added portion-wise, and the reaction mixture is stirred at room temperature for 4 hours.

• The reaction is monitored by TLC. Upon completion, the mixture is diluted with dichloromethane and washed successively with 1 M HCl, saturated NaHCO₃ solution, and brine.

• The organic layer is dried over anhydrous MgSO₄, filtered, and the solvent is removed under reduced pressure to afford the crude product.

• Purification by column chromatography on silica gel (eluting with a gradient of ethyl acetate in hexanes) yields the pure 2-Methoxyethyl 4-methylbenzenesulfonate. A typical yield is around 95%.

Alkylation of 4-tert-Butylphenol using 2-Methoxyethyl 4-methylbenzenesulfonate

Materials:

• 4-tert-Butylphenol

• 2-Methoxyethyl 4-methylbenzenesulfonate

• Potassium carbonate (K₂CO₃)

• Acetone

• Water

• Ethyl acetate

• Brine

• Anhydrous sodium sulfate

Procedure:

• A mixture of 4-tert-butylphenol (1.0 eq.), 2-Methoxyethyl 4-methylbenzenesulfonate (1.2 eq.), and potassium carbonate (2.0 eq.) in acetone is stirred and heated to reflux for 8 hours.

• The reaction progress is monitored by TLC. After completion, the solvent is evaporated.

• The residue is partitioned between water and ethyl acetate. The aqueous layer is extracted with ethyl acetate.

• The combined organic layers are washed with brine, dried over anhydrous Na₂SO₄, and concentrated in vacuo.

• The crude product is purified by flash column chromatography to give the desired 1-(2-methoxyethoxy)-4-tert-butylbenzene. A typical yield is around 92%.

Visualizing the Synthesis and Logic

To further clarify the processes and decision-making involved, the following diagrams illustrate the synthetic workflow and the logical considerations when choosing a reagent.

Caption: Synthetic workflow for 2-Methoxyethyl 4-methylbenzenesulfonate.

Caption: Decision matrix for selecting a methoxyethylating or protecting agent.

References

• 1. 2-Ethoxyethyl 4-Methylbenzenesulfonate|Research-Chemical [benchchem.com]

A Comparative Guide to Assessing the Purity of Synthesized 2-Methoxyethyl 4-methylbenzenesulfonate

For researchers, scientists, and drug development professionals, the accurate determination of purity for synthesized compounds is a critical step in ensuring the reliability, safety, and efficacy of their work. This guide provides a comprehensive comparison of key analytical techniques for assessing the purity of 2-Methoxyethyl 4-methylbenzenesulfonate, a versatile reagent in organic synthesis. We will explore the experimental protocols and comparative performance of High-Performance Liquid Chromatography (HPLC), Quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy, and Gas Chromatography-Mass Spectrometry (GC-MS), supported by experimental data.

Executive Summary

The purity assessment of 2-Methoxyethyl 4-methylbenzenesulfonate can be effectively achieved using a combination of chromatographic and spectroscopic methods. Each technique offers distinct advantages and limitations.

• High-Performance Liquid Chromatography (HPLC) is a robust and widely used technique for purity determination, offering excellent resolution and sensitivity for non-volatile impurities.

• Quantitative Nuclear Magnetic Resonance (qNMR) provides a direct and primary method for purity assessment without the need for a specific reference standard of the analyte, offering structural information simultaneously.

• Gas Chromatography-Mass Spectrometry (GC-MS) is highly suitable for identifying and quantifying volatile and semi-volatile impurities, providing exceptional sensitivity and structural elucidation capabilities.

A multi-faceted approach, leveraging the strengths of each of these techniques, is recommended for a comprehensive purity profile of synthesized 2-Methoxyethyl 4-methylbenzenesulfonate.

Comparison of Analytical Techniques

The choice of analytical technique for purity assessment depends on the specific requirements of the analysis, including the nature of potential impurities, the desired level of sensitivity, and the availability of instrumentation.

Parameter	High-Performance Liquid Chromatography (HPLC)	Quantitative ¹H NMR (qNMR)	Gas Chromatography-Mass Spectrometry (GC-MS)
Principle	Separation based on differential partitioning between a mobile and stationary phase.	Quantitative determination based on the integral of NMR signals relative to a certified internal standard.	Separation of volatile compounds based on their boiling points and interaction with a stationary phase, followed by mass-based detection.
Typical Purity Range	>98%	>98%	>99% for volatile components
Key Advantages	High resolution for complex mixtures, excellent for non-volatile impurities, well-established methodology.	Primary analytical method, no need for identical reference standard, provides structural information, non-destructive.	High sensitivity for volatile and semi-volatile impurities, excellent for identification of unknown volatile compounds.
Limitations	Requires a reference standard for quantification, may not detect impurities that do not absorb UV light (if using a UV detector).	Lower sensitivity compared to chromatographic methods, potential for signal overlap in complex mixtures.	Not suitable for non-volatile or thermally labile compounds, may require derivatization for certain analytes.
Typical Impurities Detected	Unreacted starting materials (p-toluenesulfonyl chloride), non-volatile by-products.	Unreacted starting materials, residual solvents, structurally similar by-products.	Residual solvents (e.g., pyridine, dichloromethane), unreacted 2-methoxyethanol, volatile by-products.

Experimental Protocols

Detailed methodologies for each of the key analytical techniques are provided below.

High-Performance Liquid Chromatography (HPLC)

Objective: To determine the purity of 2-Methoxyethyl 4-methylbenzenesulfonate by separating it from potential non-volatile impurities.

Instrumentation:

• HPLC system with a UV detector

• Reversed-phase C18 column (e.g., 4.6 mm x 150 mm, 5 µm particle size)

Reagents:

• Acetonitrile (HPLC grade)

• Water (HPLC grade)

• 2-Methoxyethyl 4-methylbenzenesulfonate sample

• Reference standard of 2-Methoxyethyl 4-methylbenzenesulfonate (if available for quantitative purposes)

Procedure:

• Mobile Phase Preparation: Prepare a mobile phase of acetonitrile and water (e.g., 60:40 v/v). Degas the mobile phase before use.

• Sample Preparation: Accurately weigh and dissolve the synthesized 2-Methoxyethyl 4-methylbenzenesulfonate in the mobile phase to a concentration of approximately 1 mg/mL.

• Chromatographic Conditions:

  • Flow Rate: 1.0 mL/min

  • Injection Volume: 10 µL

  • Column Temperature: 25 °C

  • Detection Wavelength: 254 nm

• Analysis: Inject the sample solution and a blank (mobile phase) into the HPLC system.

• Data Analysis: Calculate the purity of the main peak based on the area percentage of all detected peaks in the chromatogram.

Quantitative ¹H NMR (qNMR) Spectroscopy

Objective: To determine the absolute purity of 2-Methoxyethyl 4-methylbenzenesulfonate using an internal standard.

Instrumentation:

• NMR spectrometer (e.g., 400 MHz or higher)

• NMR tubes

Reagents:

• Deuterated chloroform (CDCl₃)

• Certified internal standard (e.g., maleic anhydride, 1,4-dinitrobenzene)

• 2-Methoxyethyl 4-methylbenzenesulfonate sample

Procedure:

• Sample Preparation: Accurately weigh a specific amount of the synthesized 2-Methoxyethyl 4-methylbenzenesulfonate and the internal standard into a vial. Dissolve the mixture in a known volume of CDCl₃.

• NMR Acquisition:

  • Acquire a ¹H NMR spectrum of the sample solution.

  • Ensure a sufficient relaxation delay (D1) of at least 5 times the longest T1 relaxation time of the signals of interest to allow for complete relaxation and accurate integration.

• Data Processing: Process the spectrum, including phasing and baseline correction.

• Data Analysis: Integrate a well-resolved signal of the analyte and a signal of the internal standard. The purity is calculated using the following formula:

  Purity (%) = (I_analyte / N_analyte) * (N_IS / I_IS) * (MW_analyte / W_analyte) * (W_IS / MW_IS) * P_IS

  Where:

  • I = Integral value

  • N = Number of protons for the integrated signal

  • MW = Molecular weight

  • W = Weight

  • P = Purity of the internal standard (IS)

Gas Chromatography-Mass Spectrometry (GC-MS)

Objective: To identify and quantify volatile impurities in the synthesized 2-Methoxyethyl 4-methylbenzenesulfonate.

Instrumentation:

• Gas chromatograph coupled to a mass spectrometer (GC-MS)

• Capillary column suitable for polar compounds (e.g., DB-WAX or equivalent)

Reagents:

• Dichloromethane (GC grade)

• 2-Methoxyethyl 4-methylbenzenesulfonate sample

Procedure:

• Sample Preparation: Prepare a dilute solution of the sample in dichloromethane (e.g., 1 mg/mL).

• GC-MS Conditions:

  • Injector Temperature: 250 °C

  • Oven Temperature Program: Start at 60 °C, hold for 2 minutes, then ramp to 240 °C at 10 °C/min, and hold for 5 minutes.

  • Carrier Gas: Helium at a constant flow rate.

  • MS Ionization Mode: Electron Ionization (EI) at 70 eV.

  • MS Scan Range: m/z 40-400.

• Analysis: Inject the prepared sample into the GC-MS system.

• Data Analysis: Identify impurities by comparing their mass spectra with a spectral library (e.g., NIST). Quantify impurities based on their peak areas relative to the main component or an internal standard.

Visualizing the Workflow

The general workflow for assessing the purity of a synthesized compound involves a series of logical steps from initial checks to detailed quantitative analysis.

Caption: General workflow for the purity assessment of a synthesized compound.

The logical flow for method selection often depends on the expected impurities and the desired level of analytical detail.

Safety & Regulatory Compliance

Proper Disposal of 2-Methoxyethyl 4-methylbenzenesulfonate: A Step-by-Step Guide for Laboratory Professionals

Ensuring laboratory safety and environmental compliance is paramount when handling chemical waste. This guide provides essential, step-by-step procedures for the proper disposal of 2-Methoxyethyl 4-methylbenzenesulfonate (CAS No. 17178-10-8), tailored for researchers, scientists, and drug development professionals.

2-Methoxyethyl 4-methylbenzenesulfonate is classified as harmful if swallowed, a skin irritant, a serious eye irritant, and may cause respiratory irritation.[1] Adherence to strict disposal protocols is crucial to mitigate these risks and ensure regulatory compliance. The primary directive for the disposal of this substance is to entrust it to a licensed waste disposal company.[1] The following procedures detail the necessary steps for safe handling and preparation of this chemical for collection by a certified waste management service.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is imperative to consult the Safety Data Sheet (SDS) and be equipped with the appropriate Personal Protective Equipment (PPE).

Personal Protective Equipment (PPE)	Specification
Eye Protection	Chemical safety goggles or face shield.
Hand Protection	Chemical-resistant gloves (e.g., nitrile rubber).
Skin and Body Protection	Laboratory coat, long pants, and closed-toe shoes.
Respiratory Protection	Use in a well-ventilated area, preferably within a fume hood.

Step-by-Step Disposal Protocol

This protocol outlines the process for the safe accumulation and preparation of 2-Methoxyethyl 4-methylbenzenesulfonate waste for professional disposal.

• Waste Identification and Segregation:

  • Clearly label a dedicated waste container for 2-Methoxyethyl 4-methylbenzenesulfonate. The label should include the full chemical name, CAS number (17178-10-8), and appropriate hazard symbols.

  • Do not mix this waste with other chemical waste streams unless explicitly permitted by your institution's hazardous waste management guidelines.

• Container Selection and Management:

  • Use a chemically compatible and sealable container. A high-density polyethylene (HDPE) or glass container is generally suitable.

  • Keep the waste container securely closed at all times, except when adding waste.

  • Store the waste container in a designated, well-ventilated, and secondary containment area away from incompatible materials.

• Handling and Transfer:

  • Conduct all transfers of 2-Methoxyethyl 4-methylbenzenesulfonate waste inside a certified chemical fume hood to minimize inhalation exposure.

  • Avoid generating dust or aerosols.

  • In case of a spill, follow your laboratory's established spill cleanup procedure. Absorb the spill with an inert material (e.g., vermiculite, sand) and place it in the designated hazardous waste container.

• Arranging for Disposal:

  • Once the waste container is full or is no longer needed, arrange for its collection by your institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal contractor.

  • Follow all institutional and local regulations for waste pickup, including any specific labeling or documentation requirements.

• Decontamination of Empty Containers:

  • Empty containers that held 2-Methoxyethyl 4-methylbenzenesulfonate must be decontaminated before being discarded as regular waste.

  • Triple-rinse the container with a suitable solvent (e.g., acetone or ethanol). The rinsate must be collected and disposed of as hazardous waste.

  • After decontamination, deface the original label and dispose of the container in accordance with your facility's procedures for non-hazardous lab waste.

Emergency Procedures

In the event of accidental exposure or release, follow these first-aid measures and immediately seek medical attention.

Exposure Route	First-Aid Measures
If Swallowed	Rinse mouth. Call a POISON CENTER or doctor/physician if you feel unwell.[1]
In Case of Skin Contact	Take off all contaminated clothing immediately. Wash off with plenty of water. If skin irritation occurs, get medical advice/attention.[1]
In Case of Eye Contact	Rinse with plenty of water. If easy to do, remove contact lenses, if worn. If eye irritation persists, get medical advice/attention.[1]
If Inhaled	Remove the person to fresh air and keep them comfortable for breathing. Call a POISON CENTER or doctor/physician if you feel unwell.[1]

Disposal Workflow Diagram

The following diagram illustrates the logical steps for the proper disposal of 2-Methoxyethyl 4-methylbenzenesulfonate.

Caption: Disposal workflow for 2-Methoxyethyl 4-methylbenzenesulfonate.

By adhering to these procedures, laboratory professionals can ensure the safe and environmentally responsible disposal of 2-Methoxyethyl 4-methylbenzenesulfonate, fostering a secure research environment and maintaining regulatory compliance.

References

• 1. tcichemicals.com [tcichemicals.com]

Essential Safety and Operational Guide for Handling 2-Methoxyethyl 4-methylbenzenesulfonate

This guide provides crucial safety protocols, personal protective equipment (PPE) recommendations, and disposal procedures for handling 2-Methoxyethyl 4-methylbenzenesulfonate. It is intended for researchers, scientists, and professionals in drug development to ensure safe laboratory practices.

Hazard Identification and Classification

2-Methoxyethyl 4-methylbenzenesulfonate is a chemical intermediate.[1][2] While some safety data sheets (SDS) do not classify it as hazardous, others indicate potential health risks. Given its chemical structure as a sulfonate ester, a class of compounds known for their potential as alkylating agents, it is imperative to handle it with a high degree of caution.[3][4]

A summary of the GHS hazard statements found for the closely related analogue, 2-Ethoxyethyl 4-methylbenzenesulfonate, is provided below. A conservative approach, assuming these hazards may be present, is recommended.

Hazard Statement	Description
H302	Harmful if swallowed
H315	Causes skin irritation
H319	Causes serious eye irritation
H335	May cause respiratory irritation

Source:[1][5]

Personal Protective Equipment (PPE) Protocol

A multi-layered approach to PPE is essential to minimize exposure during the handling of 2-Methoxyethyl 4-methylbenzenesulfonate. The following table outlines the recommended PPE for various laboratory operations.

Operation	Eye/Face Protection	Hand Protection	Body Protection	Respiratory Protection
Weighing/Transfer	Tightly fitting safety goggles with side shields.	Double-gloving with nitrile gloves.	Laboratory coat with full sleeves.	Work within a certified chemical fume hood.
Reaction Setup	Safety goggles and a face shield, especially when handling larger quantities or if there is a risk of splashing.	Chemical-resistant gloves (e.g., nitrile or neoprene), with regular checks for any signs of degradation.	Chemical-resistant apron over a laboratory coat.	All operations should be conducted in a chemical fume hood.
Work-up/Purification	Safety goggles and a face shield.	Chemical-resistant gloves.	Chemical-resistant apron over a laboratory coat.	Work in a well-ventilated area, preferably a chemical fume hood.
Spill Cleanup	Tightly fitting safety goggles and a face shield.	Heavy-duty, chemical-resistant gloves.	Impervious clothing or a chemical-resistant suit, depending on the spill size.	A full-face respirator with appropriate cartridges or a self-contained breathing apparatus (SCBA) is necessary.[6]

Experimental Workflow for Safe Handling

The following diagram illustrates the standard operating procedure for safely handling 2-Methoxyethyl 4-methylbenzenesulfonate from initial preparation to final disposal.

Caption: Workflow for the safe handling of 2-Methoxyethyl 4-methylbenzenesulfonate.

Operational and Disposal Plans

Handling and Storage:

• Always handle this compound in a well-ventilated area, preferably within a chemical fume hood.[6]

• Avoid direct contact with skin, eyes, and clothing.

• Prevent the formation of aerosols.[6]

• Store the chemical in a tightly sealed container in a cool, dry, and well-ventilated location, away from incompatible substances such as strong oxidizing agents and strong bases.[7]

First-Aid Measures:

• After Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek immediate medical attention.[7]

• After Skin Contact: Immediately remove all contaminated clothing. Wash the affected area thoroughly with soap and plenty of water.[7]

• After Eye Contact: Rinse cautiously with water for at least 15 minutes, removing contact lenses if present and easy to do. Seek immediate medical attention.[6][7]

• After Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical attention.[6][7]

Spill Response:

• Evacuate: Immediately clear the area of all personnel.

• Ventilate: Ensure the area is well-ventilated.

• Contain: For small spills, absorb the material with an inert absorbent (e.g., vermiculite, sand).

• Collect: Carefully collect the absorbed material and contaminated items into a sealed, labeled container for hazardous waste.

• Decontaminate: Clean the spill area thoroughly.

Disposal Plan: All waste materials, including the chemical itself, contaminated absorbents, and disposable PPE, must be treated as hazardous waste.

• Collection: Place all waste in a clearly labeled, sealed, and chemically compatible container.

• Storage: Store the waste container in a designated, secure area away from general laboratory traffic.

• Disposal: Arrange for pickup and disposal by a licensed hazardous waste management company, in strict accordance with all local, state, and federal regulations.[8] Do not dispose of this chemical down the drain.

References

• 1. 2-Methoxyethyl 4-methylbenzenesulfonate [oakwoodchemical.com]
• 2. 2-METHOXYETHYL P-TOLUENESULFONATE | 17178-10-8 [amp.chemicalbook.com]
• 3. pqri.org [pqri.org]
• 4. Profiling sulfonate ester stability: identification of complementary protecting groups for sulfonates - PMC [pmc.ncbi.nlm.nih.gov]
• 5. 2-Ethoxyethyl 4-methylbenzenesulfonate | 17178-11-9 [sigmaaldrich.com]
• 6. chemicea.com [chemicea.com]
• 7. echemi.com [echemi.com]
• 8. datasheets.scbt.com [datasheets.scbt.com]